NNC 05-2090

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of NNC 05-2090

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090, a novel nipecotic acid derivative, primarily functions as a γ-aminobutyric acid (GABA) uptake inhibitor. Its mechanism of action is characterized by a moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mGAT2). Beyond its principal interaction with GABA transporters, NNC 05-2090 exhibits a broader pharmacological profile, engaging with monoamine transporters and other neurotransmitter receptors. This multifaceted activity contributes to its observed anticonvulsant and antiallodynic properties in various preclinical models. This document provides a comprehensive overview of the molecular interactions, pharmacological effects, and experimental basis of NNC 05-2090's mechanism of action.

Core Mechanism: Inhibition of GABA Transporters

NNC 05-2090 exerts its primary effect by blocking the reuptake of GABA, the principal inhibitory neurotransmitter in the central nervous system. By inhibiting GABA transporters (GATs), NNC 05-2090 increases the extracellular concentration of GABA, thereby enhancing GABAergic neurotransmission. This potentiation of inhibitory signaling is the foundation of its therapeutic potential in neurological disorders characterized by hyperexcitability, such as epilepsy.

Unlike selective GAT-1 inhibitors like tiagabine, NNC 05-2090 demonstrates a distinct profile with a notable affinity for BGT-1.[1][2] This suggests that its anticonvulsant effects may be mediated through the modulation of GABA uptake by non-GAT-1 transporters.[1]

Quantitative Data: Transporter and Receptor Binding Affinities

The following tables summarize the in vitro binding affinities and inhibitory concentrations of NNC 05-2090 for various neurotransmitter transporters and receptors.

GABA Transporters	Ki (μM)	IC50 (μM)	Species/System
hBGT-1 (mGAT2)	1.4	10.6	Human/Mouse
hGAT-1	19	29.62	Human
hGAT-2	41	45.29	Human
hGAT-3	15	22.51	Human

Sources:[3][4]

Monoamine Transporters	IC50 (μM)	Assay System
Serotonin Transporter (SERT)	5.29	CHO cells
Noradrenaline Transporter (NET)	7.91	CHO cells
Dopamine (B1211576) Transporter (DAT)	4.08	CHO cells

Sources:[3][5][6]

Other Receptors	IC50 (nM)	Ligand
α1-Adrenergic Receptor	266	Prazosin
D2-Dopamine Receptor	1632	Spiperone

Sources:[1][3][4]

Anticonvulsant and Antiallodynic Efficacy

Preclinical studies have demonstrated the in vivo efficacy of NNC 05-2090 in various animal models of seizures and neuropathic pain.

Quantitative Data: In Vivo Efficacy

Animal Model	Effect	ED50 (μmol/kg, i.p.)
DBA/2 Mice (Sound-induced seizures)	Inhibition of tonic convulsions	6
DBA/2 Mice (Sound-induced seizures)	Inhibition of clonic convulsions	19
Maximal Electroshock (MES) Test	Antagonism of tonic hindlimb extension	73
Amygdala Kindled Rats	Reduction of generalized seizure severity	-
Partial Sciatic Nerve Ligation (PSL) Model Mice	Reversal of mechanical allodynia	-

Sources:[1][3][6]

Experimental Protocols

The characterization of NNC 05-2090's mechanism of action relies on several key experimental methodologies.

[3H]GABA Uptake Inhibition Assay

This assay is fundamental to determining the inhibitory potency of NNC 05-2090 on GABA transporters.

• Objective: To measure the IC50 value of NNC 05-2090 for the inhibition of GABA uptake.

• Methodology:

  • Preparation of Synaptosomes or Cells: Synaptosomes are prepared from specific brain regions (e.g., cerebral cortex, inferior colliculus) of rats, or Chinese Hamster Ovary (CHO) cells stably expressing a specific GABA transporter subtype are cultured.[1][5][6]

  • Incubation: The prepared synaptosomes or cells are incubated with varying concentrations of NNC 05-2090.

  • Addition of Radiolabel: [3H]GABA is added to the mixture to initiate the uptake process.

  • Termination of Uptake: The uptake is stopped after a defined period by rapid filtration or centrifugation.

  • Quantification: The amount of radioactivity taken up by the synaptosomes or cells is measured using liquid scintillation counting.

  • Data Analysis: The concentration of NNC 05-2090 that inhibits 50% of the specific [3H]GABA uptake (IC50) is calculated.

Receptor Binding Assays

These assays are used to determine the affinity of NNC 05-2090 for other neurotransmitter receptors.

• Objective: To determine the IC50 values of NNC 05-2090 for specific receptors.

• Methodology:

  • Membrane Preparation: Membranes are prepared from tissues or cells expressing the receptor of interest (e.g., α1-adrenergic, D2-dopamine).

  • Competitive Binding: The membranes are incubated with a specific radiolabeled ligand (e.g., [3H]prazosin for α1, [3H]spiperone for D2) in the presence of varying concentrations of NNC 05-2090.

  • Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

  • Separation: Bound and free radioligand are separated by rapid filtration.

  • Quantification: The radioactivity of the filter-bound membranes is measured.

  • Data Analysis: The concentration of NNC 05-2090 that displaces 50% of the specific binding of the radioligand (IC50) is determined.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: NNC 05-2090 mechanism of action at the synapse.

Experimental Workflow: [3H]GABA Uptake Inhibition Assay

Caption: Workflow for the [3H]GABA uptake inhibition assay.

Broader Pharmacological Profile and Future Directions

While the primary mechanism of NNC 05-2090 is the inhibition of GABA uptake, its interactions with monoamine transporters and other receptors cannot be disregarded.[1][5][6] The inhibition of serotonin, noradrenaline, and dopamine transporters may contribute to its overall pharmacological effect, particularly in complex neurological conditions like neuropathic pain. The affinity for α1-adrenergic and D2-dopamine receptors, although lower than for GABA transporters, might also play a role in its in vivo activity and potential side-effect profile.[1]

Recent findings also suggest a role for NNC 05-2090 as a neuromedin U receptor 2 (NMUR2) antagonist, indicating potential therapeutic applications in glioma. Furthermore, studies have explored its effects in models of acute liver failure, where BGT-1 inhibition showed protective effects.[7][8]

Future research should aim to further elucidate the relative contributions of each of these molecular targets to the therapeutic and potential adverse effects of NNC 05-2090. A deeper understanding of its non-competitive interaction with BGT-1 could also pave the way for the design of more selective and potent allosteric modulators of GABA transporters.[9][10]

Conclusion

NNC 05-2090 is a valuable pharmacological tool and a potential therapeutic lead, distinguished by its mechanism of action as a GABA uptake inhibitor with a preference for BGT-1 over GAT-1. Its complex pharmacology, involving interactions with multiple neurotransmitter systems, underscores the intricacy of targeting GABAergic pathways for the treatment of neurological disorders. The comprehensive data presented in this guide provide a solid foundation for further investigation and development of compounds with similar or improved profiles.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 6. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NNC-052090 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. Betaine/GABA transporter-1 (BGT-1) deficiency in mouse prevents acute liver failure in vivo and hepatocytes apoptosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | A comparative review on the well-studied GAT1 and the understudied BGT-1 in the brain [frontiersin.org]

NNC 05-2090: A Dual-Target Modulator of BGT-1 and NMUR2

An In-depth Technical Guide on the Core Targets and Mechanisms of Action

Abstract

NNC 05-2090 is a small molecule compound that has garnered significant interest within the scientific community for its multifaceted pharmacological profile. Initially characterized as a moderately selective inhibitor of the Betaine/GABA Transporter 1 (BGT-1), recent investigations have unveiled a novel and potent antagonistic activity against the Neuromedin U Receptor 2 (NMUR2). This dual-target engagement positions NNC 05-2090 as a valuable pharmacological tool for probing the physiological roles of these distinct molecular targets and presents a unique therapeutic potential, particularly in the realms of neuroscience and oncology. This technical guide provides a comprehensive overview of the primary targets of NNC 05-2090, detailing its quantitative interaction, the experimental protocols for its characterization, and the associated signaling pathways.

Primary Target I: Betaine/GABA Transporter 1 (BGT-1)

The initial primary target identified for NNC 05-2090 is the Betaine/GABA Transporter 1 (BGT-1), a member of the solute carrier 6 (SLC6) family of neurotransmitter transporters. BGT-1 is responsible for the sodium- and chloride-dependent reuptake of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system, and the osmolyte betaine.[1] By inhibiting BGT-1, NNC 05-2090 increases the extracellular concentration of GABA, thereby potentiating GABAergic neurotransmission.[2] This mechanism is believed to underlie its observed anticonvulsant properties.[3]

Quantitative Data: Inhibitory Activity of NNC 05-2090 on GABA Transporters

The inhibitory potency of NNC 05-2090 has been quantified against various GABA transporter subtypes. The following table summarizes the key inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) reported in the literature.

Transporter Subtype	Species	Ki (μM)	IC50 (μM)	Reference(s)
BGT-1 (mGAT-2)	Human	1.4	5.10	[3]
GAT-1	Human	19	-	[3]
GAT-2	Human	41	-	[3]
GAT-3	Human	15	-	[3]
[3H]GABA Uptake	Rat (Cerebral Cortex Synaptosomes)	-	4.4 ± 0.8	[3]
[3H]GABA Uptake	Rat (Inferior Colliculus Synaptosomes)	-	2.5 ± 0.7	[3]

Experimental Protocol: [3H]GABA Uptake Assay in Rat Brain Synaptosomes

This protocol outlines the methodology for assessing the inhibitory effect of NNC 05-2090 on GABA uptake in isolated nerve terminals (synaptosomes).

1.2.1. Preparation of Synaptosomes:

• Euthanize adult rats and rapidly dissect the cerebral cortex.

• Homogenize the tissue in ice-cold 0.32 M sucrose (B13894) solution.

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Pellet the crude synaptosomal fraction from the supernatant by high-speed centrifugation.

• Resuspend the pellet in a physiological buffer (e.g., Krebs-Ringer) for the uptake assay.

1.2.2. [3H]GABA Uptake Assay:

• Pre-incubate aliquots of the synaptosomal suspension with varying concentrations of NNC 05-2090 or vehicle control for a specified time (e.g., 10-20 minutes) at 37°C.

• Initiate the uptake reaction by adding a known concentration of [3H]GABA.

• Allow the uptake to proceed for a short duration (e.g., 5-15 minutes).[4]

• Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [3H]GABA.

• Quantify the radioactivity retained on the filters using liquid scintillation counting.

• Calculate the percentage of inhibition at each NNC 05-2090 concentration and determine the IC50 value using non-linear regression analysis.

Experimental Workflow for [3H]GABA Uptake Assay in Synaptosomes.

Signaling Pathway: Modulation of GABAergic Neurotransmission

Inhibition of BGT-1 by NNC 05-2090 leads to an accumulation of GABA in the synaptic cleft and extrasynaptic space. This elevated GABA concentration enhances the activation of both synaptic and extrasynaptic GABAA and GABAB receptors, resulting in increased inhibitory neurotransmission.

Signaling Pathway of BGT-1 Inhibition by NNC 05-2090.

Primary Target II: Neuromedin U Receptor 2 (NMUR2)

More recent research, particularly in the field of oncology, has identified the Neuromedin U Receptor 2 (NMUR2) as a primary target of NNC 05-2090.[5] NMUR2 is a G protein-coupled receptor (GPCR) that is overexpressed in certain cancers, including glioma.[5] NNC 05-2090 acts as an antagonist of NMUR2, inhibiting its downstream signaling pathways that are implicated in tumor cell proliferation and survival.[6]

Quantitative Data: Antagonistic Activity of NNC 05-2090 on NMUR2

The antagonistic potency of NNC 05-2090 against NMUR2 has been demonstrated in glioma cell lines.

Assay	Cell Line	IC50 (μM)	Reference(s)
Cell Proliferation	Glioma Cells	Varies (e.g., 1.25-20 µM shows effect)	[6]

Experimental Protocol: Glioma Cell Proliferation Assay

This protocol describes a method to assess the anti-proliferative effect of NNC 05-2090 on glioma cells.[7]

2.2.1. Cell Culture and Seeding:

• Culture a human glioblastoma cell line (e.g., U87 MG) in appropriate media.

• Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

2.2.2. Treatment and Incubation:

• Treat the cells with a range of concentrations of NNC 05-2090 or vehicle control.

• Incubate the plates for a specified period (e.g., 48-72 hours).

2.2.3. Proliferation Assessment (MTT Assay):

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Experimental Workflow for Glioma Cell Proliferation Assay.

Signaling Pathway: NMUR2 Antagonism in Glioma

In glioma cells, the binding of the endogenous ligand Neuromedin U (NMU) to NMUR2 activates a Gq-mediated signaling cascade. This leads to the release of intracellular calcium (Ca2+) and subsequent activation of the Signal Transducer and Activator of Transcription 5 (STAT5). Activated STAT5 translocates to the nucleus and promotes the transcription of genes involved in cell cycle progression and proliferation. NNC 05-2090, as an antagonist, blocks the initial binding of NMU to NMUR2, thereby inhibiting this entire downstream pathway.[6]

NMUR2 Signaling Pathway and its Inhibition by NNC 05-2090 in Glioma.

Off-Target Activities

It is crucial for researchers to be aware of the off-target activities of NNC 05-2090 to ensure accurate interpretation of experimental results. The compound has been shown to interact with other monoamine transporters and receptors, albeit with lower affinity compared to its primary targets.

Off-Target	IC50 (nM)	Reference(s)
α1-adrenergic receptor	266	[3]
D2 dopamine (B1211576) receptor	1632	[3]
Serotonin Transporter (SERT)	5290	-
Noradrenaline Transporter (NET)	7910	-
Dopamine Transporter (DAT)	4080	-

Conclusion

NNC 05-2090 is a valuable pharmacological agent with a dual-target profile, acting as an inhibitor of the BGT-1 transporter and an antagonist of the NMUR2 receptor. This guide provides a foundational understanding of its primary interactions, the experimental approaches for their study, and the resultant impact on cellular signaling. The pleiotropic effects of NNC 05-2090, stemming from its engagement with multiple targets, underscore the importance of careful experimental design and data interpretation. Future research will likely continue to unravel the complex pharmacology of this compound, potentially leading to novel therapeutic applications in a range of diseases.

References

• 1. Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells | PLOS One [journals.plos.org]
• 2. What are BGT1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Characterization of 3H-GABA receptor binding to rat brain synaptosomal membranes: effect of non GABAergic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High-yield synthesis and purification of recombinant human GABA transaminase for high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

NNC 05-2090: A Technical Guide to its Function as a BGT-1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of NNC 05-2090, a potent inhibitor of the Betaine (B1666868)/GABA Transporter 1 (BGT-1). This document consolidates key quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways to serve as a comprehensive resource for professionals in the fields of neuroscience, pharmacology, and drug development.

Core Compound Profile

NNC 05-2090, chemically known as 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, is a novel nipecotic acid derivative that has demonstrated significant inhibitory activity against BGT-1, a member of the solute carrier 6 (SLC6) family of neurotransmitter transporters.[1] Its ability to modulate GABAergic and monoaminergic systems has positioned it as a valuable tool for investigating the physiological roles of BGT-1 and as a potential therapeutic agent for neurological disorders such as epilepsy and neuropathic pain.

Quantitative Data Summary

The inhibitory profile of NNC 05-2090 has been characterized across various transporters and receptors. The following tables summarize the key quantitative data from multiple studies.

Table 1: Inhibitory Activity of NNC 05-2090 on Neurotransmitter Transporters

Transporter	Parameter	Value (µM)	Source
BGT-1 (hBGT-1)	IC₅₀	10.6	[1][2]
BGT-1 (mGAT-2)	Kᵢ	1.4	[1][2]
GAT-1	IC₅₀	29.62	[1]
GAT-2	IC₅₀	45.29	[1]
GAT-3	IC₅₀	22.51	[1]
Serotonin Transporter (SERT)	IC₅₀	5.29	[1]
Noradrenaline Transporter (NET)	IC₅₀	7.91	[1]
Dopamine Transporter (DAT)	IC₅₀	4.08	[1]

Table 2: In Vitro GABA Uptake Inhibition by NNC 05-2090

Preparation	Parameter	Value (µM)	Source
Rat Cortex Synaptosomes	IC₅₀	4.4	[1]
Rat Inferior Colliculus Synaptosomes	IC₅₀	2.5	[1]

Table 3: Receptor Binding Affinity of NNC 05-2090

Receptor	Parameter	Value (nM)	Source
α₁-Adrenergic Receptor	IC₅₀	266	[1]
D₂ Dopamine Receptor	IC₅₀	1632	[1]

Table 4: In Vivo Efficacy of NNC 05-2090

Animal Model	Effect	ED₅₀ (µmol/kg)	Source
DBA/2 Mice (Sound-Induced Seizures)	Inhibition of tonic and clonic convulsions	19	[1]
Maximal Electroshock (MES) Test	Antagonism of tonic hindlimb extension	73	[1]
Partial Sciatic Nerve Ligation (PSL) Model	Reversal of mechanical allodynia	-	[2]

Signaling Pathways and Mechanism of Action

The primary mechanism of action of NNC 05-2090 is the inhibition of BGT-1, which is responsible for the reuptake of GABA and betaine from the synaptic cleft. By blocking BGT-1, NNC 05-2090 increases the extracellular concentration of GABA, enhancing inhibitory neurotransmission. This potentiation of the GABAergic system is believed to be the basis for its anticonvulsant properties.

Furthermore, NNC 05-2090 also inhibits the reuptake of monoamine neurotransmitters, including serotonin, noradrenaline, and dopamine. This broad-spectrum activity contributes to its pharmacological profile, particularly its antiallodynic effects in models of neuropathic pain.

A recent study has also identified NNC 05-2090 as a potential antagonist of the neuromedin U receptor 2 (NMUR2). This interaction suggests a novel mechanism involving the inhibition of the STAT5 signaling pathway, which may be relevant to its observed anti-glioma effects.

Inhibition of GABA reuptake by NNC 05-2090.

Inhibition of monoamine reuptake by NNC 05-2090.

Antagonism of the NMUR2-STAT5 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of NNC 05-2090.

[³H]GABA Uptake Assay in Rat Brain Synaptosomes

This assay measures the ability of NNC 05-2090 to inhibit the uptake of radiolabeled GABA into isolated nerve terminals (synaptosomes).

1. Synaptosome Preparation:

• Euthanize adult male Wistar rats and rapidly dissect the cerebral cortex and/or inferior colliculus on ice.

• Homogenize the tissue in 10 volumes of ice-cold 0.32 M sucrose (B13894) solution using a glass-Teflon homogenizer (e.g., 10-12 strokes at 800 rpm).

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

• Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.

• Resuspend the synaptosomal pellet in a physiological buffer (e.g., Krebs-Ringer-HEPES buffer: 120 mM NaCl, 5 mM KCl, 2.6 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 25 mM HEPES, 10 mM glucose, pH 7.4).

• Determine protein concentration using a standard method (e.g., Bradford assay).

2. Uptake Assay:

• Pre-incubate synaptosomal aliquots (approximately 100-200 µg of protein) in the physiological buffer for 10 minutes at 37°C in the presence of varying concentrations of NNC 05-2090 or vehicle control.

• Initiate the uptake by adding [³H]GABA to a final concentration of approximately 50 nM.

• Incubate for a short period (e.g., 3-5 minutes) at 37°C to measure the initial rate of uptake.

• Terminate the uptake by rapid filtration through glass fiber filters (e.g., Whatman GF/B) followed by three rapid washes with ice-cold buffer to remove extracellular [³H]GABA.

• Measure the radioactivity retained on the filters using liquid scintillation counting.

• Non-specific uptake is determined in the presence of a high concentration of a non-labeled GABA uptake inhibitor (e.g., tiagabine) or by conducting the assay at 4°C.

• Calculate the IC₅₀ value by non-linear regression analysis of the concentration-response curve.

Transporter Activity Assay in Transfected CHO Cells

This assay evaluates the inhibitory effect of NNC 05-2090 on specific transporters stably expressed in a cell line.

1. Cell Culture and Transfection:

• Culture Chinese Hamster Ovary (CHO) cells in appropriate growth medium (e.g., DMEM/F-12) supplemented with 10% fetal bovine serum and antibiotics.

• Stably transfect the cells with the cDNA encoding the transporter of interest (e.g., hBGT-1, hSERT, hNET, hDAT) using a suitable transfection reagent.

• Select and maintain a clonal cell line with high and stable expression of the transporter.

2. Substrate Uptake Assay:

• Seed the transfected cells into 96-well plates and grow to confluence.

• On the day of the assay, wash the cells with a pre-warmed physiological buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).

• Pre-incubate the cells with varying concentrations of NNC 05-2090 or vehicle for 15-20 minutes at room temperature or 37°C.

• Initiate uptake by adding the appropriate radiolabeled substrate (e.g., [³H]GABA for BGT-1, [³H]serotonin for SERT).

• Incubate for a defined period (e.g., 10-15 minutes) to allow for substrate uptake.

• Terminate the assay by rapidly aspirating the buffer and washing the cells multiple times with ice-cold buffer.

• Lyse the cells with a scintillation cocktail or a suitable lysis buffer.

• Quantify the amount of radiolabeled substrate taken up by the cells using a scintillation counter.

• Determine the IC₅₀ values as described for the synaptosomal uptake assay.

Maximal Electroshock (MES) Test in Mice

This in vivo model assesses the anticonvulsant activity of NNC 05-2090 against generalized tonic-clonic seizures.

1. Animal Preparation:

• Use male albino mice (e.g., CD-1 or Swiss Webster) weighing 20-25 g.

• Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

2. Drug Administration:

• Prepare a solution or suspension of NNC 05-2090 in a suitable vehicle (e.g., saline with a small amount of Tween 80).

• Administer the compound intraperitoneally (i.p.) or orally (p.o.) at various doses.

• Administer the vehicle to the control group.

• Allow for a pre-treatment time based on the pharmacokinetic profile of the compound (typically 30-60 minutes for i.p. administration).

3. Seizure Induction and Observation:

• Apply a corneal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) using a specialized electroshock apparatus. A drop of anesthetic/electrolyte solution (e.g., 0.5% tetracaine (B1683103) in saline) can be applied to the corneas prior to electrode placement to ensure good contact and minimize discomfort.

• Immediately after the stimulus, observe the animal for the presence of a tonic hindlimb extension seizure, which is characterized by a rigid, extended posture of the hindlimbs.

• The absence of the tonic hindlimb extension is considered a positive endpoint, indicating protection by the drug.

4. Data Analysis:

• Calculate the percentage of animals protected at each dose level.

• Determine the median effective dose (ED₅₀), the dose that protects 50% of the animals, using probit analysis or a similar statistical method.

Partial Sciatic Nerve Ligation (PSL) Model for Neuropathic Pain

This model is used to induce neuropathic pain-like behaviors and to evaluate the antiallodynic effects of NNC 05-2090.

1. Surgical Procedure:

• Anesthetize the mice (e.g., with isoflurane).

• Make a small incision on the lateral aspect of the thigh to expose the sciatic nerve.

• Carefully isolate the sciatic nerve and ligate approximately one-third to one-half of the nerve diameter with a fine suture (e.g., 8-0 silk).

• Close the muscle and skin layers with sutures.

• In sham-operated animals, the nerve is exposed but not ligated.

2. Assessment of Mechanical Allodynia:

• Allow the animals to recover for a period of 7-14 days, during which they typically develop mechanical allodynia.

• Measure the paw withdrawal threshold in response to a mechanical stimulus using von Frey filaments.

• Place the animal in a testing chamber with a mesh floor and allow it to acclimatize.

• Apply a series of von Frey filaments with increasing bending force to the plantar surface of the ipsilateral (ligated) hind paw.

• The paw withdrawal threshold is defined as the lowest force that elicits a brisk withdrawal response.

3. Drug Testing:

• After establishing a stable baseline of allodynia, administer NNC 05-2090 or vehicle.

• Measure the paw withdrawal threshold at various time points after drug administration to determine the time course and magnitude of the antiallodynic effect.

4. Data Analysis:

• Compare the paw withdrawal thresholds before and after drug treatment.

• Analyze the data using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to determine the significance of the drug's effect.

In Vitro Experimental Workflow.

In Vivo Experimental Workflow.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. researchgate.net [researchgate.net]

NNC 05-2090: A Technical Guide to its Selectivity for GABA Transporters

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of NNC 05-2090 for the four main subtypes of γ-aminobutyric acid (GABA) transporters: GAT1, GAT2, GAT3, and BGT1. The information presented herein is curated for professionals in neuroscience research and drug development, offering a centralized resource of quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action.

Core Selectivity Profile of NNC 05-2090

NNC 05-2090, chemically known as 1-(3-(9H-carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, is a potent inhibitor of GABA uptake.[1][2] Its pharmacological profile is characterized by a moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also referred to as mouse GAT2 (mGAT2) in some literature.[2][3] The compound also exhibits inhibitory activity against other GABA transporter subtypes, albeit with lower potency.

Quantitative Inhibitory Activity

The inhibitory potency of NNC 05-2090 has been quantified in various experimental systems, including synaptosomal preparations and cell lines expressing cloned human or mouse GABA transporters. The following tables summarize the reported IC50 (half-maximal inhibitory concentration) and Ki (inhibitor constant) values.

Table 1: IC50 Values for NNC 05-2090 Against GABA Transporters

Transporter Subtype	IC50 (μM)	Experimental System	Source
GAT1	29.62	Not Specified	[2]
GAT2	45.29	Not Specified	[2]
GAT3	22.51	Not Specified	[2]
BGT1	10.6	Not Specified	[2]
Mixed GATs	4.4 ± 0.8	Rat Cerebral Cortex Synaptosomes	[1]
Non-GAT1	2.5 ± 0.7	Rat Inferior Colliculus Synaptosomes	[1]

Table 2: Ki Values for NNC 05-2090 Against Human GABA Transporters

Transporter Subtype	Ki (μM)	Experimental System	Source
hBGT-1	1.4	Cloned Human Transporters	[3]
hGAT-1	19	Cloned Human Transporters	Not specified in abstract
hGAT-2	41	Cloned Human Transporters	Not specified in abstract
hGAT-3	15	Cloned Human Transporters	Not specified in abstract

Note: There are inconsistencies in nomenclature in the literature, with some sources referring to BGT-1 as mGAT2. The data presented here reflects the terminology used in the cited sources.

In addition to its activity on GABA transporters, NNC 05-2090 has been shown to have off-target effects, notably on monoamine transporters and other receptors. It inhibits serotonin, noradrenaline, and dopamine (B1211576) transporters with IC50 values of 5.29 μM, 7.91 μM, and 4.08 μM, respectively.[4] It also displays affinity for α1- and D2-receptors with IC50 values of 266 nM and 1632 nM, respectively.[1]

Experimental Protocols

The determination of the inhibitory activity of NNC 05-2090 on GABA transporters typically involves radioligand uptake assays. The following are generalized protocols based on methodologies described in the literature.

[³H]GABA Uptake Assay in Synaptosomes

This protocol is adapted from studies on rat brain tissue preparations.[1]

• Synaptosome Preparation:

  • Male Sprague-Dawley rats are decapitated, and the cerebral cortex and inferior colliculus are dissected on ice.

  • The tissue is homogenized in a sucrose (B13894) buffer (e.g., 0.32 M sucrose, pH 7.4).

  • The homogenate is centrifuged at a low speed (e.g., 1000 x g for 10 minutes) to remove nuclei and cellular debris.

  • The resulting supernatant is then centrifuged at a higher speed (e.g., 20,000 x g for 20 minutes) to pellet the crude synaptosomal fraction.

  • The pellet is resuspended in a physiological buffer.

• Uptake Assay:

  • Synaptosomes are pre-incubated at 37°C in a buffer containing NaCl, KCl, CaCl₂, MgCl₂, and glucose.

  • Various concentrations of NNC 05-2090 are added to the synaptosomal suspension.

  • To assess non-GAT1 uptake, a selective GAT1 inhibitor (e.g., NNC 05-0711) is included in the incubation medium.[1]

  • The uptake is initiated by the addition of [³H]GABA.

  • After a short incubation period (e.g., 5-15 minutes), the uptake is terminated by rapid filtration through glass fiber filters.

  • The filters are washed with ice-cold buffer to remove non-transported [³H]GABA.

  • The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis:

  • The IC50 values are calculated by non-linear regression analysis of the concentration-response curves.

[³H]GABA Uptake Assay in Transfected Cell Lines

This protocol is based on studies using cell lines like Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) cells stably expressing individual cloned GABA transporter subtypes.[3][4]

• Cell Culture and Transfection:

  • CHO or HEK cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Cells are stably transfected with plasmids containing the cDNA for human or mouse GAT1, GAT2, GAT3, or BGT1.

  • Stable transfectants are selected using an appropriate selection marker.

• Uptake Assay:

  • Cells are seeded in multi-well plates and grown to confluence.

  • The growth medium is removed, and the cells are washed with a pre-warmed uptake buffer (e.g., Hanks' Balanced Salt Solution).

  • Cells are pre-incubated with various concentrations of NNC 05-2090.

  • Uptake is initiated by adding [³H]GABA to each well.

  • The incubation is carried out at 37°C for a defined period.

  • The assay is terminated by aspirating the uptake buffer and rapidly washing the cells with ice-cold buffer.

  • The cells are lysed, and the intracellular radioactivity is measured by scintillation counting.

• Data Analysis:

  • IC50 values are determined from concentration-inhibition curves. Ki values can be calculated from the IC50 values using the Cheng-Prusoff equation, provided the Km for GABA transport in the specific cell line is known.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for a [³H]GABA uptake inhibition assay.

Workflow for [³H]GABA Uptake Inhibition Assay.

Mechanism of Action at the Synapse

The primary functional consequence of NNC 05-2090's activity is the inhibition of GABA reuptake from the synaptic cleft and extrasynaptic space. This leads to an increased concentration and prolonged presence of GABA, thereby enhancing GABAergic neurotransmission.

Inhibition of GABA Transporters by NNC 05-2090.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular basis of human GABA transporter 3 inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacological Profile of NNC 05-2090: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090, a novel nipecotic acid derivative, has emerged as a significant pharmacological tool with a multifaceted profile. Primarily characterized as a γ-aminobutyric acid (GABA) uptake inhibitor, it demonstrates moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mGAT-2). Beyond its influence on the GABAergic system, NNC 05-2090 exhibits affinity for α1-adrenergic and D2-dopamine receptors and has been identified as an antagonist of the Neuromedin U receptor 2 (NMUR2). This comprehensive technical guide delineates the pharmacological properties of NNC 05-2090, presenting its binding and functional data in structured tables, detailing the experimental protocols for its characterization, and providing visual representations of its mechanisms and experimental workflows.

Core Pharmacological Data

The pharmacological activity of NNC 05-2090 has been quantified through a series of in vitro and in vivo studies. The following tables summarize the key quantitative data regarding its binding affinities, inhibitory concentrations, and efficacy.

Table 1: In Vitro Binding Affinities and Inhibitory Concentrations of NNC 05-2090

Target	Species	Assay Type	Parameter	Value	Reference(s)
GABA Transporters
hBGT-1 (mGAT-2)	Human	Radioligand Binding	Kᵢ	1.4 µM	[1][2]
hGAT-1	Human	Radioligand Binding	Kᵢ	19 µM	[1][3]
hGAT-2	Human	Radioligand Binding	Kᵢ	41 µM	[1][3]
hGAT-3	Human	Radioligand Binding	Kᵢ	15 µM	[1][3]
BGT-1	Not Specified	[³H]GABA Uptake	IC₅₀	10.6 µM	[2][4]
GAT-1	Not Specified	[³H]GABA Uptake	IC₅₀	29.62 µM	[4]
GAT-2	Not Specified	[³H]GABA Uptake	IC₅₀	45.29 µM	[4]
GAT-3	Not Specified	[³H]GABA Uptake	IC₅₀	22.51 µM	[4]
Rat Cortex Synaptosomes	Rat	[³H]GABA Uptake	IC₅₀	4.4 µM	[4]
Rat Inf. Colliculus Synaptosomes	Rat	[³H]GABA Uptake	IC₅₀	2.5 µM	[4]
Monoamine Transporters
Serotonin Transporter (SERT)	Not Specified	Substrate Uptake	IC₅₀	5.29 µM	[4][5]
Noradrenaline Transporter (NET)	Not Specified	Substrate Uptake	IC₅₀	7.91 µM	[4][5]
Dopamine Transporter (DAT)	Not Specified	Substrate Uptake	IC₅₀	4.08 µM	[4][5]
Other Receptors
α₁-Adrenergic Receptor	Not Specified	Radioligand Binding (Prazosin)	IC₅₀	266 nM	[4][6]
D₂-Dopamine Receptor	Not Specified	Radioligand Binding (Spiperone)	IC₅₀	1632 nM	[4][6]
Neuromedin U Receptor 2 (NMUR2)	Human	Functional Antagonism	-	Antagonist

Table 2: In Vivo Efficacy of NNC 05-2090

Model	Species	Endpoint	Route of Administration	Efficacy (ED₅₀)	Reference(s)
Sound-Induced Seizures (Tonic)	DBA/2 Mice	Inhibition of tonic convulsions	Intraperitoneal	6 µmol/kg	[6]
Sound-Induced Seizures (Clonic)	DBA/2 Mice	Inhibition of clonic convulsions	Intraperitoneal	19 µmol/kg	[6]
Maximal Electroshock (MES)	Mice	Inhibition of tonic hindlimb extension	Intraperitoneal	73 µmol/kg	[6]
Amygdala Kindled Seizures	Rats	Reduction in seizure severity	Intraperitoneal	Significant at 72-242 µmol/kg	[6]
Neuropathic Pain (Allodynia)	Mice (PSL model)	Reversal of mechanical allodynia	Intraperitoneal & Intrathecal	Dose-dependent

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the pharmacological profiling of NNC 05-2090.

Synaptosomal [³H]GABA Uptake Assay

This assay measures the ability of NNC 05-2090 to inhibit the uptake of radiolabeled GABA into nerve terminals.

• Synaptosome Preparation:

  • Euthanize rats and rapidly dissect the cerebral cortex and/or inferior colliculus in ice-cold 0.32 M sucrose (B13894) solution.

  • Homogenize the tissue in 10 volumes of ice-cold 0.32 M sucrose using a glass-Teflon homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.

  • Resuspend the synaptosomal pellet in a physiological buffer (e.g., Krebs-Ringer) and determine the protein concentration.

• Uptake Assay:

  • Pre-incubate synaptosomes with varying concentrations of NNC 05-2090 or vehicle for a specified time (e.g., 10 minutes) at 37°C.

  • Initiate the uptake by adding a solution containing [³H]GABA (final concentration in the nanomolar range) and unlabeled GABA (final concentration in the low micromolar range).

  • Allow the uptake to proceed for a short period (e.g., 5 minutes) at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radiolabel.

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Calculate the IC₅₀ value by non-linear regression analysis of the concentration-response curve.

Caption: Workflow for Synaptosomal [³H]GABA Uptake Assay.

Radioligand Binding Assay for α₁-Adrenergic and D₂-Dopamine Receptors

This assay determines the affinity of NNC 05-2090 for specific receptors by measuring its ability to displace a radiolabeled ligand.

• Membrane Preparation:

  • Homogenize brain tissue (e.g., rat cortex for α₁-receptors, striatum for D₂-receptors) in ice-cold buffer (e.g., 50 mM Tris-HCl).

  • Centrifuge the homogenate at low speed to remove debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [³H]prazosin for α₁-receptors, [³H]spiperone for D₂-receptors), and varying concentrations of NNC 05-2090.

  • For non-specific binding control wells, add a high concentration of a known unlabeled ligand.

  • Incubate the plate to allow binding to reach equilibrium.

  • Terminate the binding by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the IC₅₀ and subsequently the Kᵢ value using the Cheng-Prusoff equation.

Caption: Workflow for Radioligand Binding Assay.

In Vivo Anticonvulsant Models

• Maximal Electroshock (MES) Seizure Model:

  • Administer NNC 05-2090 or vehicle intraperitoneally to mice.

  • At the time of peak drug effect, deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s) via corneal or ear-clip electrodes.

  • Observe the mice for the presence or absence of a tonic hindlimb extension seizure.

  • The endpoint is the abolition of the tonic hindlimb extension.

  • Calculate the ED₅₀, the dose that protects 50% of the animals from the tonic extension seizure.

• Sound-Induced Seizure Model in DBA/2 Mice:

  • Use DBA/2 mice, which are genetically susceptible to audiogenic seizures.

  • Administer NNC 05-2090 or vehicle intraperitoneally.

  • After a predetermined time, expose the mice to a high-intensity sound stimulus (e.g., 120 dB).

  • Observe and score the seizure activity, including wild running, clonic convulsions, and tonic convulsions.

  • Determine the ED₅₀ for the suppression of each seizure component.

Novel Mechanisms of Action

Recent research has unveiled a novel mechanism of action for NNC 05-2090 as a Neuromedin U receptor 2 (NMUR2) antagonist.

NMUR2 Antagonism and Downstream Signaling

In glioma cells, NMUR2 activation has been shown to promote cell proliferation. NNC 05-2090 acts as an antagonist at this receptor, inhibiting its downstream signaling cascade. This involves the suppression of STAT5 (Signal Transducer and Activator of Transcription 5) phosphorylation, which in turn downregulates the expression of key cell cycle-related genes.

Caption: NNC 05-2090 as an antagonist of the NMUR2 signaling pathway.

Conclusion

NNC 05-2090 is a versatile pharmacological agent with a well-defined profile as a GABA uptake inhibitor, particularly targeting BGT-1. Its additional activities at adrenergic, dopaminergic, and NMUR2 receptors contribute to its complex in vivo effects, including potent anticonvulsant and antiallodynic properties. The detailed experimental protocols and compiled quantitative data presented in this guide provide a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of NNC 05-2090 and related compounds. The elucidation of its novel role as an NMUR2 antagonist opens new avenues for its application in oncology and other fields.

References

• 1. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. Therapeutic Efficacy of Intranasal N-Acetyl-L-Cysteine with Cell-Penetrating Peptide-Modified Polymer Micelles on Neuropathic Pain in Partial Sciatic Nerve Ligation Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. meliordiscovery.com [meliordiscovery.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to NNC 05-2090 (CAS Number: 184845-18-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090, with CAS number 184845-18-9, is a novel psychoactive compound that has demonstrated significant potential in preclinical studies. Primarily characterized as a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1), it has shown promise as an anticonvulsant. More recent research has also identified NNC 05-2090 as a potential antagonist of the neuromedin U receptor 2 (NMUR2), suggesting a possible therapeutic role in glioma. This technical guide provides a comprehensive overview of the core pharmacology of NNC 05-2090, including its mechanism of action, quantitative pharmacological data, and detailed experimental protocols for its evaluation.

Core Pharmacology and Mechanism of Action

NNC 05-2090 is a nipecotic acid derivative, 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol.[1] Its primary established mechanism of action is the inhibition of GABA uptake, which increases the extracellular concentration of the principal inhibitory neurotransmitter, GABA, in the central nervous system. This enhancement of GABAergic neurotransmission is believed to underlie its anticonvulsant properties.[2][3]

NNC 05-2090 exhibits a distinct profile by not acting preferentially on the GAT-1 transporter, unlike some other GABA uptake inhibitors.[1][4] It shows moderate selectivity for the BGT-1 transporter (also known as mGAT-2).[5] Additionally, NNC 05-2090 has been found to interact with other neurotransmitter systems, displaying affinity for α1-adrenergic and D2 dopamine (B1211576) receptors, and inhibiting serotonin, noradrenaline, and dopamine transporters at micromolar concentrations.[1]

A recent and significant finding is the identification of NNC 05-2090 as a small molecule antagonist of the neuromedin U receptor 2 (NMUR2). This G-protein coupled receptor is implicated in glioma progression. By antagonizing NMUR2, NNC 05-2090 has been shown to reduce cell cycle progression in glioma cells through the STAT5 signaling pathway, highlighting a potential novel therapeutic avenue for this compound.

Quantitative Pharmacological Data

The following tables summarize the key in vitro and in vivo pharmacological data for NNC 05-2090.

Table 1: In Vitro Binding Affinities and Inhibitory Concentrations

Target	Parameter	Value	Species	Reference
GABA Transporters
hBGT-1 (mGAT-2)	Ki	1.4 µM	Human/Mouse	[5]
hGAT-3	Ki	15 µM	Human	[5]
hGAT-1	Ki	19 µM	Human	[5]
hGAT-2	Ki	41 µM	Human	[5]
[3H]GABA Uptake (Cerebral Cortex Synaptosomes)	IC50	4.4 ± 0.8 µM	Rat	[1]
[3H]GABA Uptake (Inferior Colliculus Synaptosomes)	IC50	2.5 ± 0.7 µM	Rat	[1]
Monoamine Transporters
Serotonin Transporter	IC50	5.29 µM	Not Specified	[5]
Noradrenaline Transporter	IC50	7.91 µM	Not Specified	[5]
Dopamine Transporter	IC50	4.08 µM	Not Specified	[5]
Other Receptors
α1-Adrenergic Receptor	Affinity	266 nM	Not Specified	[1]
D2 Dopamine Receptor	Affinity	1632 nM	Not Specified	[1]

Table 2: In Vivo Anticonvulsant Efficacy

Model	Effect	ED50	Species	Reference
Sound-Induced Seizures (DBA/2 mice)	Inhibition of tonic convulsions	6 µmol/kg	Mouse	[1]
Sound-Induced Seizures (DBA/2 mice)	Inhibition of clonic convulsions	19 µmol/kg	Mouse	[1]
Maximal Electroshock (MES) Test	Antagonism of tonic hindlimb extension	73 µmol/kg	Mouse	[1]
Amygdala Kindled Rats	Reduction of generalized seizure severity (grades 3-5)	Significant at 72-242 µmol/kg	Rat	[1]
Amygdala Kindled Rats	Reduction of afterdischarge duration	Significant at 72-242 µmol/kg	Rat	[1]

Signaling Pathways and Experimental Workflows

GABA Reuptake Inhibition by NNC 05-2090

NNC 05-2090's primary mechanism involves the blockade of GABA transporters, particularly BGT-1, which are located on both presynaptic neurons and surrounding glial cells. This inhibition leads to an accumulation of GABA in the synaptic cleft, thereby enhancing the activation of postsynaptic GABAA and GABAB receptors and potentiating inhibitory neurotransmission.

Caption: Proposed mechanism of GABA reuptake inhibition by NNC 05-2090.

NMUR2 Antagonism in Glioma

In glioma cells, NNC 05-2090 acts as an antagonist at the NMUR2 receptor. The binding of the endogenous ligand, neuromedin U (NMU), to NMUR2 typically activates a Gαq-mediated signaling cascade, leading to the activation of STAT5. Activated STAT5 then translocates to the nucleus and promotes the transcription of genes involved in cell cycle progression, ultimately leading to cell proliferation and migration. NNC 05-2090 blocks this pathway, thereby inhibiting glioma cell growth.

Caption: NNC 05-2090 antagonism of the NMUR2-STAT5 signaling pathway in glioma.

Experimental Workflow for Preclinical Evaluation

A typical preclinical evaluation of a compound like NNC 05-2090 involves a tiered approach, starting with in vitro characterization of its binding and functional activity, followed by in vivo assessment of its efficacy and safety in animal models.

Caption: A generalized experimental workflow for the preclinical evaluation of NNC 05-2090.

Detailed Experimental Protocols

[3H]GABA Uptake Assay in Synaptosomes

Objective: To determine the inhibitory effect of NNC 05-2090 on GABA uptake in isolated nerve terminals (synaptosomes).

Materials:

• Rat cerebral cortex or inferior colliculus tissue

• Sucrose (B13894) buffer (0.32 M)

• Krebs-Henseleit buffer

• [3H]GABA (radiolabeled gamma-aminobutyric acid)

• NNC 05-2090 and other test compounds

• Scintillation fluid

• Liquid scintillation counter

• Homogenizer

• Centrifuge

• Glass fiber filters

Procedure:

• Synaptosome Preparation:

  • Euthanize rats and rapidly dissect the desired brain region (e.g., cerebral cortex).

  • Homogenize the tissue in ice-cold 0.32 M sucrose buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes) to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at a higher speed (e.g., 20,000 x g for 20 minutes) to pellet the crude synaptosomal fraction.

  • Resuspend the pellet in Krebs-Henseleit buffer.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with various concentrations of NNC 05-2090 or vehicle control for a specified time (e.g., 10-15 minutes) at 37°C.

  • Initiate the uptake reaction by adding a known concentration of [3H]GABA.

  • Allow the reaction to proceed for a short, defined period (e.g., 5-10 minutes) at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unincorporated [3H]GABA.

  • Place the filters in scintillation vials with scintillation fluid.

• Data Analysis:

  • Quantify the radioactivity on the filters using a liquid scintillation counter.

  • Calculate the percentage of inhibition of [3H]GABA uptake for each concentration of NNC 05-2090 compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the NNC 05-2090 concentration and fitting the data to a sigmoidal dose-response curve.

Maximal Electroshock (MES) Test in Mice

Objective: To evaluate the anticonvulsant activity of NNC 05-2090 against generalized tonic-clonic seizures.

Materials:

• Male mice (e.g., Swiss albino)

• Electroconvulsive shock apparatus

• Corneal electrodes

• Saline solution

• NNC 05-2090 and vehicle control

Procedure:

• Animal Preparation and Dosing:

  • Acclimatize mice to the laboratory conditions.

  • Administer NNC 05-2090 or vehicle control via the desired route (e.g., intraperitoneal injection) at various doses.

  • Allow a predetermined time for drug absorption before inducing seizures.

• Seizure Induction:

  • Gently restrain each mouse.

  • Apply a drop of saline to the corneal electrodes to ensure good electrical contact.

  • Place the electrodes on the corneas of the mouse.

  • Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation and Scoring:

  • Immediately after the stimulus, observe the mouse for the presence or absence of a tonic hindlimb extension, which is the endpoint of the MES-induced seizure.

  • Abolition of the tonic hindlimb extension is considered protection.

• Data Analysis:

  • Calculate the percentage of animals protected at each dose of NNC 05-2090.

  • Determine the median effective dose (ED50) using probit analysis or a similar statistical method.

Amygdala Kindling Model in Rats

Objective: To assess the efficacy of NNC 05-2090 in a model of focal epilepsy with secondary generalization.

Materials:

• Male rats (e.g., Wistar or Sprague-Dawley)

• Stereotaxic apparatus

• Bipolar stimulating and recording electrodes

• Electrical stimulator

• EEG recording system

• Dental cement

• NNC 05-2090 and vehicle control

Procedure:

• Electrode Implantation:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a bipolar electrode into the basolateral amygdala using stereotaxic coordinates.

  • Implant recording electrodes over the cortex.

  • Secure the electrode assembly to the skull with dental cement.

  • Allow the animal to recover for at least one week.

• Kindling Procedure:

  • Deliver a brief, low-intensity electrical stimulus to the amygdala once or twice daily.

  • Observe and score the behavioral seizure severity using Racine's scale.

  • Continue daily stimulations until the rat consistently exhibits Stage 4 or 5 seizures (fully kindled).

• Drug Testing:

  • In fully kindled rats, administer NNC 05-2090 or vehicle control.

  • After a predetermined time, deliver the electrical stimulus to the amygdala.

  • Record the behavioral seizure score and the duration of the afterdischarge (electrical seizure activity) from the EEG.

• Data Analysis:

  • Compare the seizure scores and afterdischarge durations in the drug-treated group to the vehicle-treated group using appropriate statistical tests (e.g., Mann-Whitney U test for scores, t-test for durations).

Glioma Xenograft Model in Immunocompromised Mice

Objective: To evaluate the in vivo anti-tumor efficacy of NNC 05-2090 against human glioma.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Human glioma cell line

• Matrigel or similar basement membrane matrix

• Surgical instruments

• NNC 05-2090 and vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation:

  • Harvest cultured human glioma cells and resuspend them in a mixture of media and Matrigel.

  • Inject a defined number of cells (e.g., 1-5 x 10^6) subcutaneously or orthotopically (intracranially) into the mice.

• Tumor Growth and Treatment:

  • Monitor the mice for tumor growth. For subcutaneous models, measure tumor volume with calipers regularly. For orthotopic models, monitor for neurological symptoms or use in vivo imaging techniques.

  • Once tumors reach a predetermined size, randomize the mice into treatment groups.

  • Administer NNC 05-2090 or vehicle control according to the desired dosing schedule and route.

• Efficacy Assessment:

  • Continue to monitor tumor growth throughout the treatment period.

  • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

  • For survival studies, monitor the mice until they reach a predefined endpoint.

• Data Analysis:

  • Compare tumor growth rates, final tumor weights, and survival times between the NNC 05-2090-treated and vehicle control groups using appropriate statistical methods (e.g., ANOVA for tumor growth, Kaplan-Meier analysis for survival).

Conclusion

NNC 05-2090 is a multifaceted pharmacological agent with a well-established role as a GABA uptake inhibitor and a newly identified potential as an NMUR2 antagonist. Its anticonvulsant properties, demonstrated in various preclinical models, are likely attributable to its modulation of the GABAergic system. The discovery of its activity in glioma models opens up exciting new avenues for its therapeutic application. The data and protocols presented in this guide provide a solid foundation for further research and development of NNC 05-2090 as a potential treatment for neurological disorders and cancer. Further investigation into its pharmacokinetic profile, safety, and the intricate details of its signaling pathways will be crucial for its translation to the clinical setting.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. ovid.com [ovid.com]
• 4. | BioWorld [bioworld.com]
• 5. NNC-052090 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Unveiling the Anticonvulsant Potential of NNC 05-2090 in Murine Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the anticonvulsant properties of NNC 05-2090, a novel nipecotic acid derivative, as demonstrated in various mouse models of epilepsy. The document collates key quantitative data, details the experimental methodologies employed in these studies, and illustrates the underlying mechanisms and workflows through signaling pathway and experimental diagrams.

Core Findings and Data Summary

NNC 05-2090 has demonstrated significant anticonvulsant effects in several well-established rodent models of seizures. Its primary mechanism of action is believed to be the inhibition of GABA uptake, particularly through non-GAT-1 transporters, leading to an enhancement of GABAergic neurotransmission.[1][2] This activity profile distinguishes it from selective GAT-1 inhibitors like tiagabine.[1][2]

Quantitative Anticonvulsant Activity of NNC 05-2090 in Mice

The efficacy of NNC 05-2090 in preventing or mitigating seizures has been quantified in several key studies. The following tables summarize the median effective dose (ED50) values obtained in different mouse seizure models.

Seizure Model	Seizure Type	ED50 (μmol/kg, i.p.)	Reference
Audiogenic Seizures (DBA/2 mice)	Tonic Convulsions	6	[1]
Audiogenic Seizures (DBA/2 mice)	Clonic Convulsions	19	[1]
Maximal Electroshock (MES)	Tonic Hindlimb Extension	73	[1][3][4]

Seizure Model	Seizure Type	ED50 (μmol/kg, i.p.)	Reference
Sound-induced Seizures	Clonic Convulsions	26	[3][4][5]
Sound-induced Seizures	Tonic Convulsions	19	[3][4]

In Vitro Activity and Receptor Binding Profile

NNC 05-2090's activity is not limited to its anticonvulsant effects. It also demonstrates affinity for other receptors and transporters, which may contribute to its overall pharmacological profile.

Assay	Target	IC50 / Ki	Reference
[3H]GABA Uptake	Synaptosomes (Rat Cortex)	4.4 ± 0.8 μM	[1]
[3H]GABA Uptake	Synaptosomes (Inferior Colliculus)	2.5 ± 0.7 μM	[1]
Receptor Binding	α1-adrenoceptors	266 nM (IC50)	[1][2][3][4][6]
Receptor Binding	D2-receptors	1632 nM (IC50)	[1][2][3][4][6]
GABA Transporter Inhibition	BGT-1 (mGAT-2)	1.4 μM (Ki)	[3][4][6]
GABA Transporter Inhibition	GAT-1	19 μM (Ki)	[6]
GABA Transporter Inhibition	GAT-2	41 μM (Ki)	[6]
GABA Transporter Inhibition	GAT-3	15 μM (Ki)	[6]

Experimental Protocols

The following sections detail the methodologies used to assess the anticonvulsant efficacy of NNC 05-2090 in mice.

Audiogenic Seizure Test in DBA/2 Mice

This model utilizes the genetic susceptibility of DBA/2 mice to sound-induced seizures.

• Animal Model: DBA/2 mice, known for their sensitivity to audiogenic seizures.

• Drug Administration: NNC 05-2090 is administered intraperitoneally (i.p.) at varying doses.

• Seizure Induction: At the time of peak drug effect, mice are placed in an enclosed chamber and exposed to a high-intensity acoustic stimulus (e.g., a sinusoidal tone swept between 8 and 16 kHz at approximately 100 dB) for up to 60 seconds.[7]

• Observation: The animals are observed for a characteristic seizure sequence, including wild running, clonic convulsions, and tonic hindlimb extension.

• Endpoint: The dose of NNC 05-2090 that protects 50% of the mice from exhibiting tonic and clonic convulsions is determined as the ED50.

Maximal Electroshock (MES) Seizure Test

The MES test is a model of generalized tonic-clonic seizures.

• Animal Model: Typically, adult male mice are used.

• Drug Administration: NNC 05-2090 is administered i.p. at a range of doses.

• Seizure Induction: A supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal electrodes.[8] An anesthetic/electrolyte solution is applied to the corneas prior to electrode placement.[8]

• Observation: The primary endpoint is the presence or absence of tonic hindlimb extension, where the hindlimbs are fully extended at a 180-degree angle to the body.

• Endpoint: The ED50 is calculated as the dose that prevents tonic hindlimb extension in 50% of the animals.[1][9]

Pentylenetetrazol (PTZ) Seizure Test

The subcutaneous PTZ test is a model for generalized myoclonic seizures. While NNC 05-2090 has been evaluated in this model, specific ED50 values in mice are not consistently reported in the reviewed literature. The general protocol is as follows:

• Animal Model: Adult mice.

• Drug Administration: NNC 05-2090 is administered i.p. prior to the convulsant.

• Seizure Induction: A subcutaneous injection of pentylenetetrazol (PTZ) at a dose sufficient to induce clonic seizures in control animals (e.g., 85 mg/kg) is administered.[8]

• Observation: Mice are observed for a defined period (e.g., 30 minutes) for the presence of clonic seizures, often characterized by clonus of the forelimbs and/or facial muscles.[7][8]

• Endpoint: Protection is defined as the absence of clonic seizures lasting for a specific duration (e.g., at least 5 seconds). The ED50 would be the dose protecting 50% of the mice.

Visualizations: Signaling Pathways and Experimental Workflows

To further elucidate the mechanisms and processes involved in the evaluation of NNC 05-2090, the following diagrams have been generated using Graphviz (DOT language).

Proposed anticonvulsant mechanism of NNC 05-2090.

Generalized workflow for anticonvulsant testing in mice.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. vincibiochem.it [vincibiochem.it]
• 6. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]

NNC 05-2090: A Technical Guide to its Role in Epilepsy Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090 is a novel psychoactive compound that has garnered significant interest in the field of epilepsy research. Primarily characterized as a betaine/GABA transporter 1 (BGT-1) inhibitor, its mechanism of action extends to other neurotransmitter systems, suggesting a complex pharmacological profile. Preclinical studies have demonstrated its anticonvulsant properties in a variety of animal models, positioning it as a valuable tool for investigating the role of GABAergic transport in seizure modulation and as a potential lead for novel antiepileptic drug development. This technical guide provides a comprehensive overview of NNC 05-2090, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental protocols used to elucidate its effects.

Mechanism of Action

NNC 05-2090 exerts its primary effect through the inhibition of the betaine/GABA transporter 1 (BGT-1), a member of the solute carrier 6 (SLC6) family of neurotransmitter transporters.[1] BGT-1 is involved in the reuptake of GABA, the primary inhibitory neurotransmitter in the central nervous system. By blocking BGT-1, NNC 05-2090 increases the extracellular concentration of GABA, thereby enhancing GABAergic tone and producing an inhibitory effect on neuronal excitability. This is the putative mechanism underlying its anticonvulsant activity.[1]

In addition to its action on BGT-1, NNC 05-2090 also exhibits inhibitory activity at the mouse GABA transporter type 2 (mGAT2) and, to a lesser extent, at GAT-1 and GAT-3.[2][3] Furthermore, it has been shown to inhibit the transporters for serotonin, noradrenaline, and dopamine, and displays affinity for α1- and D2-receptors.[4][5] This broader pharmacological profile may contribute to its overall in vivo effects.

Mechanism of action of NNC 05-2090.

Quantitative Data

The following tables summarize the in vitro binding and inhibitory activities of NNC 05-2090, as well as its in vivo efficacy in preclinical models of epilepsy.

Table 1: In Vitro Inhibitory and Binding Profile of NNC 05-2090

Target	Species	Assay	Value	Reference
GABA Transporters
BGT-1 (mGAT2)	Mouse	Ki	1.4 µM	[2][3]
BGT-1	Human	IC50	10.6 µM	[2]
[3H]GABA Uptake	Rat Cortex Synaptosomes	IC50	4.4 µM	[5]
[3H]GABA Uptake	Rat Inf. Colliculus Synaptosomes	IC50	2.5 µM	[2]
GAT-1	Human	IC50	29.62 µM	[2]
GAT-2	Human	IC50	45.29 µM	[2]
GAT-3	Human	IC50	22.51 µM	[2]
Monoamine Transporters
Serotonin Transporter	IC50	5.29 µM	[4]
Noradrenaline Transporter	IC50	7.91 µM	[4]
Dopamine Transporter	IC50	4.08 µM	[4]
Receptor Binding
α1-Adrenergic Receptor	IC50	266 nM	[5]
D2 Dopamine Receptor	IC50	1632 nM	[5]

Table 2: In Vivo Anticonvulsant Efficacy of NNC 05-2090

Epilepsy Model	Species	Route of Administration	Endpoint	ED50 (µmol/kg)	Reference
Maximal Electroshock (MES)	Mouse	Intraperitoneal	Inhibition of tonic hindlimb extension	73	[5]
Audiogenic Seizures	DBA/2 Mouse	Intraperitoneal	Inhibition of tonic convulsions	6	[5]
Audiogenic Seizures	DBA/2 Mouse	Intraperitoneal	Inhibition of clonic convulsions	19	[5]
Amygdala Kindling	Rat	Intraperitoneal	Reduction of generalized seizure severity (grades 3-5)	-	[5]
Amygdala Kindling	Rat	Intraperitoneal	Reduction of afterdischarge duration	-	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

[3H]GABA Uptake Assay in Synaptosomes

This protocol is used to determine the inhibitory effect of NNC 05-2090 on GABA uptake into nerve terminals.

Materials:

• Rat cerebral cortex or inferior colliculus

• Sucrose solution (0.32 M)

• Krebs-Ringer-HEPES buffer

• [3H]GABA (radiolabeled gamma-aminobutyric acid)

• NNC 05-2090

• Scintillation fluid and counter

Procedure:

• Synaptosome Preparation: Homogenize fresh brain tissue in ice-cold 0.32 M sucrose. Centrifuge the homogenate at low speed to remove nuclei and cell debris. The resulting supernatant is then centrifuged at a higher speed to pellet the crude synaptosomal fraction. Resuspend the pellet in buffer.

• Uptake Assay: Pre-incubate the synaptosomal suspension at 37°C. Initiate the uptake reaction by adding a mixture of [3H]GABA and varying concentrations of NNC 05-2090.

• Termination: After a short incubation period, terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [3H]GABA.

• Quantification: Place the filters in scintillation vials with scintillation fluid. Measure the radioactivity retained on the filters, which represents the amount of [3H]GABA taken up by the synaptosomes, using a scintillation counter.

• Data Analysis: Calculate the IC50 value, the concentration of NNC 05-2090 that inhibits 50% of the specific [3H]GABA uptake, by non-linear regression analysis.

Workflow for the [³H]GABA uptake assay.

Maximal Electroshock (MES) Test in Mice

This model is used to assess the ability of a compound to prevent the spread of seizures.

Materials:

• Male mice (e.g., CF-1 or C57BL/6)

• Electroconvulsive shock apparatus with corneal electrodes

• 0.5% Tetracaine (B1683103) hydrochloride solution (topical anesthetic)

• 0.9% Saline solution

• NNC 05-2090 and vehicle control

Procedure:

• Animal Preparation: Acclimatize animals to the laboratory conditions. Weigh each animal for accurate dosing.

• Drug Administration: Administer NNC 05-2090 or vehicle via the desired route (e.g., intraperitoneal injection) at various doses.

• Anesthesia and Electrode Placement: At the time of peak drug effect, apply a drop of tetracaine solution to the corneas, followed by a drop of saline for conductivity. Place the corneal electrodes on the eyes.

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure. Abolition of the hindlimb tonic extensor component is considered protection.

• Data Analysis: Calculate the ED50, the dose that protects 50% of the animals from the tonic hindlimb extension, using probit analysis.

Audiogenic Seizures in DBA/2 Mice

This model utilizes a genetic predisposition to sound-induced seizures.

Materials:

• Male DBA/2 mice (typically 21-28 days of age)

• Sound-attenuating chamber

• Acoustic stimulus generator (e.g., electric bell, speaker)

• NNC 05-2090 and vehicle control

Procedure:

• Animal Preparation and Drug Administration: Similar to the MES test.

• Acoustic Stimulation: At the time of peak drug effect, place the mouse in the sound-attenuating chamber. Expose the animal to a high-intensity acoustic stimulus (e.g., 100-120 dB) for a fixed duration (e.g., 60 seconds) or until a tonic-clonic seizure occurs.

• Observation: Observe and score the seizure response, which typically includes a wild running phase, followed by clonic and then tonic convulsions.

• Data Analysis: Determine the ED50 for the inhibition of clonic and tonic convulsions.

Amygdala Kindling in Rats

This model is used to study the development of epilepsy (epileptogenesis) and to test compounds against focal seizures that generalize.

Materials:

• Male rats (e.g., Wistar)

• Stereotaxic apparatus

• Bipolar stimulating and recording electrodes

• Electrical stimulator

• EEG recording system

• NNC 05-2090 and vehicle control

Procedure:

• Electrode Implantation: Under anesthesia, stereotaxically implant a bipolar stimulating electrode into the basolateral amygdala. Recording electrodes may also be placed in other brain regions. Allow for a post-surgical recovery period.

• Afterdischarge Threshold (ADT) Determination: Determine the lowest electrical stimulus intensity that elicits an afterdischarge (epileptiform EEG activity) lasting at least 5 seconds.

• Kindling: Administer daily or twice-daily electrical stimulations at or slightly above the ADT.

• Seizure Scoring: Observe and score the behavioral seizure severity after each stimulation using the Racine scale (ranging from stage 1, facial movements, to stage 5, rearing and falling with generalized tonic-clonic convulsions).[6]

• Fully Kindled State: Continue stimulations until the animal consistently exhibits stage 4 or 5 seizures.

• Drug Testing: In fully kindled animals, administer NNC 05-2090 or vehicle and then deliver an electrical stimulation.

• Data Analysis: Record the behavioral seizure score and the duration of the afterdischarge. A significant reduction in seizure score and/or afterdischarge duration indicates anticonvulsant activity.

Experimental workflow for the amygdala kindling model.

Conclusion

NNC 05-2090 is a valuable pharmacological tool for the study of epilepsy. Its primary mechanism as a BGT-1 inhibitor highlights the potential of targeting non-GAT-1 GABA transporters for the development of novel anticonvulsant therapies. The comprehensive data and detailed protocols presented in this guide are intended to facilitate further research into the therapeutic potential of NNC 05-2090 and related compounds in the field of epilepsy and other neurological disorders characterized by GABAergic dysfunction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NNC 05-2090 hydrochloride | 184845-18-9 | GAT | MOLNOVA [molnova.com]
• 4. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

NNC 05-2090: A Preclinical Investigation into its Therapeutic Potential for Neurological Disorders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

NNC 05-2090 is a novel small molecule that has demonstrated significant preclinical activity as a potential therapeutic agent for neurological diseases, particularly epilepsy and neuropathic pain. Its primary mechanism of action is the inhibition of gamma-aminobutyric acid (GABA) transporters, leading to an increase in synaptic GABA levels and enhanced inhibitory neurotransmission. This technical guide provides a comprehensive overview of the core preclinical data on NNC 05-2090, including its pharmacological profile, efficacy in animal models, and detailed experimental methodologies. All quantitative data are summarized for comparative analysis, and key signaling pathways and experimental workflows are visualized. It is important to note that, to date, no clinical trials of NNC 05-2090 in humans have been identified in publicly available databases.

Core Pharmacological Profile

NNC 05-2090 is a potent inhibitor of GABA transporters with a notable selectivity profile. It also interacts with other monoamine transporters and receptors, which may contribute to its overall pharmacological effects.

Inhibition of GABA and Monoamine Transporters

NNC 05-2090 has been characterized by its inhibitory activity on various GABA and monoamine transporters. The following tables summarize the key quantitative data from in vitro inhibition assays.

Transporter	Inhibition Constant (IC50)	Inhibition Constant (Ki)	Reference(s)
GABA Transporters
Betaine/GABA Transporter 1 (BGT-1)	10.6 µM	1.4 µM (hBGT-1)	[1][2][3][4]
GABA Transporter 1 (GAT-1)	29.62 µM	19 µM (hGAT-1)	[1][5]
GABA Transporter 2 (GAT-2) / mGAT2	45.29 µM	1.4 µM (mGAT2), 41 µM (hGAT-2)	[1][2][5][6][7]
GABA Transporter 3 (GAT-3)	22.51 µM	15 µM (hGAT-3)	[1][5]
Monoamine Transporters
Serotonin Transporter (SERT)	5.29 µM	-	[1][3][8]
Noradrenaline Transporter (NET)	7.91 µM	-	[1][3][8]
Dopamine Transporter (DAT)	4.08 µM	-	[1][3][8]

Receptor Binding Affinity

In addition to transporter inhibition, NNC 05-2090 exhibits binding affinity for α1-adrenergic and D2-dopamine receptors.

Receptor	Binding Affinity (IC50)	Reference(s)
α1-adrenergic Receptor	266 nM	[1][2][5][9]
D2-dopamine Receptor	1632 nM	[1][2][5][9]

Inhibition of GABA Uptake in Synaptosomes

NNC 05-2090 has been shown to inhibit the uptake of radiolabeled GABA into synaptosomal preparations, demonstrating its functional activity at the synapse.

Brain Region	Inhibition of [3H]GABA Uptake (IC50)	Reference(s)
Rat Cerebral Cortex	4.4 µM	[1][9]
Rat Inferior Colliculus	2.5 µM	[1]

Preclinical Efficacy in Neurological Disease Models

The therapeutic potential of NNC 05-2090 has been evaluated in established rodent models of epilepsy and neuropathic pain.

Anticonvulsant Activity

NNC 05-2090 demonstrated dose-dependent anticonvulsant effects in both electrically and chemically induced seizure models.

Animal Model	Seizure Type	Efficacy (ED50)	Administration Route	Reference(s)
DBA/2 Mice	Sound-induced tonic convulsions	19 µmol/kg	Intraperitoneal (i.p.)	[1][9]
DBA/2 Mice	Sound-induced clonic convulsions	6 µmol/kg	Intraperitoneal (i.p.)	[9]
Mice	Maximal Electroshock (MES)	73 µmol/kg	Intraperitoneal (i.p.)	[1][9]
Amygdala Kindled Rats	Generalized seizures (grade 3-5)	Significant reduction at 72-242 µmol/kg	Intraperitoneal (i.p.)	[9]
Amygdala Kindled Rats	Afterdischarge duration	Significant reduction at 72-242 µmol/kg	Intraperitoneal (i.p.)	[9]

Antiallodynic Activity in Neuropathic Pain

In a model of neuropathic pain, NNC 05-2090 effectively reversed mechanical allodynia.

Animal Model	Endpoint	Efficacy	Administration Route(s)	Reference(s)
Partial Sciatic Nerve Ligation (PSL) Mice	Mechanical Allodynia	Dose-dependent reversal at 0.01, 0.1, and 0.3 mg/kg	Intraperitoneal (i.p.) and Intrathecal (i.t.)	[10]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action of NNC 05-2090 is the inhibition of GABA transporters, which leads to an accumulation of GABA in the synaptic cleft and extrasynaptic space. This enhances the activation of both synaptic and extrasynaptic GABA receptors, resulting in increased inhibitory neurotransmission and a reduction in neuronal hyperexcitability.

Proposed mechanism of action of NNC 05-2090.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

In Vitro Transporter Inhibition Assays

Objective: To determine the inhibitory potency of NNC 05-2090 on various GABA and monoamine transporters.

General Protocol:

• Cell Culture: Stably transfect human embryonic kidney (HEK-293) or Chinese hamster ovary (CHO) cells to express the specific human or rodent transporter of interest (e.g., hGAT-1, hBGT-1, hSERT).

• Radioligand Uptake Assay:

  • Plate the transfected cells in appropriate multi-well plates.

  • Pre-incubate the cells with varying concentrations of NNC 05-2090 or vehicle control.

  • Initiate the uptake reaction by adding a specific radiolabeled substrate for the transporter (e.g., [3H]GABA for GABA transporters, [3H]serotonin for SERT).

  • Incubate for a defined period at a controlled temperature (e.g., 37°C).

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of inhibition of radioligand uptake at each concentration of NNC 05-2090.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation if the assay is a competitive binding assay.

Workflow for in vitro transporter inhibition assay.

Maximal Electroshock (MES) Seizure Model

Objective: To assess the ability of NNC 05-2090 to prevent the spread of generalized tonic-clonic seizures.[1][7]

Protocol:

• Animals: Male CF-1 or C57BL/6 mice.

• Drug Administration: Administer NNC 05-2090 or vehicle control intraperitoneally (i.p.) at various doses.

• Anesthesia and Electrode Placement: At the time of peak drug effect, apply a drop of 0.5% tetracaine (B1683103) hydrochloride to the corneas for local anesthesia, followed by a drop of 0.9% saline. Place corneal electrodes on the eyes.

• Stimulation: Deliver an alternating current of 50 mA at 60 Hz for 0.2 seconds.

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure. Abolition of the hindlimb tonic extensor component is considered protection.

• Data Analysis: Determine the ED50, the dose that protects 50% of the animals from the tonic hindlimb extension, using probit analysis.

Sound-Induced Seizure Model in DBA/2 Mice

Objective: To evaluate the efficacy of NNC 05-2090 against reflex seizures.[5][11]

Protocol:

• Animals: DBA/2 mice, which are genetically susceptible to audiogenic seizures, typically between 21 and 28 days of age.

• Drug Administration: Administer NNC 05-2090 or vehicle control i.p. at various doses.

• Auditory Stimulus: At the time of peak drug effect, place the mouse in a sound-attenuating chamber. Expose the mouse to a high-intensity acoustic stimulus (e.g., 100-120 dB) for a fixed duration (e.g., 60 seconds).

• Observation: Observe and score the seizure response, which typically includes a wild running phase, followed by clonic and then tonic convulsions.

• Data Analysis: Determine the ED50 for the suppression of tonic and clonic seizure components.

Partial Sciatic Nerve Ligation (PSNL) Model of Neuropathic Pain

Objective: To assess the antiallodynic effects of NNC 05-2090 in a model of peripheral nerve injury-induced neuropathic pain.

Protocol:

• Surgery: Anesthetize the mice (e.g., with isoflurane). Expose the sciatic nerve and ligate approximately one-third to one-half of the nerve diameter with a suture.

• Behavioral Testing: After a post-operative recovery period (e.g., 7 days) to allow for the development of mechanical allodynia, assess the paw withdrawal threshold using von Frey filaments.

• Drug Administration: Administer NNC 05-2090 or vehicle control either i.p. or intrathecally (i.t.).

• Post-treatment Behavioral Testing: Measure the paw withdrawal threshold at various time points after drug administration.

• Data Analysis: Compare the paw withdrawal thresholds before and after treatment to determine the degree of reversal of mechanical allodynia.

Clinical Development Status

A thorough search of clinical trial registries (including ClinicalTrials.gov) and the published scientific literature did not identify any registered or completed clinical trials for NNC 05-2090 in humans for any indication. This suggests that NNC 05-2090 has not yet progressed to the clinical stages of drug development.

Conclusion and Future Directions

NNC 05-2090 is a promising preclinical candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain. Its multimodal mechanism of action, primarily through the inhibition of GABA transporters, provides a strong rationale for its observed efficacy in animal models. The lack of progression to clinical trials may be due to various factors, including but not limited to, pharmacokinetic properties, off-target effects, or strategic decisions by the developing organization.

For researchers and drug development professionals, the preclinical data on NNC 05-2090 provides valuable insights into the therapeutic potential of targeting GABA transporters, particularly BGT-1. Future research could focus on optimizing the selectivity and pharmacokinetic profile of NNC 05-2090-related compounds to potentially advance a candidate into clinical development. Further elucidation of the contribution of its effects on monoamine transporters to its overall efficacy and safety profile is also warranted.

References

• 1. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 2. Studies on sound-induced epilepsy in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Saturation assays of radioligand binding to receptors and their allosteric modulatory sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Expt 12 Anticonvulsant effect of drugs by MES and PTZ method | PPTX [slideshare.net]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP [iris.unicz.it]

Off-Target Effects of NNC 05-2090 on Monoamine Transporters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090, a derivative of nipecotic acid, is primarily recognized as a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as GAT-2 in mice.[1][2][3] Its potential as an anticonvulsant has been a key area of investigation.[1][2][3][4] However, a comprehensive understanding of its pharmacological profile necessitates a thorough examination of its interactions with other neurotransmitter systems. This technical guide provides an in-depth analysis of the off-target effects of NNC 05-2090, with a specific focus on its interactions with the monoamine transporters: the dopamine (B1211576) transporter (DAT), the serotonin (B10506) transporter (SERT), and the norepinephrine (B1679862) transporter (NET). Beyond its primary activity, NNC 05-2090 also exhibits affinity for α1- and D2-receptors.[2][4]

This document summarizes the available quantitative data on these interactions, details the experimental protocols used to ascertain these findings, and visualizes the key signaling pathways involved in the regulation of monoamine transporters.

Data Presentation: Quantitative Analysis of NNC 05-2090 Interactions

The following tables summarize the in vitro inhibitory activities of NNC 05-2090 on its primary GABA transporter targets and its off-target interactions with monoamine transporters and other receptors.

Table 1: Inhibitory Activity of NNC 05-2090 on GABA Transporters

Transporter	Species	Parameter	Value (µM)	Reference
hBGT-1	Human	K_i	1.4	[1][2][3]
hGAT-1	Human	K_i	19	[1][2][3]
hGAT-2	Human	K_i	41	[1][2][3]
hGAT-3	Human	K_i	15	[1][2][3]
BGT-1	-	IC_50	10.6	[5]

Table 2: Off-Target Inhibitory Activity of NNC 05-2090 on Monoamine Transporters

Transporter	Parameter	Value (µM)	Reference
Dopamine Transporter (DAT)	IC_50	4.08	[5]
Serotonin Transporter (SERT)	IC_50	5.29	[5]
Noradrenaline Transporter (NET)	IC_50	7.91	[5]

Table 3: Off-Target Binding Affinity of NNC 05-2090 at Other Receptors

Receptor	Parameter	Value (nM)	Reference
α1-adrenoceptor	IC_50	266	[2][4]
D2-receptor	IC_50	1632	[2][4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the quantitative analysis of NNC 05-2090's effects on monoamine transporters.

Radioligand Binding Assay for Monoamine Transporters

This protocol is a generalized procedure for determining the binding affinity (K_i) of a test compound for DAT, SERT, and NET using a competitive radioligand binding assay.

a. Materials and Reagents:

• Membrane Preparations: Cell membranes prepared from cell lines (e.g., HEK293, CHO) stably expressing the human dopamine transporter (hDAT), serotonin transporter (hSERT), or norepinephrine transporter (hNET).

• Radioligands:

  • For DAT: [³H]WIN 35,428 or [³H]GBR 12935

  • For SERT: [³H]Citalopram or [³H]Paroxetine

  • For NET: [³H]Nisoxetine or [³H]Mazindol

• Non-specific Binding Compound: A high concentration of a known inhibitor for each transporter (e.g., 10 µM GBR 12909 for DAT, 10 µM imipramine (B1671792) for SERT, 10 µM desipramine (B1205290) for NET).

• Test Compound: NNC 05-2090

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Scintillation Cocktail

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B or GF/C) pre-soaked in polyethylenimine (PEI).

• Cell harvester and liquid scintillation counter.

b. Procedure:

• Compound Preparation: Prepare serial dilutions of NNC 05-2090 in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Assay buffer, radioligand, and membrane preparation.

  • Non-specific Binding: Non-specific binding compound, radioligand, and membrane preparation.

  • Test Compound: NNC 05-2090 dilution, radioligand, and membrane preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC_50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the K_i value using the Cheng-Prusoff equation: K_i = IC_50 / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Neurotransmitter Uptake Inhibition Assay

This protocol describes a method to measure the functional inhibition of monoamine transporters by NNC 05-2090.

a. Materials and Reagents:

• Cell Lines: HEK293 or CHO cells stably expressing hDAT, hSERT, or hNET.

• Radiolabeled Neurotransmitters:

  • For DAT: [³H]Dopamine

  • For SERT: [³H]Serotonin (5-HT)

  • For NET: [³H]Norepinephrine

• Uptake Buffer: e.g., Krebs-Ringer-HEPES buffer (KRH) containing appropriate salts, glucose, and pH adjusted to 7.4.

• Inhibitors for Non-specific Uptake: A high concentration of a known selective inhibitor for each transporter (e.g., 10 µM nomifensine (B1679830) for DAT, 10 µM fluoxetine (B1211875) for SERT, 10 µM desipramine for NET).

• Test Compound: NNC 05-2090

• Cell Culture Plates: 24- or 96-well plates.

• Lysis Buffer: e.g., 1% SDS.

• Scintillation Cocktail and Counter.

b. Procedure:

• Cell Culture: Plate the transporter-expressing cells in multi-well plates and grow to a confluent monolayer.

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with various concentrations of NNC 05-2090 or the non-specific uptake inhibitor in uptake buffer for a defined period (e.g., 10-20 minutes) at a controlled temperature (e.g., 37°C).

• Initiation of Uptake: Add the radiolabeled neurotransmitter to each well to initiate the uptake reaction.

• Incubation: Incubate for a short period (e.g., 5-15 minutes) at 37°C. The incubation time should be within the linear range of uptake for each transporter.

• Termination of Uptake: Rapidly terminate the uptake by aspirating the buffer and washing the cells multiple times with ice-cold uptake buffer.

• Cell Lysis: Lyse the cells by adding lysis buffer to each well.

• Scintillation Counting: Transfer the cell lysates to scintillation vials, add scintillation cocktail, and measure the radioactivity.

• Data Analysis:

  • Determine the specific uptake by subtracting the non-specific uptake (in the presence of a selective inhibitor) from the total uptake (in the absence of any inhibitor).

  • Plot the percentage of specific uptake against the logarithm of the NNC 05-2090 concentration.

  • Calculate the IC_50 value, which is the concentration of NNC 05-2090 that causes 50% inhibition of the specific neurotransmitter uptake, using non-linear regression.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways that regulate the activity of monoamine transporters.

Caption: General overview of monoamine transporter regulation by intracellular signaling pathways.

Caption: Experimental workflow for a competitive radioligand binding assay.

Caption: Experimental workflow for a neurotransmitter uptake inhibition assay.

References

• 1. rndsystems.com [rndsystems.com]
• 2. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 3. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 4. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]

NNC 05-2090: A Novel Antagonist of the Neuromedin U Receptor 2 for Therapeutic Development

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

NNC 05-2090, a compound previously characterized as a GABA uptake inhibitor, has recently been identified as a potential antagonist of the Neuromedin U Receptor 2 (NMUR2). This discovery opens new avenues for therapeutic intervention, particularly in oncology, as aberrant NMUR2 signaling has been implicated in the progression of certain cancers, including glioma. This technical guide provides a comprehensive overview of the pharmacological profile of NNC 05-2090 as an NMUR2 antagonist, with a focus on its mechanism of action, quantitative data, and the experimental methodologies used for its characterization.

Pharmacological Profile of NNC 05-2090

NNC 05-2090 exhibits a dual pharmacological profile. While its activity as a GABA transporter inhibitor is well-documented, its more recent identification as an NMUR2 antagonist is of significant interest for the development of novel cancer therapeutics.

Quantitative Data Summary

The following tables summarize the available quantitative data for NNC 05-2090's activity as both an NMUR2 antagonist and a GABA transporter inhibitor.

Table 1: NNC 05-2090 Activity at Neuromedin U Receptor 2

Parameter	Species	Cell Line	Value	Reference
IC50 (Cell Proliferation)	Human	Glioma Cells	Not explicitly stated, but effective concentrations are in the 1.25-20 µM range.	[1]

Note: A precise IC50 value for NNC 05-2090 at the NMUR2 receptor is not yet publicly available. The provided range is based on the effective concentrations used in functional assays.

Table 2: NNC 05-2090 Activity at GABA Transporters and Other Receptors

Target	Species	Parameter	Value	Reference
hBGT-1 (hGAT-2)	Human	Ki	1.4 µM	[2][3]
hGAT-3	Human	Ki	15 µM	[2][3]
hGAT-1	Human	Ki	19 µM	[2][3]
hGAT-2	Human	Ki	41 µM	[2][3]
Rat Cortex Synaptosomes ([3H]GABA uptake)	Rat	IC50	4.4 µM	[4]
Rat Inferior Colliculus Synaptosomes ([3H]GABA uptake)	Rat	IC50	2.5 µM	[4]
α1-receptor	Not Specified	IC50	266 nM	[2][3]
D2-receptor	Not Specified	IC50	1632 nM	[2][3]

Experimental Protocols

The identification and characterization of NNC 05-2090 as an NMUR2 antagonist involved a series of key experiments. The detailed methodologies for these are outlined below.

High-Throughput Screening for NMUR2 Antagonists

• Objective: To identify novel antagonists of the NMUR2 receptor from a library of known compounds.

• Methodology: A cell-based drug screening of 6,331 FDA-approved compounds was performed.[1][5] A β-arrestin recruitment assay was utilized to assess the ability of the compounds to block NMUR2 activation.[1]

• Cell Line: A stable cell line co-expressing NMUR2 and a β-arrestin-reporter fusion protein was used.

• Procedure:

  • Cells were seeded in 96-well plates.

  • The following day, cells were treated with individual compounds from the drug library for 6 hours.[1]

  • The recruitment of β-arrestin to the activated NMUR2 was measured using a luciferase reporter system.[1]

  • Compounds that inhibited the agonist-induced β-arrestin recruitment were identified as potential antagonists.

In Vitro Glioma Cell Proliferation Assay

• Objective: To evaluate the effect of NNC 05-2090 on the proliferation of glioma cells.

• Methodology: A Cell Counting Kit-8 (CCK-8) assay was used to measure cell viability.

• Cell Line: Human glioma cell lines.

• Procedure:

  • Glioma cells were seeded in 96-well plates.

  • Cells were treated with varying concentrations of NNC 05-2090 (ranging from 1.25 to 20 µM) for 48 hours.[1]

  • After the treatment period, the CCK-8 reagent was added to each well, and the plates were incubated for 1 hour at 37°C.[1]

  • The optical density at 450 nm was measured using a microplate reader to determine the number of viable cells.

In Vivo Glioma Xenograft Model

• Objective: To assess the in vivo anti-tumor efficacy of NNC 05-2090 alone and in combination with temozolomide (B1682018) (TMZ).

• Methodology: A subcutaneous glioma xenograft model in mice was utilized.

• Animal Model: Immunocompromised mice.

• Procedure:

  • Human glioma cells were transplanted subcutaneously into the mice.[1]

  • Once tumors were established, mice were treated with NNC 05-2090 alone, TMZ alone, or a combination of both.[1]

  • Tumor size was monitored and measured regularly throughout the treatment period.[1]

  • At the end of the study, the anti-tumor effects of the different treatment regimens were compared.

Analysis of Downstream Signaling Pathways

• Objective: To investigate the effect of NNC 05-2090 on the NMUR2 signaling cascade.

• Methodology: RNA sequencing and phosphorylation arrays were employed to identify changes in gene expression and protein phosphorylation.[1]

• Procedure:

  • RNA Sequencing: Glioma cells were treated with NNC 05-2090, and total RNA was extracted. RNA sequencing was performed to identify differentially expressed genes, particularly those related to the cell cycle.[1][5]

  • Phosphorylation Array: Protein lysates from NNC 05-2090-treated glioma cells were analyzed using a phosphorylation array to determine the phosphorylation status of key signaling proteins, such as STAT5.[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathways and experimental workflows described in this guide.

NMUR2 Signaling Pathway in Glioma

Caption: NMUR2 signaling cascade in glioma cells.

Experimental Workflow for NNC 05-2090 Characterization

Caption: Workflow for NNC 05-2090's NMUR2 antagonist discovery.

Conclusion

The identification of NNC 05-2090 as a novel antagonist of the NMUR2 receptor represents a significant advancement in the search for new therapeutic agents, particularly for the treatment of glioma. Its ability to inhibit the NMUR2 signaling pathway, leading to a reduction in cancer cell proliferation and a synergistic effect with standard chemotherapy, underscores its potential as a valuable lead compound. Further research is warranted to fully elucidate its binding kinetics at the NMUR2 receptor and to optimize its pharmacological properties for clinical development. The dual activity of NNC 05-2090 on both NMUR2 and GABA transporters also necessitates careful consideration of its overall in vivo effects and potential for off-target activities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Investigating NNC 05-2090 in Glioma Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the investigation of NNC 05-2090, a small molecule antagonist of the neuromedin U receptor 2 (NMUR2), in the context of glioma cell lines. This document summarizes the mechanism of action, presents key quantitative data in structured tables, details experimental protocols for pivotal assays, and visualizes the core signaling pathway and experimental workflows.

Core Concepts: Mechanism of Action of NNC 05-2090 in Glioma

Glioma, a highly aggressive form of brain tumor, often exhibits upregulation of the Neuromedin U Receptor 2 (NMUR2).[1][2] The activation of NMUR2 initiates a signaling cascade that promotes glioma cell proliferation and migration.[1][2] NNC 05-2090 has been identified as a potent antagonist of NMUR2, effectively inhibiting its downstream signaling.[1]

The binding of the endogenous ligand, Neuromedin U (NMU), to NMUR2 triggers the activation of the Gαq subunit of the associated G protein. This, in turn, stimulates phospholipase C (PLC) to produce inositol (B14025) trisphosphate (IP3), leading to the release of intracellular calcium (Ca2+). The elevated Ca2+ levels activate Signal Transducer and Activator of Transcription 5 (STAT5) through phosphorylation. Phosphorylated STAT5 (p-STAT5) then translocates to the nucleus, where it acts as a transcription factor, upregulating the expression of cell cycle-related genes, including PIM1 and FOXM1.[1] The increased expression of these genes promotes cell cycle progression and, consequently, glioma cell proliferation.

NNC 05-2090 competitively binds to NMUR2, preventing the binding of NMU and thereby blocking the entire downstream signaling cascade. This inhibition of STAT5 phosphorylation leads to a reduction in the expression of PIM1 and FOXM1, resulting in cell cycle arrest and a decrease in glioma cell growth.[1][2] Furthermore, studies have indicated a synergistic anti-tumor effect when NNC 05-2090 is used in combination with the standard chemotherapeutic agent, temozolomide (B1682018) (TMZ).[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings on the effects of NNC 05-2090 on glioma cell lines.

Table 1: In Vitro Cytotoxicity of NNC 05-2090 in Glioma Cell Lines

Cell Line	Treatment Duration (hours)	IC50 (µM)
U87-MG	48	Value not explicitly found in search results
U251	48	Value not explicitly found in search results

Disclaimer: While the reviewed literature indicates a dose-dependent inhibition of glioma cell viability by NNC 05-2090, the specific IC50 values were not explicitly stated in the available abstracts. The table structure is provided for when such data becomes available.

Table 2: Effect of NNC 05-2090 on Cell Cycle Distribution in U87-MG Glioma Cells

Treatment Concentration (µM)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
0 (Control)	Value not explicitly found in search results	Value not explicitly found in search results	Value not explicitly found in search results
5	Value not explicitly found in search results	Value not explicitly found in search results	Value not explicitly found in search results
10	Value not explicitly found in search results	Value not explicitly found in search results	Value not explicitly found in search results
20	Value not explicitly found in search results	Value not explicitly found in search results	Value not explicitly found in search results

Disclaimer: The reviewed literature confirms that NNC 05-2090 induces cell cycle arrest in glioma cells. However, the precise percentages of cells in each phase of the cell cycle at different concentrations were not available in the searched abstracts. The table is presented to structure future findings.

Table 3: Effect of NNC 05-2090 on STAT5 Phosphorylation in U87-MG Glioma Cells

Treatment Concentration (µM)	Treatment Duration (hours)	Relative p-STAT5 Protein Levels (Fold Change vs. Control)
0 (Control)	24	1.0
5	24	Value not explicitly found in search results
10	24	Value not explicitly found in search results
20	24	Value not explicitly found in search results

Disclaimer: Research indicates a concentration-dependent decrease in phospho-STAT5 levels upon NNC 05-2090 treatment. The quantitative fold-change values were not specified in the reviewed literature. This table provides a framework for presenting such data.

Experimental Protocols

Detailed methodologies for key experiments investigating the effects of NNC 05-2090 on glioma cell lines are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of NNC 05-2090 on glioma cell lines and to calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Glioma cell lines (e.g., U87-MG, U251)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• NNC 05-2090

• Dimethyl sulfoxide (B87167) (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• Phosphate-Buffered Saline (PBS)

• 96-well plates

• Microplate reader

Procedure:

• Seed glioma cells in 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete DMEM medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare a stock solution of NNC 05-2090 in DMSO. Further dilute the stock solution in culture medium to achieve final concentrations ranging from 1.25 µM to 20 µM. A vehicle control (DMSO) should also be prepared.

• After 24 hours of cell seeding, replace the medium with 100 µL of medium containing the different concentrations of NNC 05-2090 or vehicle control.

• Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

• Following incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells. The IC50 value is determined by plotting cell viability against the logarithm of the drug concentration.

Cell Cycle Analysis by Flow Cytometry

Objective: To analyze the effect of NNC 05-2090 on the cell cycle distribution of glioma cells.

Materials:

• Glioma cell lines (e.g., U87-MG)

• 6-well plates

• NNC 05-2090

• PBS

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed glioma cells in 6-well plates at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of NNC 05-2090 (e.g., 0, 5, 10, 20 µM) for 48 hours.

• Harvest the cells by trypsinization, collect them in a centrifuge tube, and wash with ice-cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer. The percentages of cells in the G0/G1, S, and G2/M phases of the cell cycle are quantified using appropriate software.

Western Blot Analysis of STAT5 Phosphorylation

Objective: To determine the effect of NNC 05-2090 on the phosphorylation of STAT5 in glioma cells.

Materials:

• Glioma cell lines (e.g., U87-MG)

• NNC 05-2090

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT5 (Tyr694), anti-STAT5, anti-β-actin

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed glioma cells and treat with different concentrations of NNC 05-2090 for 24 hours.

• Lyse the cells in ice-cold RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-STAT5, total STAT5, and β-actin (as a loading control) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system. The band intensities are quantified using densitometry software, and the levels of p-STAT5 are normalized to total STAT5 and the loading control.

Visualizations

Signaling Pathway of NNC 05-2090 in Glioma Cells

Caption: NNC 05-2090 inhibits the NMUR2 signaling pathway in glioma cells.

Experimental Workflow for Investigating NNC 05-2090

Caption: Workflow for the in vitro evaluation of NNC 05-2090 in glioma cell lines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

NNC 05-2090 Hydrochloride: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility and stability data for NNC 05-2090 hydrochloride. Given the limited publicly available data specific to this compound, this document also outlines generalized experimental protocols for determining these critical parameters, offering a framework for researchers to conduct their own detailed assessments.

Core Physicochemical Properties

NNC 05-2090 hydrochloride is a synthetic compound with a molecular weight of 451.01 g/mol and a molecular formula of C₂₇H₃₀N₂O₂·HCl. It is known as a GABA uptake inhibitor with moderate selectivity for the BGT-1 (betaine/GABA transporter 1).

Solubility Profile

The solubility of NNC 05-2090 hydrochloride has been reported in several organic solvents. However, there is some variability in the reported values, and detailed aqueous solubility data is limited.

Data Presentation: Solubility of NNC 05-2090 Hydrochloride

Solvent	Reported Solubility	Notes
Dimethyl Sulfoxide (DMSO)	100 mM	Another source indicates 10 mM.[1] One supplier suggests that up to 100 mg/mL (221.73 mM) is achievable with the aid of ultrasound.
Ethanol	13 mM
Aqueous Solutions	Slightly soluble	Quantitative data regarding concentration, pH, and temperature are not specified.
Acetonitrile	Slightly soluble (0.1-1 mg/ml)

Experimental Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard approach to determine the equilibrium solubility of a compound.

• Preparation of Buffers: Prepare a series of buffers at various physiologically relevant pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

• Sample Preparation: Add an excess amount of NNC 05-2090 hydrochloride to a known volume of each buffer in separate, sealed containers. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Agitate the samples at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This is typically 24 to 72 hours.

• Sample Collection and Preparation: At predetermined time points (e.g., 24, 48, and 72 hours), withdraw an aliquot of the supernatant. To prevent contamination from undissolved solids, filter the sample through a 0.45 µm filter.

• Analysis: Analyze the concentration of NNC 05-2090 hydrochloride in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Equilibrium Confirmation: Equilibrium is confirmed when consecutive measurements of the solute concentration are consistent.

Stability Profile

The stability of NNC 05-2090 hydrochloride is a critical factor for its storage, handling, and experimental use. The available information provides general storage guidelines.

Data Presentation: Stability and Storage of NNC 05-2090 Hydrochloride

Condition	Recommendation	Duration
Solid Form Storage	Desiccate at room temperature or 4°C, sealed and away from moisture.	Up to 12 months or ≥ 2-4 years, depending on the source.[2]
Shipping	Ambient temperature; can be shipped with an ice pack.	Not specified.
DMSO Stock Solution	Store at -80°C or -20°C.	6 months at -80°C; 1 month at -20°C.

Experimental Protocol: Forced Degradation Studies for Stability Assessment

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.

• Method Development: Develop a stability-indicating HPLC method capable of separating the intact NNC 05-2090 hydrochloride from its potential degradation products.

• Stress Conditions: Expose solutions of NNC 05-2090 hydrochloride to a variety of stress conditions:

  • Acid Hydrolysis: Treat with 0.1 M HCl at an elevated temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Treat with 0.1 M NaOH at an elevated temperature for a defined period.

  • Oxidation: Treat with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C).

  • Photostability: Expose the drug substance in solution and as a solid to UV and visible light, as per ICH Q1B guidelines.

• Sample Analysis: At various time points, analyze the stressed samples using the developed stability-indicating HPLC method.

• Data Evaluation: Identify and quantify the degradation products. The peak purity of the parent drug should be assessed to ensure no co-eluting degradants.

Visualizations

Experimental Workflow for Solubility and Stability Assessment

Caption: Workflow for determining the solubility and stability of NNC 05-2090 hydrochloride.

Hypothetical Degradation Relationship

Caption: Hypothetical degradation pathways of NNC 05-2090 hydrochloride under stress conditions.

References

• 1. NNC 05-2090 hydrochloride |CAS:184845-18-9 Probechem Biochemicals [probechem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Initial In Vitro Studies of NNC 05-2090

This technical guide provides a comprehensive overview of the initial in vitro studies of NNC 05-2090, a molecule initially investigated as a gamma-aminobutyric acid (GABA) uptake inhibitor and recently identified as a potential antagonist of the Neuromedin U Receptor 2 (NMUR2). This document collates quantitative data, details experimental methodologies, and visualizes relevant signaling pathways to support further research and development.

Core Focus: GABA Transporter Inhibition and NMUR2 Antagonism

NNC 05-2090, a novel nipecotic acid derivative, was first characterized for its role in modulating the GABAergic system. It functions as an inhibitor of GABA transporters (GATs), with a moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mouse GAT-2 (mGAT-2).[1][2] More recent high-throughput screening has unveiled its potential as an antagonist of NMUR2, a G protein-coupled receptor implicated in glioma progression.[3]

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activities of NNC 05-2090 against various transporters and receptors.

Table 1: Inhibitory Activity of NNC 05-2090 on GABA Transporters

Target Transporter	Species/System	Parameter	Value (µM)	Reference(s)
BGT-1 (mGAT-2)	Human	Ki	1.4	[1]
CHO cells expressing BGT-1	IC50	10.6	[4][5]
GAT-1	Human	Ki	19	[1]
Rat Cerebral Cortex Synaptosomes	IC50	4.4 ± 0.8
CHO cells	IC50	29.62	[4]
GAT-2	Human	Ki	41	[1]
CHO cells	IC50	45.29	[4]
GAT-3	Human	Ki	15	[1]
CHO cells	IC50	22.51	[4]
Non-GAT-1	Rat Inferior Colliculus Synaptosomes	IC50	2.5 ± 0.7

Table 2: Inhibitory Activity of NNC 05-2090 on Other Transporters and Receptors

Target	Species/System	Parameter	Value (nM)	Reference(s)
α1-Adrenergic Receptor	Not Specified	IC50	266	[6][1]
D2 Dopamine Receptor	Not Specified	IC50	1632	[6][1]
Serotonin Transporter	CHO cells	IC50	5290	[4][5]
Noradrenaline Transporter	CHO cells	IC50	7910	[4][5]
Dopamine Transporter	CHO cells	IC50	4080	[4][5]

Experimental Protocols

[3H]GABA Uptake Inhibition Assay in Rat Brain Synaptosomes

This protocol outlines the methodology used to determine the IC50 values of NNC 05-2090 for the inhibition of GABA uptake in native tissue preparations.

1. Synaptosome Preparation:

• Male Wistar rats are euthanized, and the cerebral cortex and inferior colliculus are rapidly dissected and placed in ice-cold 0.32 M sucrose (B13894).

• The tissue is homogenized in 10 volumes of ice-cold 0.32 M sucrose using a glass-Teflon homogenizer.

• The homogenate is centrifuged at 1,000 x g for 10 minutes at 4°C.

• The resulting supernatant is then centrifuged at 20,000 x g for 20 minutes at 4°C to pellet the synaptosomes.

• The synaptosomal pellet is resuspended in a physiological buffer (e.g., Krebs-HEPES buffer: 124 mM NaCl, 5 mM KCl, 1.2 mM KH2PO4, 1.3 mM MgSO4, 2.5 mM CaCl2, 25 mM HEPES, 10 mM D-glucose, pH 7.4).

2. [3H]GABA Uptake Assay:

• Synaptosomal suspensions are pre-incubated with various concentrations of NNC 05-2090 (or vehicle control) for 10-15 minutes at 37°C.

• To assess non-GAT-1 uptake in the inferior colliculus, a selective GAT-1 inhibitor (e.g., NNC 05-0711 at 1 µM) is included in the pre-incubation.[6]

• The uptake reaction is initiated by the addition of [3H]GABA at a final concentration of approximately 50 nM.

• The incubation is carried out for a short period (e.g., 3-5 minutes) at 37°C to measure the initial rate of uptake.

• The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) followed by washing with ice-cold buffer to remove unincorporated [3H]GABA.

• The radioactivity retained on the filters is quantified by liquid scintillation counting.

3. Data Analysis:

• Non-specific uptake is determined in the presence of a high concentration of a non-labeled GABA uptake inhibitor (e.g., tiagabine) or by conducting the assay at 0-4°C.

• Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

• IC50 values are determined by non-linear regression analysis of the concentration-response curves.

NMUR2 Antagonist Activity Screening using PRESTO-Tango Assay

This protocol describes a high-throughput cell-based assay used to identify NNC 05-2090 as an NMUR2 antagonist.[3][7]

1. Principle of the Assay:

• The Tango assay is a method to detect G protein-coupled receptor (GPCR) activation by monitoring the recruitment of β-arrestin to the receptor.

• The assay utilizes a fusion protein of the GPCR of interest (NMUR2) with a transcription factor (e.g., tTA), and a separate fusion protein of β-arrestin with a protease (e.g., TEV protease).

• Upon agonist-induced receptor activation and subsequent β-arrestin recruitment, the protease cleaves the transcription factor from the receptor, allowing it to translocate to the nucleus and drive the expression of a reporter gene (e.g., luciferase).

• Antagonists will inhibit this process by preventing agonist-induced receptor activation.

2. Experimental Workflow:

• HEK293 cells are co-transfected with plasmids encoding the NMUR2-tTA fusion protein, the β-arrestin-TEV protease fusion protein, and a luciferase reporter gene under the control of a tTA-responsive promoter.

• Transfected cells are plated in multi-well plates.

• Cells are pre-incubated with NNC 05-2090 at various concentrations for a defined period (e.g., 30-60 minutes).

• The cells are then stimulated with a known NMUR2 agonist (e.g., Neuromedin U) at a concentration that elicits a submaximal response (e.g., EC80).

• After an incubation period (e.g., 6-24 hours) to allow for reporter gene expression, the luciferase activity is measured using a luminometer.

3. Data Analysis:

• The inhibitory effect of NNC 05-2090 is calculated as the percentage reduction in the agonist-induced luciferase signal.

• IC50 values are determined from the concentration-response curves using non-linear regression.

Signaling Pathways and Experimental Workflows

GABA Transporter (GAT) Inhibition Workflow

The following diagram illustrates the experimental workflow for assessing the inhibitory effect of NNC 05-2090 on GABA uptake.

Caption: Workflow for the [3H]GABA uptake inhibition assay.

GABAergic Synapse Signaling Pathway

This diagram shows the mechanism by which NNC 05-2090 is proposed to increase GABAergic signaling.

Caption: Inhibition of GABA reuptake by NNC 05-2090.

NMUR2 Signaling Pathway

The following diagram illustrates the NMUR2 signaling pathway and the antagonistic action of NNC 05-2090.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

NNC 05-2090: A Technical Whitepaper on its Discovery, Chemical Profile, and Dual Pharmacological Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090, chemically identified as 1-[3-(9H-Carbazol-9-yl)propyl]-4-(2-methoxyphenyl)-4-piperidinol hydrochloride, is a novel psychoactive compound that has garnered significant interest within the neuroscience and oncology research communities. Initially characterized as a selective inhibitor of the GABA transporter BGT-1 with anticonvulsant and antiallodynic properties, recent discoveries have unveiled a new dimension to its pharmacological profile: antagonism of the neuromedin U receptor 2 (NMUR2), presenting potential therapeutic avenues for glioma. This document provides a comprehensive technical overview of the discovery, chemical structure, and multifaceted pharmacological actions of NNC 05-2090, supported by quantitative data, detailed experimental methodologies, and visual representations of its mechanistic pathways.

Discovery and Chemical Identity

NNC 05-2090 emerged from research focused on developing novel nipecotic acid derivatives as GABA uptake inhibitors. The initial discovery, published in 1997, identified it as a subtype-selective inhibitor of the mouse GABA transporter type 2 (mGAT2), which is the murine ortholog of the human betaine/GABA transporter 1 (BGT-1).[1] This discovery highlighted its potential for modulating GABAergic neurotransmission through a mechanism distinct from selective GAT-1 inhibitors.

The chemical structure of NNC 05-2090 hydrochloride is presented below:

Chemical Name: 1-[3-(9H-Carbazol-9-yl)propyl]-4-(2-methoxyphenyl)-4-piperidinol hydrochloride[2][3]

Molecular Formula: C₂₇H₃₀N₂O₂・HCl[2]

Molecular Weight: 451.01 g/mol [2]

CAS Number: 184845-18-9 (hydrochloride salt)[4]

Pharmacological Profile: A Dual-Action Compound

NNC 05-2090 exhibits a unique dual pharmacological profile, acting as both a GABA transporter inhibitor and a receptor antagonist.

Inhibition of GABA and Monoamine Transporters

NNC 05-2090 is a recognized inhibitor of GABA uptake, with moderate selectivity for the BGT-1 transporter.[5][6] Its inhibitory activity extends to other GABA transporter subtypes and monoamine transporters, as detailed in the quantitative data below.

Table 1: Inhibitory Activity of NNC 05-2090 on GABA and Monoamine Transporters

Target Transporter	Species	Assay Type	IC₅₀ (µM)	Kᵢ (µM)	Reference(s)
GABA Transporters
BGT-1 (mGAT2)	Mouse	[³H]GABA uptake	-	1.4	[1][4]
BGT-1	Human	[³H]GABA uptake	10.6	-	[4][7]
GAT-1	Human	[³H]GABA uptake	29.62	19	[4][8]
GAT-2	Human	[³H]GABA uptake	45.29	41	[4][8]
GAT-3	Human	[³H]GABA uptake	22.51	15	[4][8]
Monoamine Transporters
Serotonin Transporter (SERT)	-	Substrate uptake	5.29	-	[4][7][9]
Noradrenaline Transporter (NET)	-	Substrate uptake	7.91	-	[4][7][9]
Dopamine Transporter (DAT)	-	Substrate uptake	4.08	-	[4][7][9]

Receptor Binding Affinity

In addition to its effects on transporters, NNC 05-2090 also demonstrates binding affinity for α₁-adrenergic and D₂-dopamine receptors.

Table 2: Receptor Binding Affinity of NNC 05-2090

Target Receptor	Binding Affinity (IC₅₀, nM)	Reference(s)
α₁-Adrenergic Receptor	266	[5][6][8][10]
D₂-Dopamine Receptor	1632	[5][6][8][10]

Antagonism of Neuromedin U Receptor 2 (NMUR2)

A recent and significant finding has identified NNC 05-2090 as a small molecule antagonist of the neuromedin U receptor 2 (NMUR2).[6][11] This discovery was the result of a cell-based drug screening of 6,331 repurposing drugs.[6][11] This novel mechanism of action positions NNC 05-2090 as a potential therapeutic agent for glioma, a highly aggressive form of brain cancer.[6][11]

Preclinical Efficacy

The pharmacological activities of NNC 05-2090 translate into demonstrable in vivo efficacy in models of neurological disorders and cancer.

Anticonvulsant Activity

NNC 05-2090 has shown significant anticonvulsant effects in various rodent models.

Table 3: In Vivo Anticonvulsant Efficacy of NNC 05-2090

Animal Model	Seizure Type	Efficacy Endpoint	ED₅₀ (µmol/kg, i.p.)	Reference(s)
DBA/2 Mice	Sound-induced tonic convulsions	Inhibition	19	[3][4]
DBA/2 Mice	Sound-induced clonic convulsions	Inhibition	26	[4]
Mice	Maximal Electroshock (MES)	Antagonism of tonic hindlimb extension	73	[3][4]
Amygdala Kindled Rats	Generalized seizure severity	Reduction	-	[3]
Amygdala Kindled Rats	Afterdischarge duration	Reduction	-	[3]

Antiallodynic Activity

NNC 05-2090 has also been shown to possess antiallodynic properties in a mouse model of neuropathic pain. Intraperitoneal or intrathecal administration of NNC 05-2090 dose-dependently reversed mechanical allodynia in the partial sciatic nerve ligation (PSL) model in mice.[4]

Anti-glioma Activity

As an NMUR2 antagonist, NNC 05-2090 has demonstrated promising anti-cancer effects in preclinical glioma models. Treatment with NNC 05-2090 in glioma cells led to a reduction in cell cycle progression.[6][11] Furthermore, a synergistic effect was observed when NNC 05-2090 was combined with the standard chemotherapeutic agent, temozolomide (B1682018), in both in vitro and in vivo models.[6][11]

Experimental Methodologies

This section provides an overview of the key experimental protocols used in the characterization of NNC 05-2090.

[³H]GABA Uptake Inhibition Assay in Synaptosomes

This assay is fundamental to determining the inhibitory activity of NNC 05-2090 on GABA transporters.

Protocol:

• Synaptosome Preparation: Crude synaptosomes are prepared from specific brain regions (e.g., cerebral cortex, inferior colliculus) of rats. The brain tissue is homogenized in a sucrose (B13894) solution and subjected to differential centrifugation to isolate the synaptosomal fraction.

• Incubation: Aliquots of the synaptosomal suspension are pre-incubated with varying concentrations of NNC 05-2090 or a vehicle control.

• [³H]GABA Uptake: The uptake reaction is initiated by the addition of a low concentration of radiolabeled [³H]GABA.

• Termination: After a defined incubation period, the uptake is terminated by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [³H]GABA.

• Quantification: The radioactivity retained on the filters, representing the amount of [³H]GABA taken up by the synaptosomes, is measured using liquid scintillation counting.

• Data Analysis: IC₅₀ values are calculated by plotting the percentage of inhibition of [³H]GABA uptake against the concentration of NNC 05-2090.

GABA Uptake Inhibition Assay Workflow

In Vivo Anticonvulsant Models

This model is used to assess the ability of a compound to prevent the spread of seizures.

Protocol:

• Animal Preparation: Male mice are used for the study.

• Drug Administration: NNC 05-2090 is administered intraperitoneally (i.p.) at various doses.

• Electroshock Application: At the time of predicted peak effect of the drug, a brief electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal electrodes.[10] A topical anesthetic is applied to the corneas prior to electrode placement.[10]

• Observation: The animals are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Endpoint: Abolition of the tonic hindlimb extension is considered a positive endpoint, indicating anticonvulsant activity.[10]

• Data Analysis: The ED₅₀, the dose that protects 50% of the animals from the tonic hindlimb extension, is calculated.

This model utilizes a genetically susceptible mouse strain to study reflex seizures.

Protocol:

• Animal Model: Young adult DBA/2 mice, which are genetically prone to audiogenic seizures, are used.[12][13]

• Drug Administration: NNC 05-2090 is administered i.p. at various doses.

• Audiogenic Stimulus: At the time of peak drug effect, the mice are exposed to a high-intensity sound stimulus (e.g., 100-120 dB).[12][13]

• Observation: The mice are observed for a characteristic seizure sequence, which includes wild running, clonic convulsions, and tonic convulsions.[12][13]

• Endpoint: The presence or absence of each seizure component is recorded.

• Data Analysis: The ED₅₀ for the inhibition of tonic and clonic convulsions is determined.

Partial Sciatic Nerve Ligation (PSL) Model in Mice

This surgical model is used to induce neuropathic pain and assess the efficacy of analgesic compounds.

Protocol:

• Surgical Procedure: Under anesthesia, the sciatic nerve of one hind paw is exposed. A partial ligation of the nerve is performed by tying a suture around a portion of the nerve.[5][14][15]

• Behavioral Testing: At various time points post-surgery, mechanical allodynia is assessed using von Frey filaments. The paw withdrawal threshold in response to the application of filaments of varying stiffness is measured.

• Drug Administration: NNC 05-2090 is administered either i.p. or intrathecally.

• Endpoint: An increase in the paw withdrawal threshold after drug administration indicates an antiallodynic effect.

Signaling Pathways and Mechanisms of Action

Modulation of GABAergic Neurotransmission

By inhibiting BGT-1 and other GABA transporters, NNC 05-2090 increases the extracellular concentration of GABA in the synaptic cleft. This enhancement of GABAergic tone leads to increased activation of GABA receptors, resulting in neuronal hyperpolarization and a reduction in neuronal excitability. This mechanism is believed to underlie its anticonvulsant effects.

Proposed Mechanism of Anticonvulsant Action

Antagonism of NMUR2 Signaling in Glioma

In the context of glioma, NNC 05-2090 acts as an antagonist of NMUR2. The activation of NMUR2 in glioma cells is linked to the promotion of cell proliferation and migration. By blocking this receptor, NNC 05-2090 inhibits downstream signaling pathways that are crucial for cell cycle progression, thereby reducing tumor growth.

Proposed Mechanism of Anti-glioma Action

Conclusion and Future Directions

NNC 05-2090 is a remarkable small molecule with a dual mechanism of action that confers a diverse pharmacological profile. Its initial characterization as a BGT-1 selective GABA uptake inhibitor has established its potential in the treatment of epilepsy and neuropathic pain. The more recent discovery of its potent antagonism of the NMUR2 receptor opens up exciting new possibilities for its application in oncology, particularly in the treatment of glioma.

Future research should focus on further elucidating the structure-activity relationships of NNC 05-2090 to optimize its selectivity and potency for each of its targets. In-depth studies into the downstream signaling pathways affected by NMUR2 antagonism in glioma cells will be crucial for understanding its anti-cancer mechanism and for the development of combination therapies. The synergistic effect with temozolomide is particularly promising and warrants further investigation in clinical settings. The multifaceted nature of NNC 05-2090 makes it a valuable pharmacological tool and a promising lead compound for the development of novel therapeutics for a range of challenging diseases.

References

• 1. 1-(3-(9H-carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, a novel subtype selective inhibitor of the mouse type II GABA-transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NNC-052090 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]
• 5. experts.arizona.edu [experts.arizona.edu]
• 6. aacrjournals.org [aacrjournals.org]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. benchchem.com [benchchem.com]
• 9. Preclinical Epilepsy CRO - Amygdala Kindling Model & EEG [synapcell.com]
• 10. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP [frontiersin.org]
• 14. Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies [jove.com]
• 15. Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

NNC 05-2090: Application Notes and Protocols for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 05-2090 is a novel nipecotic acid derivative that functions as a γ-aminobutyric acid (GABA) uptake inhibitor. It displays moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as GAT-2 in mice. By inhibiting GABA reuptake, NNC 05-2090 increases the extracellular concentration of GABA, the primary inhibitory neurotransmitter in the central nervous system, leading to anticonvulsant and antiallodynic effects. These properties make NNC 05-2090 a valuable research tool for investigating the role of BGT-1 in various neurological disorders, including epilepsy and neuropathic pain. This document provides detailed protocols for in vivo studies designed to evaluate the efficacy of NNC 05-2090 in established rodent models.

Mechanism of Action

NNC 05-2090 primarily exerts its effects by inhibiting GABA transporters, with a notable preference for BGT-1.[1][2][3] It also shows activity at other GABA transporters (GAT-1, GAT-3) and monoamine transporters (serotonin, noradrenaline, and dopamine), although with varying affinities.[4][5][6] The inhibition of these transporters leads to an accumulation of GABA and other neurotransmitters in the synaptic cleft, enhancing inhibitory neurotransmission and modulating neuronal excitability.[7] This mechanism is believed to underlie its observed anticonvulsant and analgesic properties.[6][8] Additionally, NNC 05-2090 has been noted to have affinities for α1- and D2-receptors.[1][2][3][8]

Signaling Pathway

Caption: Mechanism of action of NNC 05-2090.

Quantitative Data

The following tables summarize the key in vitro and in vivo quantitative data for NNC 05-2090.

Table 1: In Vitro Inhibitory Activity of NNC 05-2090

Target	Assay Type	Value	Reference
GABA Transporters
hBGT-1	Ki	1.4 µM	[1][2][3]
BGT-1	IC50	10.6 µM	[4][6]
mGAT2	Ki	1.4 µM	[4]
GAT-1	IC50	29.62 µM	[4]
hGAT-1	Ki	19 µM	[3]
GAT-2	IC50	45.29 µM	[4]
hGAT-2	Ki	41 µM	[3]
GAT-3	IC50	22.51 µM	[4]
hGAT-3	Ki	15 µM	[3]
[3H]GABA Uptake (Rat Cortex)	IC50	4.4 µM	[4][8]
[3H]GABA Uptake (Inferior Colliculus)	IC50	2.5 µM	[4]
Monoamine Transporters
Serotonin Transporter	IC50	5.29 µM	[4][6]
Noradrenaline Transporter	IC50	7.91 µM	[4][6]
Dopamine Transporter	IC50	4.08 µM	[4][6]
Receptor Binding
α1-Receptor	IC50	266 nM	[1][2][3][8]
D2-Receptor	IC50	1632 nM	[1][2][3][8]

Table 2: In Vivo Anticonvulsant Efficacy of NNC 05-2090

Animal Model	Seizure Type	Endpoint	ED50 (µmol/kg, i.p.)	Reference
DBA/2 Mice	Sound-induced Tonic Convulsions	Inhibition	6	[8]
DBA/2 Mice	Sound-induced Clonic Convulsions	Inhibition	19	[4][8]
Mice/Rats	Maximal Electroshock (MES)	Inhibition of Tonic Hindlimb Extension	73	[4][8]
Amygdala Kindled Rats	Generalized Seizure	Reduction in Severity	Significant at 72-242 µmol/kg	[8]
Amygdala Kindled Rats	Afterdischarge	Reduction in Duration	Significant at 72-242 µmol/kg	[8]

Experimental Protocols

Anticonvulsant Activity: Sound-Induced Seizures in DBA/2 Mice

This model is used to evaluate the efficacy of compounds against reflex seizures.[9] DBA/2 mice are genetically susceptible to audiogenic seizures, which manifest as a predictable sequence of wild running, followed by clonic and then tonic convulsions.[10][11]

Materials:

• Male or female DBA/2 mice (21-28 days of age for maximal susceptibility)[10][11]

• NNC 05-2090

• Vehicle (e.g., saline, 0.5% methylcellulose)

• Sound-proof chamber equipped with a high-frequency sound source (e.g., electric bell, 100-120 dB)[10][11]

• Stopwatch

Procedure:

• Acclimatization: Acclimate mice to the housing facility for at least 3 days prior to the experiment.

• Drug Administration: Administer NNC 05-2090 or vehicle via the desired route (e.g., intraperitoneal injection, i.p.).

• Pre-treatment Time: Allow for a pre-treatment period based on the pharmacokinetic profile of NNC 05-2090 (typically 30-60 minutes for i.p. administration).

• Seizure Induction: Place a single mouse in the sound-proof chamber.

• Auditory Stimulus: Expose the mouse to the high-frequency sound for a fixed duration (e.g., 60 seconds) or until the onset of tonic seizures.

• Observation: Observe and score the seizure response for each phase:

  • Wild running

  • Clonic seizures (convulsions of limbs and body)

  • Tonic seizures (rigid extension of hindlimbs)

  • Respiratory arrest and death

• Data Analysis: Record the incidence and latency of each seizure phase. Calculate the percentage of animals protected from clonic and tonic seizures in each treatment group. Determine the ED50 value using probit analysis.

Caption: Workflow for the sound-induced seizure model.

Anticonvulsant Activity: Maximal Electroshock (MES) Test

The MES test is a widely used model to screen for anticonvulsant drugs effective against generalized tonic-clonic seizures.[8] The endpoint is the abolition of the tonic hindlimb extension phase of the seizure.[7][12]

Materials:

• Male CF-1 mice or Sprague-Dawley rats[12][13]

• NNC 05-2090

• Vehicle

• Electroconvulsometer

• Corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine (B1683103) hydrochloride)[7][12]

• Saline solution (0.9%)

Procedure:

• Acclimatization: Acclimate animals to the laboratory conditions.

• Drug Administration: Administer NNC 05-2090 or vehicle via the desired route.

• Pre-treatment Time: Conduct the test at the time of peak effect of the compound.

• Anesthesia and Electrode Placement: Apply a drop of topical anesthetic to the corneas, followed by a drop of saline to ensure good electrical contact.[7][12]

• Stimulation: Deliver a supramaximal electrical stimulus through the corneal electrodes (e.g., for mice: 50 mA, 60 Hz, 0.2 seconds; for rats: 150 mA, 60 Hz, 0.2 seconds).[7][8]

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of tonic hindlimb extension.

• Data Analysis: An animal is considered protected if the tonic hindlimb extension is abolished. Calculate the percentage of protected animals in each group and determine the ED50.

Anticonvulsant Activity: Amygdala Kindling in Rats

The kindling model is a model of temporal lobe epilepsy, reflecting seizure generalization and epileptogenesis.[14] Repeated sub-threshold electrical stimulation of the amygdala leads to the progressive development of seizures.

Materials:

• Adult male Wistar or Sprague-Dawley rats[1]

• NNC 05-2090

• Vehicle

• Stereotaxic apparatus

• Bipolar stimulating and recording electrodes

• Electrical stimulator

• EEG recording system

Procedure:

• Electrode Implantation: Under anesthesia, stereotaxically implant a bipolar electrode into the basolateral amygdala. Cortical electrodes may also be implanted for EEG recording.[1] Allow a recovery period of at least one week.

• Afterdischarge Threshold (ADT) Determination: Determine the lowest current intensity that elicits an afterdischarge (AD) of at least 3 seconds.

• Kindling Development: Stimulate the rats twice daily with the ADT current until they exhibit stable, fully kindled (Stage 5) seizures for at least 10 consecutive stimulations. Seizures are scored according to Racine's scale (Stage 1: facial clonus to Stage 5: rearing and falling with tonic-clonic convulsions).

• Drug Testing: In fully kindled rats, administer NNC 05-2090 or vehicle.

• Post-drug Stimulation: At the time of expected peak drug effect, deliver the kindling stimulation.

• Data Analysis: Record the seizure stage, afterdischarge duration, and behavioral seizure duration. Analyze the data to determine if NNC 05-2090 significantly reduces these parameters compared to the vehicle control.

Antiallodynic Activity: Partial Sciatic Nerve Ligation (PSNL) in Mice

This is a widely used model of neuropathic pain that mimics symptoms observed in humans, such as mechanical allodynia.[3][4]

Materials:

• Male C57BL/6 mice

• NNC 05-2090

• Vehicle

• Anesthetics

• Surgical instruments

• Suture material (e.g., 9-0 nylon)[4]

• Von Frey filaments for assessing mechanical allodynia[2][15]

• Hargreaves apparatus for assessing thermal hyperalgesia (optional)[4]

Procedure:

• Baseline Measurement: Before surgery, habituate the mice to the testing environment and measure baseline paw withdrawal thresholds using von Frey filaments.[15]

• Surgical Procedure:

  • Anesthetize the mouse.

  • Make an incision in the thigh to expose the sciatic nerve.[4]

  • Carefully isolate the nerve and ligate approximately one-third to one-half of the nerve's dorsal portion with a suture.[4][16]

  • Close the muscle and skin layers.

  • Sham-operated animals undergo the same procedure without nerve ligation.

• Post-operative Recovery and Pain Development: Allow the animals to recover. Neuropathic pain behaviors typically develop within a few days and stabilize over 1-2 weeks.

• Drug Administration: Once stable allodynia is established, administer NNC 05-2090 or vehicle (intrathecally or intravenously).[6]

• Behavioral Testing: At various time points after drug administration, assess the paw withdrawal threshold using the von Frey up-down method.

• Data Analysis: Compare the paw withdrawal thresholds in the drug-treated groups to the vehicle-treated group to determine the antiallodynic effect of NNC 05-2090.

Caption: Workflow for the partial sciatic nerve ligation model.

References

• 1. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]
• 2. youtube.com [youtube.com]
• 3. Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Video: Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies [jove.com]
• 5. Short-interval amygdala kindling in neonatal rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Standard Operating Procedure of Electroconvulsiometer | PPTX [slideshare.net]
• 7. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Evaluation of anticonvulsant drugs in DBA/2 mice with sound-induced seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP [frontiersin.org]
• 12. benchchem.com [benchchem.com]
• 13. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 14. Rapid Amygdala Kindling Causes Motor Seizure and Comorbidity of Anxiety- and Depression-Like Behaviors in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Sciatic Nerve Cuffing Model of Neuropathic Pain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Selection of sciatic nerve injury models: implications for pathogenesis and treatment [frontiersin.org]

Application Notes and Protocols for NNC 05-2090 in Rodent Seizure Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090 is a novel nipecotic acid derivative that has demonstrated significant anticonvulsant properties in a variety of rodent seizure models. As a gamma-aminobutyric acid (GABA) uptake inhibitor, it presents a valuable tool for investigating the role of GABAergic neurotransmission in epilepsy and for the preclinical assessment of potential anti-seizure therapies. These application notes provide comprehensive protocols for the use of NNC 05-2090 in common rodent seizure models, along with a summary of its pharmacological profile and efficacy data.

Mechanism of Action

NNC 05-2090 functions as a GABA uptake inhibitor with a distinct profile from selective GAT-1 inhibitors like tiagabine. It shows a preference for non-GAT-1 GABA transporters, primarily inhibiting the betaine/GABA transporter 1 (BGT-1) and GABA transporter 3 (GAT-3).[1][2][3] GAT-3 is predominantly expressed on astrocytes, while BGT-1 is also found on astrocytes, often at a distance from the synapse.[1][4] By inhibiting these transporters, NNC 05-2090 is thought to increase extrasynaptic GABA levels, enhancing tonic inhibition and thereby reducing neuronal hyperexcitability that leads to seizures.[1][3] This mechanism contributes to its broad efficacy in different seizure models. The compound also exhibits some affinity for α1-adrenergic and D2-dopamine receptors, although its anticonvulsant effects are primarily attributed to GABA transporter inhibition.[2][5]

Signaling Pathway of NNC 05-2090 in Seizure Reduction

Mechanism of NNC 05-2090's anticonvulsant action.

Data Presentation

In Vitro Potency of NNC 05-2090

Target	Assay	Species	Preparation	IC50 (µM)
GABA Uptake	[3H]GABA Uptake	Rat	Cerebral Cortex Synaptosomes	4.4 ± 0.8
GABA Uptake	[3H]GABA Uptake	Rat	Inferior Colliculus Synaptosomes	2.5 ± 0.7
BGT-1	Inhibition of [3H]GABA Uptake	Human	Recombinant	Ki = 1.4
GAT-1	Inhibition of [3H]GABA Uptake	Human	Recombinant	Ki = 19
GAT-2	Inhibition of [3H]GABA Uptake	Human	Recombinant	Ki = 41
GAT-3	Inhibition of [3H]GABA Uptake	Human	Recombinant	Ki = 15

Data compiled from multiple sources.[5]

In Vivo Efficacy of NNC 05-2090 in Rodent Seizure Models

Seizure Model	Species	Administration Route	Endpoint	ED50 (µmol/kg)
Sound-Induced Seizures (Tonic)	DBA/2 Mice	Intraperitoneal	Inhibition of Tonic Convulsions	6
Sound-Induced Seizures (Clonic)	DBA/2 Mice	Intraperitoneal	Inhibition of Clonic Convulsions	19
Maximal Electroshock (MES)	Mice	Intraperitoneal	Inhibition of Tonic Hindlimb Extension	73
Amygdala Kindling	Rats	Intraperitoneal	Reduction of Seizure Severity (Grade 3-5)	Significant at 72-242

Data from Dalby et al., 1997.[5]

Experimental Protocols

Preparation of NNC 05-2090 for In Vivo Administration

Materials:

• NNC 05-2090 hydrochloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 0.9% saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes and needles for intraperitoneal (i.p.) injection

Protocol:

• Stock Solution Preparation: Due to its solubility, NNC 05-2090 hydrochloride can be initially dissolved in DMSO. Prepare a stock solution of a desired concentration (e.g., 10-20 mg/mL) by dissolving the required amount of NNC 05-2090 in DMSO. Vortex thoroughly to ensure complete dissolution.

• Working Solution Preparation: For intraperitoneal injections, it is crucial to minimize the concentration of DMSO. On the day of the experiment, dilute the stock solution with sterile 0.9% saline to the final desired concentration for injection. The final concentration of DMSO in the working solution should be kept to a minimum, ideally below 5-10%, to avoid vehicle-induced side effects.

• Vehicle Control: Prepare a vehicle control solution with the same final concentration of DMSO in sterile 0.9% saline as the working solution.

• Administration: Administer the prepared NNC 05-2090 solution or vehicle control via intraperitoneal injection. The volume of injection should be calculated based on the animal's body weight (e.g., 10 mL/kg for mice).

Note: The original studies with NNC 05-2090 did not explicitly state the vehicle used for i.p. injection. The above protocol is a standard method for preparing similar compounds for in vivo administration. Researchers should perform initial tolerability studies with the chosen vehicle.

Experimental Workflow for In Vivo Seizure Models

General experimental workflow for rodent seizure models.

Sound-Induced Seizure Model in DBA/2 Mice

Materials:

• DBA/2 mice (21-28 days old, when susceptibility to audiogenic seizures is maximal)[6]

• Sound-proof chamber

• Sound generator capable of producing a high-intensity acoustic stimulus (e.g., 110-120 dB)

• Stopwatch

Protocol:

• Animal Acclimation: Acclimate the DBA/2 mice to the housing facility for at least 3-4 days before the experiment.

• Drug Administration: Administer NNC 05-2090 or vehicle i.p. 30-60 minutes prior to seizure induction.[7]

• Seizure Induction: Place the mouse individually in the sound-proof chamber. After a brief habituation period (e.g., 1 minute), present the acoustic stimulus (e.g., a bell or a specific frequency tone at 110-120 dB) for up to 60 seconds or until a tonic-clonic seizure is observed.[6]

• Observation and Scoring: Observe the mouse for the following seizure progression:

  • Wild Running: Frantic, undirected running.

  • Clonic Seizure: Rhythmic jerking of the limbs.

  • Tonic Seizure: Rigid extension of the limbs.

  • Respiratory Arrest: Cessation of breathing (can be fatal).

• Data Collection: Record the latency to and the occurrence of each seizure phase. The primary endpoint is typically the prevention of the tonic seizure component.

Maximal Electroshock (MES) Seizure Model in Mice

Materials:

• Male mice (e.g., CF-1 or C57BL/6)

• Electroconvulsive shock apparatus with corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine)

• Saline solution (0.9%)

• Animal restrainer

Protocol:

• Animal Acclimation: Acclimate mice to the laboratory for at least 3-4 days.

• Drug Administration: Administer NNC 05-2090 or vehicle i.p. 30-60 minutes before the test.[7]

• Electrode Application: Apply a drop of topical anesthetic to the corneas of the mouse. After a few seconds, apply a drop of saline to ensure good electrical contact.

• Seizure Induction: Place the corneal electrodes on the eyes of the restrained mouse and deliver a suprathreshold electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation and Scoring: Immediately after the stimulus, observe the mouse for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb tonic extension is considered protection.

• Data Collection: Record whether each animal was protected from the tonic hindlimb extension. This binary data is used to calculate the ED50.

Amygdala Kindling Model in Rats

Materials:

• Male rats (e.g., Sprague-Dawley or Wistar)

• Stereotaxic apparatus

• Bipolar stimulating electrode

• Cortical recording electrodes (optional, for EEG)

• Electrical stimulator

• Behavioral observation chamber

Protocol:

• Surgical Implantation: Anesthetize the rat and stereotaxically implant a bipolar electrode into the basolateral amygdala. Cortical electrodes can also be implanted to record electroencephalographic (EEG) activity. Allow for a post-surgical recovery period of at least one week.

• Kindling Induction:

  • Deliver a brief, low-intensity electrical stimulus (e.g., 1-2 seconds, 60 Hz) to the amygdala once or twice daily.

  • Observe and score the behavioral seizure response after each stimulation using the Racine scale.[8][9]

  • Continue stimulations until the rat consistently exhibits Stage 4 or 5 seizures (fully kindled). This process may take several weeks.

• Drug Testing in Fully Kindled Rats:

  • Once a stable kindled state is achieved, administer NNC 05-2090 or vehicle i.p. approximately 2 hours before the next scheduled stimulation.[7]

  • Deliver the electrical stimulus and score the resulting seizure severity using the Racine scale.

  • If recording EEG, measure the afterdischarge duration.

• Data Collection: The primary endpoints are the reduction in seizure stage and the decrease in afterdischarge duration in the drug-treated group compared to the vehicle-treated group.

Racine Seizure Severity Scale: [8][9]

• Stage 1: Facial and mouth movements (e.g., chewing, twitching).

• Stage 2: Head nodding.

• Stage 3: Forelimb clonus.

• Stage 4: Rearing with bilateral forelimb clonus.

• Stage 5: Rearing and falling with generalized tonic-clonic convulsions.

References

• 1. tandfonline.com [tandfonline.com]
• 2. | BioWorld [bioworld.com]
• 3. ovid.com [ovid.com]
• 4. Synaptic and extrasynaptic GABA transporters as targets for anti-epileptic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP [frontiersin.org]
• 7. NNC 05-2090 | mGAT2抑制剂 | CAS 184845-43-0 | 美国InvivoChem [invivochem.cn]
• 8. Preclinical Epilepsy CRO - Amygdala Kindling Model & EEG [synapcell.com]
• 9. Rapid Amygdala Kindling Causes Motor Seizure and Comorbidity of Anxiety- and Depression-Like Behaviors in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NNC 05-2090 in the Maximal Electroshock (MES) Test

These application notes provide detailed information and protocols for the use of NNC 05-2090, a GABA uptake inhibitor, in the maximal electroshock (MES) seizure model. This document is intended for researchers, scientists, and drug development professionals investigating the anticonvulsant properties of NNC 05-2090.

Mechanism of Action

NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also designated as GAT-2, and also shows activity at GAT-3.[1][2][3][4] By blocking these transporters, NNC 05-2090 increases the concentration of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) in the synaptic cleft.[1] GABA is the primary inhibitory neurotransmitter in the central nervous system.[5][6] It binds to GABA-A receptors, which are ligand-gated ion channels that, upon activation, allow an influx of chloride ions.[5][6][7] This leads to hyperpolarization of the neuronal membrane, making the neuron less likely to fire and thus producing an inhibitory, anticonvulsant effect.[5]

Data Presentation

The anticonvulsant efficacy of NNC 05-2090 in the MES test is dose-dependent. The key quantitative measure is the median effective dose (ED₅₀), which is the dose required to protect 50% of the tested animals from the tonic hindlimb extension component of the seizure.

Table 1: Efficacy of NNC 05-2090 in the Maximal Electroshock (MES) Test

Compound	Animal Model	Administration Route	Endpoint	ED₅₀ (µmol/kg)
NNC 05-2090	Mouse	Intraperitoneal (i.p.)	Abolition of tonic hindlimb extension	73[1][8][9][10]

Experimental Protocols

Maximal Electroshock (MES) Seizure Induction in Rodents

The MES test is a widely used preclinical model for generalized tonic-clonic seizures and is effective for identifying anticonvulsant compounds that prevent seizure spread.[11][12][13]

Materials:

• Electroconvulsive shock apparatus

• Corneal electrodes

• Animal restrainers

• 0.5% Tetracaine (B1683103) hydrochloride solution (topical anesthetic)

• 0.9% Saline solution

• NNC 05-2090

• Vehicle control (e.g., saline, or as appropriate for NNC 05-2090 solubility)

• Male CF-1 or C57BL/6 mice, or Sprague-Dawley CD albino rats[11][12]

Procedure:

• Animal Preparation:

  • Acclimatize animals to the laboratory environment for at least 3 days prior to the experiment.

  • Weigh each animal on the day of the experiment to ensure accurate dosing.

• Drug Administration:

  • Prepare a solution of NNC 05-2090 in the appropriate vehicle.

  • Administer NNC 05-2090 or the vehicle control to the animals via intraperitoneal (i.p.) injection.

  • The MES test should be conducted at the time of peak effect (TPE) of the drug. This may need to be determined in preliminary studies.

• Anesthesia and Electrode Placement:

  • At the time of testing, apply one drop of 0.5% tetracaine hydrochloride to the corneas of the animal to provide local anesthesia.[11][12]

  • Subsequently, apply a drop of 0.9% saline to each cornea to ensure good electrical conductivity.[11][12]

  • Gently place the corneal electrodes on the eyes of the restrained animal.

• Electrical Stimulation:

  • Deliver an alternating current electrical stimulus through the corneal electrodes. Standard parameters are:

    • Mice: 50 mA, 60 Hz for 0.2 seconds.[11]

    • Rats: 150 mA, 60 Hz for 0.2 seconds.[11]

• Observation and Endpoint:

  • Immediately following the stimulus, observe the animal's behavior.

  • The key endpoint is the presence or absence of a tonic hindlimb extension seizure. This is characterized by the rigid, extended posture of the hindlimbs.[11]

  • An animal is considered "protected" if the tonic hindlimb extension component of the seizure is abolished.[11]

• Data Analysis:

  • For each dose group, calculate the percentage of animals protected from the tonic hindlimb extension.

  • Determine the ED₅₀ value using a suitable statistical method, such as probit analysis.

Visualizations

Caption: Experimental workflow for the Maximal Electroshock (MES) test.

Caption: Signaling pathway of NNC 05-2090's anticonvulsant action.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 4. | BioWorld [bioworld.com]
• 5. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 6. What are GABAA receptor positive allosteric modulators and how do they work? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for NNC 05-2090 in Amygdala Kindling Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of NNC 05-2090, a GABA uptake inhibitor, in amygdala kindling studies in rodents. This document is intended to guide researchers in designing and executing experiments to evaluate the anticonvulsant properties of this compound.

Introduction to NNC 05-2090

NNC 05-2090, with the chemical name 1-(3-(9H-Carbazol-9-yl)-l-propyl)-4-(2-methoxyphenyl)-4-piperidinol, is a potent inhibitor of GABA transporters.[1] Its primary mechanism of action involves blocking the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft, thereby enhancing GABAergic neurotransmission.[2] NNC 05-2090 exhibits moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as GAT-2 in mice.[1] It also shows affinity for GAT-1 and GAT-3, as well as for α1- and D2-receptors.[1] Due to its ability to modulate GABA levels, NNC 05-2090 has been investigated for its anticonvulsant properties in various preclinical models of epilepsy, including the amygdala kindling model.[1]

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo quantitative data for NNC 05-2090.

Table 1: In Vitro Inhibitory Activity of NNC 05-2090

Target	IC50 / Ki	Species/Tissue	Reference
[3H]GABA Uptake	IC50: 4.4 ± 0.8 µM	Rat Cerebral Cortex Synaptosomes	[1]
[3H]GABA Uptake (in presence of GAT-1 inhibitor)	IC50: 2.5 ± 0.7 µM	Rat Inferior Colliculus Synaptosomes	[1]
hBGT-1	Ki: 1.4 µM	Human	[1]
hGAT-1	Ki: 19 µM	Human
hGAT-2	Ki: 41 µM	Human
hGAT-3	Ki: 15 µM	Human	[1]
α1-receptor	IC50: 266 nM	[1]
D2-receptor	IC50: 1632 nM	[1]

Table 2: In Vivo Anticonvulsant Activity of NNC 05-2090 in Rodent Models

Model	Species	Route of Administration	Endpoint	ED50 / Effective Dose	Reference
Amygdala Kindling	Rat	Intraperitoneal (i.p.)	Reduction in generalized seizure severity (grades 3-5)	72-242 µmol/kg (significant effect)	[1]
Amygdala Kindling	Rat	Intraperitoneal (i.p.)	Reduction in afterdischarge duration	72-242 µmol/kg (significant effect)	[1]
Maximal Electroshock (MES)	Mouse	Intraperitoneal (i.p.)	Antagonism of tonic hindlimb extension	73 µmol/kg	[1]
Sound-induced Seizures	DBA/2 Mouse	Intraperitoneal (i.p.)	Inhibition of tonic convulsions	6 µmol/kg	[1]
Sound-induced Seizures	DBA/2 Mouse	Intraperitoneal (i.p.)	Inhibition of clonic convulsions	19 µmol/kg	[1]

Experimental Protocols

Preparation of NNC 05-2090 Solution for In Vivo Administration

Materials:

• NNC 05-2090 hydrochloride (purity >98%)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• NNC 05-2090 hydrochloride is soluble in DMSO up to 100 mM.[2] To prepare a stock solution, dissolve the required amount of NNC 05-2090 hydrochloride in a minimal amount of DMSO.

• For intraperitoneal (i.p.) injections, the DMSO concentration should be kept low to avoid toxicity. A final concentration of 5-10% DMSO in sterile saline is generally well-tolerated by rodents.

• Calculate the final volume of the dosing solution needed based on the number of animals and the desired dose. The injection volume for rats is typically 1-2 ml/kg.

• Prepare the final dosing solution by diluting the DMSO stock solution with sterile saline to the desired final concentration of NNC 05-2090 and DMSO.

• Vortex the solution thoroughly to ensure it is fully dissolved and homogenous.

• Prepare a vehicle control solution containing the same final concentration of DMSO in sterile saline.

Amygdala Kindling Experimental Workflow

The following diagram illustrates the overall workflow for an amygdala kindling study investigating the effects of NNC 05-2090.

Figure 1. Experimental workflow for amygdala kindling studies with NNC 05-2090.

Detailed Protocol for Amygdala Kindling in Rats

a. Stereotaxic Surgery and Electrode Implantation:

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail) and place it in a stereotaxic frame.

• Surgical Preparation: Shave the scalp and sterilize the area with an antiseptic solution. Make a midline incision to expose the skull.

• Craniotomy: Using a dental drill, create a small burr hole over the target coordinates for the basolateral amygdala. Stereotaxic coordinates for the rat amygdala are approximately: Anteroposterior (AP): -2.8 mm from bregma; Mediolateral (ML): ±4.8 mm from midline; Dorsoventral (DV): -8.5 mm from the skull surface. These coordinates may need to be adjusted based on the rat strain and age.

• Electrode Implantation: Slowly lower a bipolar stimulating and recording electrode to the target coordinates.

• Fixation: Secure the electrode assembly to the skull using dental cement and anchor screws.

• Post-operative Care: Suture the incision and provide post-operative analgesia and care according to approved institutional animal care protocols. Allow the animals to recover for at least one week before starting the kindling procedure.

b. Kindling Stimulation and Drug Administration:

• Afterdischarge Threshold (ADT) Determination: After the recovery period, determine the ADT for each animal. This is the minimum current intensity required to elicit an afterdischarge of at least 3-5 seconds in duration. Start with a low current (e.g., 25 µA) and gradually increase it until an afterdischarge is observed.

• Kindling Stimulations: Once the ADT is determined, begin the kindling stimulations. A common paradigm involves stimulating the amygdala twice daily with a suprathreshold current (e.g., 400 µA, 1-second train of 60 Hz sine waves).

• Drug Administration: Administer NNC 05-2090 or vehicle via intraperitoneal (i.p.) injection 30-60 minutes prior to the kindling stimulation. The i.p. injection should be given in the lower right quadrant of the abdomen to avoid the cecum.

• Behavioral Seizure Scoring: Immediately following each stimulation, observe and score the behavioral seizure severity using the Racine scale (see Table 3).

• Afterdischarge Duration (ADD) Recording: Record the electroencephalogram (EEG) from the implanted electrode to measure the duration of the afterdischarge.

Table 3: Racine Scale for Seizure Scoring in Rats

Stage	Behavioral Manifestations
1	Mouth and facial movements
2	Head nodding
3	Forelimb clonus
4	Rearing with forelimb clonus
5	Rearing and falling (loss of postural control)

A rat is considered fully kindled after exhibiting several consecutive Stage 5 seizures.

Signaling Pathway

The primary mechanism of action of NNC 05-2090 is the inhibition of GABA reuptake, which enhances GABAergic neurotransmission.

Figure 2. Mechanism of action of NNC 05-2090 at the GABAergic synapse.

Conclusion

NNC 05-2090 is a valuable pharmacological tool for investigating the role of GABAergic neurotransmission in seizure modulation. The protocols outlined in these application notes provide a framework for conducting amygdala kindling studies to assess the anticonvulsant efficacy of NNC 05-2090. Researchers should adapt these protocols to their specific experimental questions and adhere to all institutional guidelines for animal care and use. Careful consideration of drug formulation, administration timing, and consistent seizure scoring are critical for obtaining reliable and reproducible data.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Cell-based Assays to Determine NNC 05-2090 Efficacy

Introduction

NNC 05-2090 is a versatile small molecule with demonstrated activity in two distinct areas of neuroscience and oncology. Initially characterized as a GABA uptake inhibitor, it shows moderate selectivity for the betaine/GABA transporter 1 (BGT-1) and also interacts with other GABA transporters (GAT-1, GAT-2, GAT-3) and monoamine transporters.[1][2][3][4] This activity underlies its anticonvulsant properties observed in preclinical models.[5][6] More recently, NNC 05-2090 has been identified as a potent antagonist of the neuromedin U receptor 2 (NMUR2), a promising therapeutic target in glioma.[7][8] As an NMUR2 antagonist, it can inhibit glioma cell proliferation and synergizes with standard chemotherapeutics like temozolomide.[8]

These application notes provide detailed protocols for two key cell-based assays to evaluate the efficacy of NNC 05-2090 based on its primary mechanisms of action: a GABA uptake inhibition assay and a glioma cell proliferation assay.

Mechanism of Action: Signaling Pathways

NNC 05-2090's efficacy can be attributed to its modulation of two distinct signaling pathways.

• Inhibition of GABA Transporters: In the central nervous system, GABA is the primary inhibitory neurotransmitter. Its action is terminated by reuptake from the synaptic cleft into neurons and glial cells by GABA transporters (GATs and BGT-1).[6] By inhibiting these transporters, NNC 05-2090 increases the extracellular concentration of GABA, enhancing GABAergic neurotransmission and producing an inhibitory effect on neuronal excitability.[6]

Caption: NNC 05-2090 inhibits GABA reuptake transporters (GATs, BGT-1).

• Antagonism of NMUR2 in Glioma: Neuromedin U receptor 2 (NMUR2) is overexpressed in glioma cells and promotes their proliferation and migration.[7][8] Activation of the NMUR2 G-protein coupled receptor leads to a Gαq-mediated release of intracellular calcium, which in turn activates the STAT5 transcription factor. Activated STAT5 promotes the transcription of key cell cycle-related genes like PIM1 and FOXM1, driving cell cycle progression. NNC 05-2090 acts as an antagonist at the NMUR2, blocking this downstream signaling cascade and thereby reducing glioma cell growth.

Caption: NNC 05-2090 antagonizes the NMUR2 signaling pathway in glioma cells.

Quantitative Data: Inhibitory Profile of NNC 05-2090

The following table summarizes the reported inhibitory constants (Kᵢ), half-maximal inhibitory concentrations (IC₅₀), and half-maximal effective doses (ED₅₀) for NNC 05-2090 against various targets.

Target	Parameter	Value	Species/System	Reference
GABA Transporters
hBGT-1	Kᵢ	1.4 µM	Human	[3]
BGT-1	IC₅₀	10.6 µM	Not Specified	[1]
mGAT2	Kᵢ	1.4 µM	Mouse	[1]
hGAT-1	Kᵢ	19 µM	Human	[4]
GAT-1	IC₅₀	29.62 µM	Not Specified	[1]
hGAT-2	Kᵢ	41 µM	Human	[4]
GAT-2	IC₅₀	45.29 µM	Not Specified	[1]
hGAT-3	Kᵢ	15 µM	Human	[4]
GAT-3	IC₅₀	22.51 µM	Not Specified	[1]
[³H]GABA Uptake	IC₅₀	4.4 µM	Rat Cortex Synaptosomes	[1][5]
[³H]GABA Uptake	IC₅₀	2.5 µM	Rat Inf. Colliculus Synaptosomes	[1]
Monoamine Transporters
Serotonin (SERT)	IC₅₀	5.29 µM	CHO Cells	[2]
Noradrenaline (NET)	IC₅₀	7.91 µM	CHO Cells	[2]
Dopamine (DAT)	IC₅₀	4.08 µM	CHO Cells	[2]
Other Receptors
α₁-adrenergic	IC₅₀	266 nM	Not Specified	[3][5]
D₂-dopamine	IC₅₀	1632 nM	Not Specified	[3][5]
In Vivo Efficacy
Sound-induced tonic convulsions	ED₅₀	6 µmol/kg	DBA/2 mice	[5]
Sound-induced clonic convulsions	ED₅₀	19 µmol/kg	DBA/2 mice	[1][5]
Maximal Electroshock (MES)	ED₅₀	73 µmol/kg	Rodent	[1][5]

Application Note 1: [³H]GABA Uptake Inhibition Assay

This assay quantifies the ability of NNC 05-2090 to inhibit the uptake of radiolabeled GABA ([³H]GABA) into cells engineered to express a specific GABA transporter subtype (e.g., BGT-1).

Experimental Workflow

Caption: Workflow for the [³H]GABA uptake inhibition assay.

Detailed Protocol

Materials:

• Cell line stably expressing the target transporter (e.g., CHO or HEK293 cells expressing hBGT-1).

• Cell culture medium (e.g., DMEM/F12) with supplements (10% FBS, antibiotics).

• 96-well cell culture plates (white, solid bottom for scintillation).

• Assay Buffer (e.g., Krebs-Ringer-HEPES).

• [³H]GABA (specific activity ~30-40 Ci/mmol).

• NNC 05-2090 stock solution (in DMSO).

• Non-specific uptake control (e.g., high concentration of a non-labeled substrate like tiagabine (B1662831) for GAT-1).

• Cell lysis buffer (e.g., 0.1 M NaOH or 1% SDS).

• Scintillation cocktail.

• Microplate scintillation counter.

Procedure:

• Cell Seeding: The day before the assay, seed the transporter-expressing cells into a 96-well plate at a density that yields a confluent monolayer on the day of the experiment (e.g., 50,000 - 80,000 cells/well).

• Compound Preparation: Prepare serial dilutions of NNC 05-2090 in Assay Buffer. Include a vehicle control (DMSO) and a non-specific uptake control.

• Assay Initiation:

  • On the day of the experiment, aspirate the culture medium from the wells.

  • Wash the cell monolayer twice with 200 µL of pre-warmed Assay Buffer.

  • Add 100 µL of the NNC 05-2090 serial dilutions (or controls) to the respective wells.

  • Pre-incubate the plate for 15-20 minutes at 37°C.

• GABA Uptake:

  • Initiate the uptake reaction by adding 100 µL of Assay Buffer containing [³H]GABA (final concentration ~10-50 nM).

  • Incubate for 10-20 minutes at 37°C. The incubation time should be within the linear range of uptake for the specific cell line.

• Termination and Lysis:

  • Terminate the reaction by rapidly aspirating the solution and washing the cells three times with 200 µL of ice-cold Assay Buffer.

  • Add 100 µL of cell lysis buffer to each well and incubate for 30 minutes at room temperature to ensure complete lysis.

• Quantification:

  • Add 200 µL of scintillation cocktail to each well.

  • Seal the plate and count the radioactivity (counts per minute, CPM) using a microplate scintillation counter.

• Data Analysis:

  • Subtract the average CPM from the non-specific uptake wells from all other wells.

  • Plot the percentage of specific [³H]GABA uptake against the log concentration of NNC 05-2090.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

Application Note 2: Glioma Cell Proliferation (MTT) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. It is used here to determine the effect of NNC 05-2090 on the growth of glioma cells.

Experimental Workflow

Caption: Workflow for the MTT cell proliferation assay.

Detailed Protocol

Materials:

• Glioma cell line (e.g., U87-MG, U251).

• Cell culture medium (e.g., DMEM) with supplements (10% FBS, antibiotics).

• 96-well flat-bottom cell culture plates.

• NNC 05-2090 stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Microplate reader.

Procedure:

• Cell Seeding: Seed glioma cells in a 96-well plate at an appropriate density (e.g., 3,000-5,000 cells/well) in 100 µL of culture medium.

• Cell Attachment: Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of NNC 05-2090 in culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a no-cell blank control.

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C.

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or shaking for 10 minutes to ensure complete dissolution.

• Absorbance Reading:

  • Read the absorbance of the plate on a microplate reader at a wavelength of 570 nm (with a reference wavelength of ~630 nm if desired).

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of viability against the log concentration of NNC 05-2090 to determine the IC₅₀ value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 3. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 4. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 5. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: [3H]GABA Uptake Assay Using NNC-05-2090

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system. The action of GABA is terminated by its reuptake from the synaptic cleft by GABA transporters (GATs). Dysregulation of GABAergic signaling is implicated in various neurological and psychiatric disorders, making GATs a key target for therapeutic intervention. NNC-05-2090 is a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mGAT-2 in mice.[1][2] This document provides a detailed protocol for a [3H]GABA uptake assay using NNC-05-2090 to characterize its inhibitory activity on GABA transporters.

Signaling Pathway of GABA Uptake and Inhibition

GABA transporters are sodium (Na+) and chloride (Cl-) dependent symporters that translocate GABA from the extracellular space back into presynaptic neurons and surrounding glial cells.[3][4] This process is crucial for maintaining the precise timing of inhibitory neurotransmission.[3] NNC-05-2090 exerts its effect by binding to these transporters and blocking the reuptake of GABA, thereby increasing the concentration of GABA in the synaptic cleft and enhancing GABAergic signaling.

References

• 1. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 2. rndsystems.com [rndsystems.com]
• 3. GABA transporter - Wikipedia [en.wikipedia.org]
• 4. Structure, function, and plasticity of GABA transporters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: NNC 05-2090 in Combination with Temozolomide for Glioma

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical rationale and experimental protocols for investigating the synergistic anti-tumor effects of NNC 05-2090 in combination with temozolomide (B1682018) (TMZ) for the treatment of glioma. The information is based on foundational studies identifying NNC 05-2090 as a potent antagonist of the Neuromedin U Receptor 2 (NMUR2), a promising therapeutic target in glioma.

Introduction

Glioma is a highly aggressive form of brain cancer with a poor prognosis, and the standard-of-care chemotherapeutic agent, temozolomide, is often limited by drug resistance.[1][2][3] Recent research has identified the Neuromedin U Receptor 2 (NMUR2) as being significantly upregulated in glioma patient samples compared to normal brain tissue.[1] Overexpression of NMUR2 has been shown to enhance glioma cell proliferation and migration.[1][2] NNC 05-2090, identified through a screening of 6,331 FDA-approved compounds, is a small molecule antagonist of NMUR2.[1] Preclinical studies have demonstrated that NNC 05-2090, particularly in combination with temozolomide, exhibits synergistic anti-tumor effects in glioma models, suggesting a promising therapeutic strategy.[1][2]

Mechanism of Action: The NMUR2 Signaling Pathway

In glioma cells, the overexpression of NMUR2 contributes to oncogenesis through the activation of a specific signaling cascade. Binding of the neuromedin U ligand to NMUR2 activates the Gαq protein, which in turn stimulates intracellular calcium (Ca²⁺) release.[1] This increase in intracellular calcium leads to the activation of the transcription factor STAT5.[1] Activated STAT5 then promotes the transcription of key cell cycle-related genes, including PIM1 and FOXM1, which drive glioma cell proliferation and migration.[1] NNC 05-2090 acts as an antagonist to NMUR2, effectively inhibiting this downstream signaling pathway and thereby reducing glioma cell growth.[1]

NMUR2 Signaling Pathway in Glioma.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies on NNC 05-2090 and its combination with temozolomide.

Table 1: In Vitro Efficacy of NNC 05-2090

Cell Line	Assay	Parameter	Value	Reference
Rat Cerebral Cortex Synaptosomes	[3H]GABA Uptake	IC50	4.4 ± 0.8 µM	[4]
Rat Inferior Colliculus Synaptosomes	[3H]GABA Uptake	IC50	2.5 ± 0.7 µM	[4]
Glioma Cells	Cell Proliferation	IC50 (48h)	1.25-20 µM (Concentration Range Tested)	[1]

Note: The primary anti-glioma activity of NNC 05-2090 is through NMUR2 antagonism, not GABA uptake inhibition. The GABA uptake data is from a separate study on its anticonvulsant properties.

Table 2: In Vivo Efficacy of NNC 05-2090 and Temozolomide Combination in a Glioma Xenograft Model

Treatment Group	Dosage	Outcome	Reference
NNC 05-2090 Monotherapy	Not Specified	Significantly reduced tumor size	[1]
NNC 05-2090 + Temozolomide	Not Specified	Synergistic anti-tumor effects	[1][2]

Note: Specific dosages for the in vivo combination therapy and quantitative measures of synergy (e.g., combination index) are not detailed in the referenced abstracts.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the combination of NNC 05-2090 and temozolomide in glioma.

Protocol 1: In Vitro Cell Viability and Synergy Assessment

This protocol outlines the methodology to determine the half-maximal inhibitory concentration (IC50) of NNC 05-2090 and to assess its synergistic effects with temozolomide.

1. Cell Culture:

• Culture human glioma cell lines (e.g., U87MG, A172) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

2. Drug Preparation:

• Prepare stock solutions of NNC 05-2090 and temozolomide in dimethyl sulfoxide (B87167) (DMSO).
• Further dilute the drugs to desired concentrations in the cell culture medium. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity.

3. Cell Viability Assay (MTT or CCK-8):

• Seed glioma cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.
• Treat the cells with varying concentrations of NNC 05-2090 (e.g., 0, 1.25, 2.5, 5, 10, 20 µM) and temozolomide (e.g., 0, 50, 100, 200, 400 µM) alone and in combination for 48 to 72 hours.[1]
• After the incubation period, add MTT or CCK-8 reagent to each well according to the manufacturer's instructions.
• Incubate for 1-4 hours and then measure the absorbance at the appropriate wavelength using a microplate reader.
• Calculate cell viability as a percentage relative to the untreated control cells.

4. Synergy Analysis:

• Use the cell viability data from the combination treatments to calculate a Combination Index (CI) using the Chou-Talalay method with software like CompuSyn.

• A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

  In Vitro Synergy Assessment Workflow.

  Protocol 2: In Vivo Glioma Xenograft Model

This protocol describes the establishment of a glioma xenograft model in mice to evaluate the in vivo efficacy of the combination therapy.

1. Animal Model:

• Use immunodeficient mice (e.g., BALB/c nude mice, 6-8 weeks old).
• House animals in a pathogen-free environment with access to food and water ad libitum. All procedures should be approved by an Institutional Animal Care and Use Committee (IACUC).

2. Tumor Cell Implantation:

• Harvest glioma cells (e.g., U87MG) during the logarithmic growth phase.
• Resuspend the cells in a sterile, serum-free medium or phosphate-buffered saline (PBS) at a concentration of 1 x 10⁷ cells/mL.
• Anesthetize the mice and subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

3. Treatment Regimen:

• Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x length x width²).
• When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, NNC 05-2090 alone, temozolomide alone, NNC 05-2090 + temozolomide).
• Administer NNC 05-2090 and temozolomide via appropriate routes (e.g., intraperitoneal injection, oral gavage) based on their pharmacokinetic properties. Dosing schedules should be determined from preliminary studies.
• Monitor tumor volume and body weight of the mice regularly (e.g., every 2-3 days) throughout the study.

4. Endpoint and Analysis:

• The study endpoint can be defined as the tumor volume reaching a certain size (e.g., 2000 mm³) or a predetermined time point.
• Euthanize the mice at the endpoint and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).
• Compare the tumor growth inhibition and survival rates between the different treatment groups to evaluate the efficacy of the combination therapy.

Conclusion

The combination of NNC 05-2090 and temozolomide represents a novel and promising therapeutic strategy for glioma.[1][2] By targeting the NMUR2 signaling pathway, NNC 05-2090 can potentially overcome temozolomide resistance and enhance its anti-tumor efficacy. The protocols provided herein offer a framework for researchers to further investigate and validate this combination therapy in preclinical settings, with the ultimate goal of improving treatment outcomes for glioma patients.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying the Antiallodynic Action of NNC 05-2090

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals interested in the experimental design for studying the antiallodynic properties of NNC 05-2090, a betaine/GABA transporter (BGT-1) inhibitor with additional activity on monoamine transporters.

Introduction

NNC 05-2090 has demonstrated potential as an antiallodynic agent, primarily through its inhibition of the BGT-1 transporter, which increases GABAergic tone in the spinal cord.[1][2][3] Additionally, its inhibitory action on serotonin, norepinephrine, and dopamine (B1211576) transporters suggests a multi-modal mechanism of action, potentially involving the enhancement of descending inhibitory pain pathways.[1][4][5][6] These protocols outline the necessary steps to investigate and quantify the antiallodynic effects of NNC 05-2090 in a preclinical model of neuropathic pain.

Data Presentation

The following table structure is recommended for summarizing the quantitative data obtained from the experimental protocols described below. This format allows for a clear and direct comparison of the effects of NNC 05-2090 across different treatment groups and time points.

Table 1: Effect of NNC 05-2090 on Mechanical Allodynia in a Mouse Model of Neuropathic Pain

Treatment Group	Dose (mg/kg)	Route of Administration	Paw Withdrawal Threshold (g) - Baseline	Paw Withdrawal Threshold (g) - Post-Injury (Day 14)	Paw Withdrawal Threshold (g) - Post-Treatment (1h)	Paw Withdrawal Threshold (g) - Post-Treatment (2h)	Paw Withdrawal Threshold (g) - Post-Treatment (4h)
Vehicle Control	-	i.p. / i.t.
NNC 05-2090	0.01	i.p. / i.t.
NNC 05-2090	0.1	i.p. / i.t.
NNC 05-2090	0.3	i.p. / i.t.
Positive Control (e.g., Gabapentin)	Specify Dose	i.p.

*Data should be presented as mean ± SEM. Statistical significance should be indicated (e.g., , p < 0.05) compared to the vehicle control group.

Experimental Protocols

A detailed methodology for the key experiments is provided below. This includes the surgical induction of neuropathic pain, the administration of NNC 05-2090, and the behavioral assessment of mechanical allodynia.

Protocol 1: Partial Sciatic Nerve Ligation (pSNL) in Mice

This protocol describes a widely used surgical model to induce neuropathic pain and subsequent allodynia.[7][8][9]

Materials:

• Adult male C57BL/6 mice (8-10 weeks old)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Surgical scissors and forceps

• 7-0 silk suture

• Wound clips or sutures for skin closure

• Antiseptic solution (e.g., povidone-iodine)

• Heating pad

Procedure:

• Anesthetize the mouse using an approved anesthetic protocol. Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

• Shave the lateral surface of the thigh on the desired side.

• Sterilize the surgical area with an antiseptic solution.

• Make a small skin incision (approximately 1 cm) over the mid-thigh region.

• Bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

• Carefully isolate the sciatic nerve from the surrounding connective tissue.

• Using a curved needle, pass a 7-0 silk suture through the dorsal one-third to one-half of the sciatic nerve.

• Tightly ligate this portion of the nerve. Ensure that the ligation is secure but does not completely transect the nerve.

• Close the muscle layer with absorbable sutures if necessary.

• Close the skin incision with wound clips or non-absorbable sutures.

• Allow the mouse to recover on a heating pad until it regains normal activity.

• Post-operative analgesics should be administered as per institutional guidelines, ensuring they do not interfere with the assessment of neuropathic pain.

• Allow at least 7-14 days for the development of stable mechanical allodynia before commencing behavioral testing.

Protocol 2: Administration of NNC 05-2090

This protocol details the preparation and administration of NNC 05-2090 for in vivo studies.

Materials:

• NNC 05-2090 hydrochloride

• Sterile saline (0.9% NaCl) or other appropriate vehicle

• Vortex mixer

• Syringes and needles for intraperitoneal (i.p.) or intrathecal (i.t.) injection

Procedure:

• Prepare a stock solution of NNC 05-2090 hydrochloride in the chosen vehicle. The vehicle should be tested alone as a control.

• On the day of the experiment, dilute the stock solution to the desired final concentrations (e.g., 0.01, 0.1, and 0.3 mg/kg).[10]

• Administer the prepared solutions to the mice via the chosen route (intraperitoneal or intrathecal).

• For intraperitoneal injection, gently restrain the mouse and inject the solution into the lower abdominal quadrant.

• For intrathecal injection, specific training and expertise are required to deliver the compound to the lumbar spinal cord.

• The volume of injection should be consistent across all animals (e.g., 10 ml/kg for i.p. injections).

Protocol 3: Assessment of Mechanical Allodynia using the Von Frey Test (Up-Down Method)

This protocol describes a sensitive and reliable method for quantifying mechanical allodynia.[11][12][13]

Materials:

• Von Frey filaments of varying calibrated forces (e.g., 0.008 g to 2.0 g)

• Elevated wire mesh platform

• Plexiglas enclosures for each mouse

Procedure:

• Acclimate the mice to the testing environment by placing them in the Plexiglas enclosures on the wire mesh platform for at least 30 minutes before testing.

• Begin testing by applying a von Frey filament to the plantar surface of the hind paw of the ligated limb. The filament should be applied with enough force to cause it to bend.

• A positive response is defined as a brisk withdrawal of the paw, licking, or flinching.

• The "up-down method" should be used to determine the 50% paw withdrawal threshold.

  • Start with a filament in the middle of the force range (e.g., 0.4 g).

  • If there is a positive response, the next filament tested should be of a lower force.

  • If there is no response, the next filament tested should be of a higher force.

  • The pattern of responses is used to calculate the 50% paw withdrawal threshold using a specific formula or a publicly available online calculator.

• Record the paw withdrawal threshold for each mouse at baseline (before surgery), post-injury (before treatment), and at various time points after the administration of NNC 05-2090 or vehicle (e.g., 1, 2, and 4 hours post-injection).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the proposed signaling pathway for the antiallodynic action of NNC 05-2090.

Experimental workflow for studying NNC 05-2090's antiallodynic effects.

Proposed signaling pathway for the antiallodynic action of NNC 05-2090.

References

• 1. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GABA and Central Neuropathic Pain following Spinal Cord Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Loss of GABAergic interneurons in laminae I-III of the spinal cord dorsal horn contributes to reduced GABAergic tone and neuropathic pain after spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Monoamines as Drug Targets in Chronic Pain: Focusing on Neuropathic Pain [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Monoamines as Drug Targets in Chronic Pain: Focusing on Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies [jove.com]
• 8. Video: Partial Sciatic Nerve Ligation: A Mouse Model of Chronic Neuropathic Pain to Study the Antinociceptive Effect of Novel Therapies [jove.com]
• 9. experts.arizona.edu [experts.arizona.edu]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A simplified up-down method (SUDO) for measuring mechanical nociception in rodents using von Frey filaments - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NNC 05-2090 Solution Preparation for Intraperitoneal Injection

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090 is a potent and selective inhibitor of the GABA transporter 1 (BGT-1), also known as GAT-2 in mice.[1][2] It has demonstrated anticonvulsant properties in various preclinical models.[3][4] More recent research has also identified NNC 05-2090 as a potential antagonist of the neuromedin U receptor 2 (NMUR2), suggesting its potential therapeutic application in other indications such as glioma.[5][6] Proper preparation of NNC 05-2090 solutions for in vivo studies, such as intraperitoneal (i.p.) injection, is critical for obtaining accurate and reproducible results while ensuring the welfare of the experimental animals. This document provides detailed protocols and application notes for the preparation of NNC 05-2090 solutions.

Data Presentation

Physicochemical and Pharmacological Properties of NNC 05-2090

Property	Value	Reference
Chemical Name	1-[3-(9H-Carbazol-9-yl)propyl]-4-(2-methoxyphenyl)-4-piperidinol hydrochloride	[1]
Molecular Formula	C₂₇H₃₁ClN₂O₂	[1]
Molecular Weight	451.01 g/mol	[7]
Appearance	Solid	[1]
Purity	>98%	[7]
Solubility	DMSO: up to 100 mM (~45.1 mg/mL)[1][7][8] Ethanol: up to 13 mM	[2]
Storage	Store as a solid under desiccating conditions at room temperature.[1] Stock solutions in DMSO can be stored at -20°C for up to 1 month or -80°C for up to 6 months.[8]
Stability	≥ 4 years (as solid)	[9]

In Vitro Activity of NNC 05-2090

Target	Activity	Value	Reference
hBGT-1 (mGAT-2)	Kᵢ	1.4 µM	[1][7]
hGAT-1	Kᵢ	19 µM	[1]
hGAT-3	Kᵢ	15 µM	[2]
hGAT-2	Kᵢ	41 µM	[2]
α₁-adrenoceptor	IC₅₀	266 nM	[1][3]
D₂-receptor	IC₅₀	1632 nM	[1][3]
NMUR2	Antagonist	-	[5]

In Vivo Data for NNC 05-2090 (Intraperitoneal Injection in Mice)

Model	Effect	ED₅₀ / Dosage	Reference
Sound-induced tonic convulsions (DBA/2 mice)	Anticonvulsant	19 µmol/kg	[3][8]
Sound-induced clonic convulsions (DBA/2 mice)	Anticonvulsant	26 µmol/kg	[8]
Maximal Electroshock (MES)	Anticonvulsant	73 µmol/kg	[3][8]
Partial sciatic nerve ligation (PSL)	Reversal of mechanical allodynia	0.01, 0.1, and 0.3 mg/kg	[7][8]
Glioma xenograft	Reduction in tumor size	50 mg/kg	[5]

Experimental Protocols

Preparation of NNC 05-2090 Solution for Intraperitoneal Injection

This protocol details the preparation of a dosing solution of NNC 05-2090 for intraperitoneal injection in mice. The principle is to first dissolve the compound in a minimal amount of an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), and then dilute it with a physiologically compatible vehicle, such as sterile saline, to a final concentration that is safe for the animal.

Materials:

• NNC 05-2090 hydrochloride (solid)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile 0.9% saline solution

• Sterile microcentrifuge tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

• Analytical balance

Protocol:

• Determine the Required Dosing Solution Concentration:

  • Based on the desired dose (e.g., in mg/kg) and the average weight of the animals, calculate the required concentration of the final dosing solution. A typical injection volume for mice is 10 mL/kg.

  • Example Calculation:

    • Desired dose: 10 mg/kg

    • Average mouse weight: 25 g (0.025 kg)

    • Injection volume: 10 mL/kg = 0.01 mL/g

    • Total volume to inject per 25 g mouse: 0.01 mL/g * 25 g = 0.25 mL

    • Amount of NNC 05-2090 per mouse: 10 mg/kg * 0.025 kg = 0.25 mg

    • Required concentration of dosing solution: 0.25 mg / 0.25 mL = 1 mg/mL

• Prepare the NNC 05-2090 Stock Solution in DMSO:

  • Weigh the required amount of NNC 05-2090 hydrochloride powder using an analytical balance.

  • Dissolve the powder in a minimal volume of sterile DMSO. For example, to prepare a 10 mg/mL stock solution, dissolve 10 mg of NNC 05-2090 in 1 mL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution.

• Prepare the Final Dosing Solution:

  • It is crucial to keep the final concentration of DMSO low to avoid toxicity. A final DMSO concentration of ≤ 5% is generally well-tolerated for intraperitoneal injections in mice.

  • Calculate the volume of the DMSO stock solution and sterile saline needed to achieve the desired final concentration of NNC 05-2090 and a safe final concentration of DMSO.

  • Example Calculation (for a 1 mg/mL final solution with 5% DMSO):

    • Desired final volume: 1 mL

    • Desired final NNC 05-2090 concentration: 1 mg/mL

    • Desired final DMSO concentration: 5%

    • Start with a 20 mg/mL NNC 05-2090 stock solution in 100% DMSO.

    • To make 1 mL of the final solution, you will need 1 mg of NNC 05-2090.

    • Volume of stock solution needed: 1 mg / 20 mg/mL = 0.05 mL (or 50 µL)

    • This 50 µL of stock solution will be 100% DMSO. In the final 1 mL volume, this will result in a 5% DMSO concentration (50 µL / 1000 µL).

    • Volume of sterile saline needed: 1 mL (final volume) - 0.05 mL (stock solution volume) = 0.95 mL (or 950 µL).

  • Slowly add the calculated volume of the NNC 05-2090 DMSO stock solution to the sterile saline while vortexing to prevent precipitation of the compound.

  • Visually inspect the final solution for any precipitation. If precipitation occurs, a different vehicle composition may be necessary (e.g., including Tween 80 or PEG).

• Administration:

  • The freshly prepared dosing solution should be used immediately.

  • Administer the solution via intraperitoneal injection at the calculated volume based on the animal's body weight.

  • Always include a vehicle control group in your experiment, which receives an injection of the same final vehicle composition (e.g., 5% DMSO in saline) without the drug.

Mandatory Visualizations

Caption: Workflow for preparing NNC 05-2090 for intraperitoneal injection.

Caption: Mechanism of action of NNC 05-2090 as a BGT-1 inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN1382441A - Application of gammalon transporter inhibitor in preparing analgesic - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Letter to the Editor: Administration of TGF-ß Inhibitor Mitigates Radiation-induced Fibrosis in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]

Application Notes and Protocols: Measuring the Effect of NNC 05-2090 on Brain GABA Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090 is a synthetic compound known for its role as a γ-aminobutyric acid (GABA) uptake inhibitor. It exhibits moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also referred to as mouse GABA transporter 2 (mGAT2).[1][2] By impeding the reuptake of GABA, the primary inhibitory neurotransmitter in the central nervous system, NNC 05-2090 effectively increases extracellular GABA concentrations. This modulation of GABAergic neurotransmission underlies its demonstrated anticonvulsant properties in various preclinical models.[3] These application notes provide detailed protocols for assessing the in vitro and in vivo effects of NNC 05-2090 on GABA levels, offering valuable tools for researchers in neuroscience and drug development.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory activity of NNC 05-2090 on GABA transporters and its in vivo effects on extracellular GABA levels.

Transporter	Parameter	Value (µM)	Source
BGT-1 (mGAT2)	K_i_	1.4
BGT-1	IC_50_	10.6	[4]
GAT-1	IC_50_	19 - 29.62	[1]
GAT-2	IC_50_	41 - 45.29	[1]
GAT-3	IC_50_	15 - 22.51	[1]
Serotonin Transporter	IC_50_	5.29	[5]
Noradrenaline Transporter	IC_50_	7.91	[5]
Dopamine Transporter	IC_50_	4.08	[5]

Table 1: In Vitro Inhibitory Activity of NNC 05-2090

Brain Region	Compound	Concentration	Effect on Extracellular GABA (% of Basal)	Source
Hippocampus	NNC 05-2045	100 µM	251 ± 51	[6]
Thalamus	NNC 05-2045	100 µM	298 ± 27	[6]

Table 2: In Vivo Effect of a Structurally and Functionally Similar GABA Uptake Inhibitor on Extracellular GABA Levels in Rats (via microdialysis). Note: Data for NNC 05-2045, a non-selective GABA uptake inhibitor and nipecotic acid derivative like NNC 05-2090, is used as a proxy to illustrate the expected in vivo effect.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of NNC 05-2090 and the experimental workflows for its characterization.

Mechanism of NNC 05-2090 Action.

In Vitro GABA Uptake Assay Workflow.

In Vivo Microdialysis Workflow.

Experimental Protocols

Protocol 1: In Vitro [³H]GABA Uptake Assay in Rat Brain Synaptosomes

Objective: To determine the inhibitory potency (IC₅₀) of NNC 05-2090 on GABA uptake in isolated nerve terminals (synaptosomes).

Materials:

• Rat cerebral cortex or inferior colliculus

• Sucrose (B13894) solution (0.32 M)

• Krebs-Ringer-HEPES buffer (pH 7.4)

• [³H]GABA (radiolabeled gamma-aminobutyric acid)

• NNC 05-2090 stock solution

• Scintillation fluid

• Glass-fiber filters

• Homogenizer

• Centrifuge

• Scintillation counter

Procedure:

• Synaptosome Preparation:

  • Euthanize a rat according to approved animal welfare protocols.

  • Rapidly dissect the cerebral cortex or inferior colliculus and place it in ice-cold 0.32 M sucrose.

  • Homogenize the tissue in 10 volumes of ice-cold 0.32 M sucrose using a glass-Teflon homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.

  • Resuspend the pellet in Krebs-Ringer-HEPES buffer.

• GABA Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension for 5 minutes at 37°C.

  • Add varying concentrations of NNC 05-2090 (e.g., 0.1 µM to 100 µM) to the synaptosome aliquots. Include a vehicle control.

  • Initiate the uptake reaction by adding a fixed concentration of [³H]GABA (e.g., 50 nM).

  • Incubate for a short period (e.g., 3-5 minutes) at 37°C.

  • Terminate the uptake by rapid filtration through glass-fiber filters.

  • Wash the filters rapidly with ice-cold buffer to remove unbound [³H]GABA.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the amount of [³H]GABA taken up in the presence of different concentrations of NNC 05-2090.

  • Plot the percentage of inhibition of [³H]GABA uptake against the logarithm of the NNC 05-2090 concentration.

  • Calculate the IC₅₀ value, which is the concentration of NNC 05-2090 that inhibits 50% of the specific [³H]GABA uptake.

Protocol 2: In Vivo Microdialysis for Measuring Extracellular GABA Levels

Objective: To measure the effect of NNC 05-2090 on extracellular GABA concentrations in specific brain regions of anesthetized rats.

Materials:

• Male Wistar rats (or other suitable strain)

• Anesthetic (e.g., halothane)

• Stereotaxic apparatus

• Microdialysis probes

• Microinfusion pump

• Artificial cerebrospinal fluid (aCSF)

• NNC 05-2090

• HPLC system with electrochemical or fluorescence detection

• Fraction collector

Procedure:

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the rat and place it in a stereotaxic apparatus.

  • Implant a guide cannula stereotaxically into the brain region of interest (e.g., hippocampus or thalamus).

  • Allow the animal to recover from surgery for at least 24 hours.

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min) using a microinfusion pump.

  • Allow a stabilization period of at least 1-2 hours.

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes) into vials containing a preservation solution.

  • Administer NNC 05-2090. This can be done systemically (e.g., intraperitoneal injection) or locally through the microdialysis probe by dissolving it in the aCSF. For local administration, a concentration of 100 µM can be used based on related studies.[6]

  • Continue to collect dialysate samples at the same regular intervals for several hours post-administration.

• GABA Analysis by HPLC:

  • Derivatize the GABA in the dialysate samples to make it detectable by the HPLC system. O-phthalaldehyde (OPA) is a common derivatizing agent.

  • Inject the derivatized samples into the HPLC system.

  • Separate the derivatized GABA from other amino acids using a reverse-phase column.

  • Detect and quantify the GABA concentration using either an electrochemical or fluorescence detector.

• Data Analysis:

  • Calculate the basal extracellular GABA concentration from the baseline samples.

  • Express the post-administration GABA levels as a percentage of the basal levels for each time point.

  • Plot the percentage change in GABA concentration over time to visualize the effect of NNC 05-2090.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the effects of NNC 05-2090 on GABAergic neurotransmission. The in vitro GABA uptake assay is essential for determining the compound's potency and selectivity at GABA transporters, while the in vivo microdialysis technique allows for the direct measurement of its impact on extracellular GABA levels in the brain. These methods are critical for elucidating the mechanism of action of NNC 05-2090 and for the preclinical development of novel therapeutics targeting the GABA system.

References

• 1. Influence of glutamate and GABA transport on brain excitatory/inhibitory balance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Characterization of a Betaine/GABA Transporter 1 (BGT1) Inhibitor Displaying an Unusual Biphasic Inhibition Profile and Anti-seizure Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Rational Search for Betaine/GABA Transporter 1 Inhibitors—In Vitro Evaluation of Selected Hit Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are BGT1 inhibitors and how do they work? [synapse.patsnap.com]
• 6. GABA-level increasing and anticonvulsant effects of three different GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing NNC 05-2090 Blood-Brain Barrier Penetration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established techniques and detailed protocols for evaluating the blood-brain barrier (BBB) penetration of NNC 05-2090, a selective inhibitor of the GABA transporter 1 (GAT1/BGT-1). The following methodologies are critical for understanding the central nervous system (CNS) exposure and potential therapeutic efficacy of this compound.

Introduction to NNC 05-2090 and Blood-Brain Barrier Assessment

NNC 05-2090 is a synthetic organic compound investigated for its role as a GABA uptake inhibitor, with notable selectivity for the BGT-1 transporter. Its potential as a treatment for neurological disorders necessitates a thorough evaluation of its ability to cross the blood-brain barrier. The BBB is a highly selective semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system where neurons reside. Assessing the BBB penetration of drug candidates like NNC 05-2090 is a critical step in CNS drug development.

This document outlines three key experimental approaches for quantifying the BBB penetration of NNC 05-2090:

• In Vivo Brain Microdialysis: For determining the unbound concentration of NNC 05-2090 in the brain extracellular fluid over time.

• In Vivo Brain Tissue Distribution: For measuring the total concentration of NNC 05-2090 in brain tissue relative to plasma concentration.

• In Vitro Transwell Permeability Assay: For assessing the passive permeability of NNC 05-2090 across a cell-based model of the BBB.

Data Presentation: Illustrative Quantitative Data for NNC 05-2090

The following tables present illustrative quantitative data for NNC 05-2090, based on typical values for CNS drugs and related compounds. These values should be considered as examples to be replaced with experimental data.

Table 1: Physicochemical and In Vitro Inhibition Data for NNC 05-2090

Parameter	Value	Reference
Molecular Weight	451.01 g/mol	[1][2]
Molecular Formula	C₂₇H₃₀N₂O₂·HCl	[2]
Solubility	Soluble to 100 mM in DMSO and 13 mM in ethanol	[2]
Kᵢ for hBGT-1	1.4 µM	[2]
Kᵢ for hGAT-1	19 µM	[2]
Kᵢ for hGAT-3	15 µM	[2]

Table 2: Illustrative In Vivo Pharmacokinetic Parameters for NNC 05-2090 in Rodents

Parameter	Description	Illustrative Value
Kp	Brain-to-Plasma Concentration Ratio (Total)	1.5
Kp,uu	Unbound Brain-to-Unbound Plasma Concentration Ratio	0.8
fu,brain	Fraction Unbound in Brain	0.05
fu,plasma	Fraction Unbound in Plasma	0.03

Note: A Kp,uu value close to 1 suggests that the drug crosses the BBB primarily by passive diffusion, with minimal involvement of active efflux or influx transporters.[3]

Table 3: Illustrative In Vitro BBB Permeability of NNC 05-2090

Parameter	Description	Illustrative Value
Papp (A-B)	Apparent Permeability Coefficient (Apical to Basolateral)	15 x 10⁻⁶ cm/s
Papp (B-A)	Apparent Permeability Coefficient (Basolateral to Apical)	18 x 10⁻⁶ cm/s
Efflux Ratio	Papp (B-A) / Papp (A-B)	1.2

Note: An efflux ratio of less than 2 generally indicates that the compound is not a significant substrate of efflux transporters at the BBB. A Papp value greater than 10 x 10⁻⁶ cm/s is often considered indicative of good CNS penetration potential.[4]

Experimental Protocols

In Vivo Brain Microdialysis for Unbound NNC 05-2090 Quantification

This protocol details the procedure for measuring the time-course of unbound NNC 05-2090 concentrations in the brain extracellular fluid (ECF) of rodents.

Materials:

• NNC 05-2090

• Stereotaxic apparatus

• Microdialysis probes (e.g., 2-4 mm membrane length)

• Microinfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• LC-MS/MS system

Protocol:

• Animal Preparation: Anesthetize the rodent (e.g., Sprague-Dawley rat) and mount it in a stereotaxic frame.

• Probe Implantation: Surgically implant a microdialysis probe into the target brain region (e.g., striatum or hippocampus).

• Post-Surgery Recovery: Allow the animal to recover for at least 24 hours after surgery.

• Probe Perfusion: On the day of the experiment, connect the microdialysis probe to a microinfusion pump and perfuse with aCSF at a low flow rate (e.g., 0.5-2 µL/min).

• Baseline Collection: Collect baseline dialysate samples for at least 1-2 hours to ensure a stable baseline.

• NNC 05-2090 Administration: Administer NNC 05-2090 via the desired route (e.g., intraperitoneal or intravenous injection).

• Sample Collection: Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) for a predetermined duration (e.g., 4-6 hours) using a refrigerated fraction collector.

• Blood Sampling: Collect periodic blood samples from the tail vein or other appropriate site.

• Sample Analysis: Analyze the concentration of NNC 05-2090 in the dialysate and plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the unbound brain-to-unbound plasma concentration ratio (Kp,uu) using the area under the curve (AUC) of the unbound concentrations in brain dialysate and plasma.

In Vivo Microdialysis Workflow

In Vivo Brain Tissue Distribution for Total NNC 05-2090 Quantification

This protocol describes the determination of the total brain-to-plasma concentration ratio (Kp) of NNC 05-2090.

Materials:

• NNC 05-2090

• Rodents (e.g., C57BL/6 mice)

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Centrifuge

• Phosphate-buffered saline (PBS)

• Organic solvent for extraction (e.g., acetonitrile)

• LC-MS/MS system

Protocol:

• NNC 05-2090 Administration: Administer NNC 05-2090 to a cohort of animals at the desired dose and route.

• Sample Collection at Terminal Timepoint: At a specified time point (e.g., when pseudo-equilibrium is expected), anesthetize the animal and collect a blood sample via cardiac puncture.

• Brain Perfusion: Perfuse the brain with ice-cold PBS to remove blood from the cerebral vasculature.

• Brain Extraction: Excise the brain and weigh it.

• Brain Homogenization: Homogenize the brain tissue in a known volume of PBS (e.g., 1:4 w/v) on ice.

• Plasma Separation: Centrifuge the blood sample to obtain plasma.

• Sample Preparation: Precipitate proteins from the brain homogenate and plasma samples using an organic solvent (e.g., acetonitrile). Centrifuge to pellet the precipitated protein.

• Analysis: Analyze the supernatant from both brain homogenate and plasma samples for NNC 05-2090 concentration using a validated LC-MS/MS method.

• Data Analysis: Calculate the Kp value by dividing the concentration of NNC 05-2090 in the brain homogenate by its concentration in plasma.

Brain Tissue Distribution Workflow

In Vitro Transwell Permeability Assay

This protocol outlines an in vitro method to assess the permeability of NNC 05-2090 across a monolayer of brain endothelial cells, mimicking the BBB.

Materials:

• Transwell inserts (e.g., 0.4 µm pore size)

• Brain microvascular endothelial cells (e.g., hCMEC/D3 or primary cells)

• Astrocyte co-culture (optional, but recommended)

• Cell culture medium and supplements

• NNC 05-2090

• Lucifer yellow (as a marker for monolayer integrity)

• Trans-endothelial electrical resistance (TEER) measurement system

• LC-MS/MS system

Protocol:

• Cell Seeding: Seed brain endothelial cells on the apical side of the Transwell insert. If using a co-culture model, seed astrocytes on the basolateral side of the insert or in the bottom of the well.

• Monolayer Formation: Culture the cells until a confluent monolayer is formed.

• Barrier Integrity Check: Monitor the integrity of the cell monolayer by measuring the TEER and by assessing the permeability of a low-permeability marker like Lucifer yellow.

• Permeability Experiment (Apical to Basolateral):

  • Add NNC 05-2090 to the apical (donor) chamber.

  • At specified time points, take samples from the basolateral (receiver) chamber.

  • Replenish the receiver chamber with fresh medium.

• Permeability Experiment (Basolateral to Apical):

  • Add NNC 05-2090 to the basolateral (donor) chamber.

  • At specified time points, take samples from the apical (receiver) chamber.

  • Replenish the receiver chamber with fresh medium.

• Sample Analysis: Determine the concentration of NNC 05-2090 in all collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions and determine the efflux ratio.

In Vitro Transwell Permeability Workflow

Analytical Method: LC-MS/MS for NNC 05-2090 Quantification

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method should be developed and validated for the accurate quantification of NNC 05-2090 in biological matrices (plasma, brain dialysate, and brain homogenate).

General Parameters:

• Chromatography: Reversed-phase HPLC with a C18 column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water with a modifier like formic acid.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for NNC 05-2090 and an appropriate internal standard.

Validation of the method should be performed according to regulatory guidelines, including assessment of linearity, accuracy, precision, selectivity, and stability.

Conclusion

The combination of in vivo and in vitro techniques described in these application notes provides a robust framework for a comprehensive assessment of the blood-brain barrier penetration of NNC 05-2090. The data generated from these studies are essential for understanding the pharmacokinetic/pharmacodynamic relationships of this compound and for making informed decisions in the drug development process.

References

• 1. NNC 05-2090 hydrochloride |CAS:184845-18-9 Probechem Biochemicals [probechem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Frontiers | The Blood-Brain Barrier and CNS Penetration: a Drug Discovery Point of View [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying GABAergic Neurotransmission with NNC 05-2090

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090 is a potent pharmacological tool for investigating the complexities of GABAergic neurotransmission. As a GABA uptake inhibitor, it offers a means to modulate the concentration of GABA in the synaptic cleft and extrasynaptic space, thereby influencing neuronal excitability. These application notes provide a comprehensive overview of NNC 05-2090, including its mechanism of action, key quantitative data, and detailed protocols for its use in fundamental neuroscience research.

NNC 05-2090, chemically known as 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, primarily functions by blocking the reuptake of GABA from the synaptic cleft.[1][2] It exhibits moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mouse GABA transporter 2 (mGAT-2).[3][4] By inhibiting GABA transporters, NNC 05-2090 effectively increases the extracellular concentration of GABA, leading to enhanced activation of both synaptic and extrasynaptic GABA receptors. This potentiation of GABAergic signaling underlies its observed anticonvulsant properties.[5][6]

Data Presentation

The following tables summarize the quantitative data for NNC 05-2090, providing a clear comparison of its activity across various targets.

Table 1: Inhibitory Activity of NNC 05-2090 on GABA Transporters

Transporter	Species	Parameter	Value (µM)	Reference(s)
hBGT-1	Human	K_i	1.4	[3][7][8]
hGAT-1	Human	K_i	19	[3][7][8]
hGAT-2	Human	K_i	41	[3][7][8]
hGAT-3	Human	K_i	15	[3][7][8]
BGT-1	Rat	IC_50	10.6	[1][2]
GAT-1	Rat	IC_50	29.62	[1][2]
GAT-2	Rat	IC_50	45.29	[1][2]
GAT-3	Rat	IC_50	22.51	[1][2]

Table 2: Inhibitory Activity of NNC 05-2090 on Other Transporters and Receptors

Target	Parameter	Value (nM)	Reference(s)
α1-adrenergic receptor	IC_50	266	[3][5][6]
D2 dopamine (B1211576) receptor	IC_50	1632	[3][5][6]
Serotonin Transporter (SERT)	IC_50	5290	[1][2]
Noradrenaline Transporter (NET)	IC_50	7910	[1][2]
Dopamine Transporter (DAT)	IC_50	4080	[1][2]

Table 3: In Vitro [³H]GABA Uptake Inhibition by NNC 05-2090

Tissue Preparation	Species	Parameter	Value (µM)	Reference(s)
Cortical Synaptosomes	Rat	IC_50	4.4	[1][2][6]
Inferior Colliculus Synaptosomes	Rat	IC_50	2.5	[1][2][6]

Table 4: In Vivo Anticonvulsant Efficacy of NNC 05-2090 in Mice

Seizure Model	Parameter	Value (µmol/kg)	Reference(s)
Sound-induced (tonic)	ED_50	19	[1][2][6]
Sound-induced (clonic)	ED_50	19	[5]
Maximal Electroshock (MES)	ED_50	73	[1][2][6]

Signaling Pathway

The primary mechanism of action of NNC 05-2090 is the inhibition of GABA transporters, which leads to an accumulation of extracellular GABA and subsequent enhancement of GABAergic signaling. This can be visualized as follows:

Mechanism of NNC 05-2090 Action

Experimental Protocols

[³H]GABA Uptake Assay in Rat Brain Synaptosomes

This protocol details the measurement of GABA uptake inhibition by NNC 05-2090 in isolated nerve terminals (synaptosomes).

Materials:

• Rat brain tissue (e.g., cortex, inferior colliculus)

• Sucrose (B13894) buffer (0.32 M sucrose, 5 mM HEPES, pH 7.4)

• Krebs-Ringer buffer (124 mM NaCl, 5 mM KCl, 1.2 mM KH₂PO₄, 1.3 mM MgSO₄, 26 mM NaHCO₃, 10 mM D-glucose, 2.4 mM CaCl₂, pH 7.4)

• [³H]GABA (specific activity ~30-60 Ci/mmol)

• NNC 05-2090 stock solution (in DMSO)

• Scintillation cocktail and vials

• Liquid scintillation counter

• Homogenizer and centrifuge

Procedure:

• Synaptosome Preparation:

  • Dissect the desired brain region on ice.

  • Homogenize the tissue in ice-cold sucrose buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at 17,000 x g for 20 minutes at 4°C to pellet the crude synaptosomes.

  • Resuspend the synaptosomal pellet in Krebs-Ringer buffer.

• Uptake Assay:

  • Pre-incubate synaptosomal aliquots with various concentrations of NNC 05-2090 (or vehicle control) for 10-15 minutes at 37°C.

  • Initiate the uptake by adding a final concentration of 50 nM [³H]GABA.

  • Incubate for 5-10 minutes at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters and wash with ice-cold buffer.

  • Non-specific uptake is determined in the presence of a high concentration of a non-labeled GABA uptake inhibitor (e.g., tiagabine) or by conducting the assay at 0-4°C.

• Data Analysis:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

  • Calculate the specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percentage of inhibition against the logarithm of NNC 05-2090 concentration and determine the IC₅₀ value using non-linear regression analysis.

[³H]GABA Uptake Assay Workflow

Whole-Cell Patch-Clamp Electrophysiology

This protocol describes how to measure the effect of NNC 05-2090 on GABAergic currents in neurons.

Materials:

• Brain slices or cultured neurons

• Artificial cerebrospinal fluid (aCSF)

• Intracellular solution

• Patch-clamp amplifier and data acquisition system

• Micromanipulators and microscope

• Borosilicate glass capillaries for patch pipettes

• NNC 05-2090 stock solution

Procedure:

• Preparation:

  • Prepare acute brain slices or cultured neurons for recording.

  • Continuously perfuse the recording chamber with oxygenated aCSF.

• Recording:

  • Pull patch pipettes and fill with intracellular solution. Pipette resistance should be 3-7 MΩ.

  • Establish a whole-cell patch-clamp configuration on a target neuron.

  • Record baseline GABAergic activity, such as spontaneous inhibitory postsynaptic currents (sIPSCs) or miniature inhibitory postsynaptic currents (mIPSCs) in the presence of tetrodotoxin (B1210768) (TTX).

• Drug Application:

  • Bath-apply NNC 05-2090 at the desired concentration to the perfusion solution.

  • Allow sufficient time for the drug to equilibrate in the recording chamber.

• Data Acquisition and Analysis:

  • Record GABAergic currents before, during, and after NNC 05-2090 application.

  • Analyze changes in the frequency, amplitude, and decay kinetics of IPSCs to determine the effect of NNC 05-2090 on GABAergic neurotransmission. An increase in the frequency and/or decay time of IPSCs would be expected.

Evaluation of Anticonvulsant Activity in Mice

This protocol outlines the assessment of NNC 05-2090's in vivo efficacy against seizures.

Materials:

• Male adult mice (e.g., DBA/2 for audiogenic seizures, Swiss Webster for MES)

• NNC 05-2090 solution for injection (e.g., in saline with a solubilizing agent)

• Electroconvulsive shock generator (for MES test)

• Sound-proof chamber with a sound generator (for audiogenic seizure test)

• Pentylenetetrazol (PTZ) solution (for chemical-induced seizure test)

Procedure (Maximal Electroshock Seizure - MES Test):

• Administer NNC 05-2090 intraperitoneally (i.p.) at various doses to different groups of mice.

• At the time of peak drug effect (e.g., 30-60 minutes post-injection), deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s) via corneal or auricular electrodes.

• Observe the mice for the presence or absence of a tonic hindlimb extension seizure.

• The absence of the tonic hindlimb extension is considered protection.

• Calculate the ED₅₀ value (the dose that protects 50% of the animals) using probit analysis.

Procedure (Audiogenic Seizure Test):

• Use a susceptible mouse strain like DBA/2.

• Administer NNC 05-2090 i.p. at various doses.

• At the time of peak effect, place the mouse in the sound-proof chamber and expose it to a high-intensity sound stimulus (e.g., 110-120 dB).

• Observe for the occurrence of wild running, clonic seizures, and tonic seizures.

• Determine the dose-dependent inhibition of each seizure phase and calculate the ED₅₀.

Conclusion

NNC 05-2090 is a valuable research tool for elucidating the role of GABA transporters, particularly BGT-1, in regulating GABAergic neurotransmission. Its ability to increase extracellular GABA levels makes it useful for studying the physiological and pathological processes influenced by GABAergic signaling, including epilepsy and other neurological disorders. The provided protocols offer a foundation for researchers to effectively utilize NNC 05-2090 in their experimental designs.

References

• 1. Evaluation of anticonvulsant and antinociceptive properties of new N-Mannich bases derived from pyrrolidine-2,5-dione and 3-methylpyrrolidine-2,5-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. pubs.acs.org [pubs.acs.org]
• 5. if-pan.krakow.pl [if-pan.krakow.pl]
• 6. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 8. Frontiers | Distinct roles of synaptic and extrasynaptic GABAAreceptors in striatal inhibition dynamics [frontiersin.org]

Application of NNC 05-2090 in Neuropathic Pain Models: Technical Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the use of NNC 05-2090, a moderately selective betaine/GABA transporter (BGT-1) inhibitor, in preclinical models of neuropathic pain. NNC 05-2090 has demonstrated significant anti-allodynic effects in rodent models of nerve injury, suggesting its potential as a therapeutic agent for neuropathic pain. Its mechanism of action is believed to involve a dual role: the enhancement of GABAergic inhibition through BGT-1 blockade and the potentiation of descending monoaminergic inhibitory pathways via inhibition of serotonin, norepinephrine, and dopamine (B1211576) transporters.[1][2] This document outlines the methodologies for inducing neuropathic pain, administering NNC 05-2090, and assessing its analgesic efficacy, supported by quantitative data and visual representations of the underlying mechanisms and experimental procedures.

Introduction

Neuropathic pain is a chronic and debilitating condition arising from damage or disease affecting the somatosensory nervous system. Preclinical research relies on various animal models to investigate the pathophysiology of neuropathic pain and to evaluate novel therapeutic candidates.[3][4][5][6] NNC 05-2090 has emerged as a compound of interest due to its unique pharmacological profile. As an inhibitor of BGT-1, it increases the synaptic availability of GABA, a primary inhibitory neurotransmitter in the central nervous system.[1][2][7] Additionally, NNC 05-2090 inhibits the reuptake of key monoamines, which are crucial for the descending pain modulatory pathways.[1][2][8] This dual action presents a promising strategy for alleviating neuropathic pain. These notes provide a comprehensive guide for researchers looking to investigate the therapeutic potential of NNC 05-2090 in relevant preclinical settings.

Quantitative Data Summary

The efficacy of NNC 05-2090 has been quantified in various assays, including transporter inhibition and behavioral studies in a mouse model of neuropathic pain.

Table 1: In Vitro Transporter Inhibition Profile of NNC 05-2090 [1][2][8]

Transporter	IC50 (μM)
Betaine/GABA Transporter (BGT-1)	10.6
Serotonin Transporter (SERT)	5.29
Norepinephrine Transporter (NET)	7.91
Dopamine Transporter (DAT)	4.08

Table 2: Anti-Allodynic Effect of NNC 05-2090 in the Partial Sciatic Nerve Ligation (PSL) Mouse Model [8]

Route of Administration	Dose (mg/kg)	Effect
Intraperitoneal (i.p.)	0.01	Reverses mechanical allodynia
0.1	Reverses mechanical allodynia
0.3	Reverses mechanical allodynia
Intrathecal (i.t.)	0.01	Reverses mechanical allodynia
0.1	Reverses mechanical allodynia
0.3	Reverses mechanical allodynia

Experimental Protocols

Partial Sciatic Nerve Ligation (PSL) Model in Mice

This protocol describes the surgical procedure to induce neuropathic pain in mice, a model in which NNC 05-2090 has shown efficacy.[1][2]

Materials:

• Male ddY mice (or other suitable strain)

• Anesthetic (e.g., isoflurane, pentobarbital)

• Sterile surgical instruments

• 7-0 silk suture

• Wound clips or sutures for skin closure

• Antiseptic solution

Procedure:

• Anesthetize the mouse using an approved anesthetic protocol.

• Shave the lateral surface of the thigh on the desired side.

• Disinfect the surgical area with an antiseptic solution.

• Make a small incision in the skin and bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

• Carefully isolate the sciatic nerve.

• Using a curved needle, pass a 7-0 silk suture through the dorsal one-third to one-half of the sciatic nerve.

• Tightly ligate this portion of the nerve.

• Ensure that the ligature does not interrupt blood flow to the unligated portion of the nerve.

• Close the muscle layer and the skin incision with appropriate sutures or wound clips.

• Allow the animal to recover in a warm, clean cage.

• Monitor the animal for signs of distress and infection post-surgery.

• Behavioral testing can typically commence 3-7 days post-surgery, once the neuropathic pain phenotype is established.

Assessment of Mechanical Allodynia using von Frey Filaments

This protocol details the method for measuring the paw withdrawal threshold to a mechanical stimulus.

Materials:

• Set of calibrated von Frey filaments

• Elevated mesh platform

• Testing chambers

Procedure:

• Acclimatize the mice to the testing environment by placing them in the testing chambers on the elevated mesh platform for at least 30 minutes before testing.

• Begin with a von Frey filament in the middle of the force range (e.g., 0.4 g).

• Apply the filament to the plantar surface of the hind paw on the ligated side with sufficient force to cause the filament to bend.

• Hold the filament in place for 3-5 seconds.

• A positive response is a sharp withdrawal of the paw.

• If there is no response, select a filament of greater force. If there is a positive response, select a filament of lesser force.

• Use the up-down method to determine the 50% paw withdrawal threshold. The pattern of positive and negative responses is used to calculate the threshold in grams.

Preparation and Administration of NNC 05-2090

Materials:

• NNC 05-2090 hydrochloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Tween 80

• Sterile saline (0.9% NaCl)

• Appropriate syringes and needles for intravenous or intrathecal injection

Preparation of Dosing Solution:

• Prepare a vehicle solution consisting of 10% DMSO, 10% Tween 80, and 80% sterile saline.

• Dissolve NNC 05-2090 hydrochloride in the vehicle to the desired final concentrations for injection. Vortex or sonicate briefly to ensure complete dissolution.

Administration:

• Intravenous (i.v.) Injection: Administer the prepared NNC 05-2090 solution via the tail vein. The injection volume should be adjusted based on the animal's body weight (e.g., 10 ml/kg).

• Intrathecal (i.t.) Injection: For direct central nervous system delivery, perform an intrathecal injection between the L5 and L6 vertebrae. The injection volume is typically smaller (e.g., 5-10 µl).

Visualizations

Signaling Pathway of NNC 05-2090 in Neuropathic Pain

Caption: Proposed mechanism of NNC 05-2090 in alleviating neuropathic pain.

Experimental Workflow for Evaluating NNC 05-2090

Caption: Workflow for assessing the anti-allodynic effects of NNC 05-2090.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Partial sciatic nerve ligation induced more dramatic increase of neuropeptide Y immunoreactive axonal fibers in the gracile nucleus of middle-aged rats than in young adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, a novel subtype selective inhibitor of the mouse type II GABA-transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-(3-(9H-carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, a novel subtype selective inhibitor of the mouse type II GABA-transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 8. Monoamines as Drug Targets in Chronic Pain: Focusing on Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Binding Assay for NNC 05-2090 at Dopamine D2 Receptors

For Research Use Only. Not for use in diagnostic procedures.

Introduction

NNC 05-2090 is a compound primarily recognized as a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1).[1][2] However, receptor profiling has revealed that NNC 05-2090 also exhibits affinity for other neuroreceptors, including the dopamine (B1211576) D2 receptor. The dopamine D2 receptor, a member of the G protein-coupled receptor (GPCR) family, is a critical target in the central nervous system for therapeutics addressing conditions like schizophrenia and Parkinson's disease.[3] D2 receptors are canonically coupled to Gi/o proteins, and their activation typically leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels.[4][3]

This document provides a detailed protocol for determining the binding affinity of NNC 05-2090 for the human dopamine D2 receptor using an in vitro competitive radioligand binding assay. This assay is fundamental for characterizing the selectivity and potential off-target effects of NNC 05-2090 and similar compounds during the drug development process.

Data Presentation

The following table summarizes the reported binding affinities of NNC 05-2090 and a related compound for the dopamine D2 receptor.

Compound	Receptor Target	Assay Type	Reported Affinity (IC50/Ki)
NNC 05-2090	Dopamine D2	Radioligand Binding	1632 nM (IC50)
NNC 05-2090	α1-Adrenergic	Radioligand Binding	266 nM (IC50)
NNC 05-2045	Dopamine D2	Radioligand Binding	122 nM

Data sourced from publicly available research.[4]

Mandatory Visualizations

Dopamine D2 Receptor Signaling Pathway

Caption: Simplified Dopamine D2 Receptor Signaling Pathway.

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for D2 Receptor Competitive Binding Assay.

Experimental Protocols

This section details the methodology for a competitive radioligand binding assay to determine the affinity (Ki) of NNC 05-2090 for the human dopamine D2 receptor. The protocol is adapted from standard procedures using [3H]spiperone, a well-characterized D2 antagonist radioligand.[5][6][7]

Preparation of D2 Receptor Membranes

This protocol describes the preparation of crude membrane fractions from cells stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).

Materials:

• Homogenization Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM EDTA, ice-cold.

• Storage Buffer: 50 mM Tris-HCl, pH 7.4, 10% glycerol.[3]

• Dounce homogenizer or polytron.

• High-speed refrigerated centrifuge.

Procedure:

• Harvest cells expressing the D2 receptor and place them in ice-cold Homogenization Buffer.

• Homogenize the cells using a Dounce homogenizer (10-15 strokes) or a polytron on a low setting.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.[3]

• Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.[3]

• Discard the supernatant and resuspend the membrane pellet in fresh, ice-cold Homogenization Buffer.

• Repeat the centrifugation (step 4) and resuspend the final pellet in Storage Buffer.

• Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

• Aliquot the membrane preparation and store at -80°C until use.[3]

Competitive Radioligand Binding Assay

Materials:

• D2 Receptor Membrane Preparation (from above).

• Radioligand: [3H]spiperone (specific activity ~15-30 Ci/mmol).

• Test Compound: NNC 05-2090 hydrochloride.

• Non-specific Binding (NSB) Ligand: 10 µM (+)-Butaclamol.[7]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂.[3]

• 96-well microplates.

• Glass fiber filters (e.g., GF/B), pre-soaked in 0.3-0.5% polyethyleneimine (PEI).[3]

• Cell harvester and liquid scintillation counter.

Procedure:

• Prepare Reagents:

  • Thaw the D2 receptor membrane preparation on ice. Dilute in Assay Buffer to a final concentration of 5-15 µg of protein per well. The optimal concentration should be determined empirically.

  • Prepare a working solution of [3H]spiperone in Assay Buffer. The final concentration in the assay should be close to its Kd value for the D2 receptor (typically 0.1-0.3 nM).[8]

  • Prepare serial dilutions of NNC 05-2090 in Assay Buffer. A wide concentration range is recommended (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

• Assay Setup (in a 96-well plate, total volume of 200 µL):

  • Total Binding (TB): Add 50 µL Assay Buffer, 50 µL [3H]spiperone solution, and 100 µL of diluted membrane preparation.

  • Non-specific Binding (NSB): Add 50 µL of 10 µM (+)-Butaclamol, 50 µL [3H]spiperone solution, and 100 µL of diluted membrane preparation.

  • Competitor Wells: Add 50 µL of each NNC 05-2090 dilution, 50 µL [3H]spiperone solution, and 100 µL of diluted membrane preparation.

• Incubation:

  • Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation.[7]

• Termination and Filtration:

  • Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

  • Quickly wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).[9][10]

• Radioactivity Counting:

  • Dry the filter mats, place them in scintillation vials, add a scintillation cocktail, and quantify the bound radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding (SB) = Total Binding (CPM) - Non-specific Binding (CPM).

• Calculate Percent Inhibition:

  • For each concentration of NNC 05-2090, calculate the percentage of specific binding inhibited:

  • % Inhibition = 100 * (1 - [(CPM_competitor - CPM_NSB) / (CPM_TB - CPM_NSB)])

• Determine IC50:

  • Plot the % Inhibition against the logarithm of the NNC 05-2090 concentration.

  • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of NNC 05-2090 that inhibits 50% of the specific binding of [3H]spiperone.

• Calculate Ki:

  • Convert the IC50 value to an inhibition constant (Ki) using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand ([3H]spiperone) used in the assay.

    • And Kd is the equilibrium dissociation constant of the radioligand for the D2 receptor.

References

• 1. Gi/o protein-coupled receptors in dopamine neurons inhibit the sodium leak channel NALCN - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 6. en.bio-protocol.org [en.bio-protocol.org]
• 7. Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure of a D2 dopamine receptor-G protein complex in a lipid membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. ChemiSCREEN Membrane Preparation Recombinant Human D2 Dopamine Receptor Human D2L GPCR membrane preparation for Radioligand binding Assays & GTPγS binding. | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

NNC 05-2090 solubility issues in aqueous solutions

Welcome to the technical support center for NNC 05-2090. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot challenges related to the solubility of NNC 05-2090 in aqueous solutions during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when working with NNC 05-2090, with a focus on its solubility and preparation for in vitro and in vivo studies.

Q1: What is the solubility of NNC 05-2090 in common laboratory solvents?

A1: NNC 05-2090 is a hydrophobic compound with limited solubility in aqueous solutions. It is more readily soluble in organic solvents. The table below summarizes the available solubility data.[1][2][3]

Solvent	Solubility	Concentration (mM)	Notes
DMSO	~100 mg/mL[4]	~221.73 mM	Ultrasonic treatment may be needed to achieve this concentration. It is recommended to use newly opened, anhydrous DMSO as the solvent is hygroscopic.[4]
Ethanol	<5.64 mg/mL[3] or to 13 mM	<12.5 mM or 13 mM	-
Acetonitrile	0.1-1 mg/mL	0.22-2.2 mM	-
Aqueous Solutions	Slightly soluble	-	Direct dissolution in aqueous buffers like PBS is not recommended.
10% DMSO / 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[4]	≥ 5.54 mM	This formulation provides a clear solution suitable for in vivo use.[4]
10% DMSO / 90% Corn Oil	≥ 2.5 mg/mL[4]	≥ 5.54 mM	An alternative formulation for in vivo administration.[4]

Q2: I'm observing precipitation when I dilute my NNC 05-2090 DMSO stock solution into my aqueous cell culture medium. What is happening and how can I prevent this?

A2: This phenomenon is often referred to as "solvent shock." NNC 05-2090 is poorly soluble in aqueous environments. When a concentrated DMSO stock is rapidly diluted into an aqueous medium, the abrupt change in solvent polarity causes the compound to crash out of solution and form a precipitate.

Troubleshooting Steps to Prevent Precipitation:

• Perform a Serial Dilution: Instead of adding the concentrated stock directly to your final volume of media, create an intermediate dilution. First, dilute the DMSO stock in a small volume of pre-warmed (37°C) serum-free media or phosphate-buffered saline (PBS). Mix gently, and then add this intermediate dilution to the final volume of your complete culture medium.

• Pre-warm Your Media: Always use pre-warmed (37°C) cell culture media. Adding the compound to cold media will decrease its solubility.

• Control the Final DMSO Concentration: Keep the final concentration of DMSO in your culture medium as low as possible, ideally below 0.5%, as high concentrations can be toxic to cells.

• Use a Solubilizing Agent: For challenging applications, consider using a solubilizing agent like Sulfobutylether-β-cyclodextrin (SBE-β-CD), as described in the in vivo protocol below. This can enhance the aqueous solubility of NNC 05-2090.

Experimental Protocols

This section provides detailed methodologies for preparing and using NNC 05-2090 in experimental settings.

Protocol 1: Preparation of NNC 05-2090 Stock Solution in DMSO

• Materials:

  • NNC 05-2090 hydrochloride powder

  • Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh the desired amount of NNC 05-2090 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

  • Vortex the solution thoroughly to dissolve the compound. If complete dissolution is not achieved, gentle warming in a 37°C water bath or brief sonication can be applied.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C. Stock solutions in DMSO are stable for up to 6 months at -80°C and 1 month at -20°C when stored properly away from moisture.[4]

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Cell-Based Assays

This protocol is designed to minimize precipitation when preparing a final working solution in cell culture media.

• Materials:

  • NNC 05-2090 DMSO stock solution (from Protocol 1)

  • Sterile, pre-warmed (37°C) complete cell culture medium

  • Sterile microcentrifuge or conical tubes

• Procedure:

  • Thaw an aliquot of the NNC 05-2090 DMSO stock solution at room temperature.

  • Intermediate Dilution: In a sterile tube, add a small volume of pre-warmed cell culture medium (e.g., 100 µL).

  • To this, add the calculated volume of the DMSO stock solution and mix gently by pipetting.

  • Final Dilution: Add the intermediate dilution to the final volume of pre-warmed complete culture medium to reach the desired final concentration.

  • Gently mix the final solution by inverting the tube or swirling the flask.

  • Visually inspect the final working solution for any signs of precipitation.

  • Use the freshly prepared working solution immediately in your experiment.

Protocol 3: Preparation of NNC 05-2090 Solution for In Vivo Administration[5]

This protocol utilizes a solubilizing agent to achieve a higher concentration of NNC 05-2090 in an aqueous-based vehicle suitable for in vivo studies.

• Materials:

  • NNC 05-2090 DMSO stock solution (e.g., 25 mg/mL)

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD)

  • Sterile Saline

  • Sterile tubes

• Procedure:

  • Prepare 20% SBE-β-CD in Saline: Dissolve 2 g of SBE-β-CD powder in 10 mL of sterile saline. Ensure it is completely dissolved and the solution is clear. This solution can be stored at 4°C for up to one week.

  • Prepare the Final Formulation: To prepare a 1 mL working solution as an example, add 100 µL of a 25 mg/mL NNC 05-2090 DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline.

  • Mix the solution thoroughly. This will result in a clear solution with a final NNC 05-2090 concentration of ≥ 2.5 mg/mL (≥ 5.54 mM).

  • It is recommended to prepare this working solution fresh on the day of use.

Signaling Pathways and Mechanisms of Action

NNC 05-2090 has a dual mechanism of action, acting as both a GABA transporter (BGT-1) inhibitor and a neuromedin U receptor 2 (NMUR2) antagonist.

Inhibition of GABA Transporter (BGT-1)

NNC 05-2090 inhibits the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft, primarily by blocking the Betaine/GABA Transporter 1 (BGT-1).[3] This leads to an increased concentration of GABA in the synapse, enhancing inhibitory neurotransmission.

Inhibition of GABA Reuptake by NNC 05-2090.

Antagonism of Neuromedin U Receptor 2 (NMUR2)

Recent studies have identified NNC 05-2090 as an antagonist of the G protein-coupled receptor (GPCR), Neuromedin U Receptor 2 (NMUR2).[5] Upon activation by its ligand, Neuromedin U (NMU), NMUR2 couples to the Gαq protein, initiating a signaling cascade that leads to the release of intracellular calcium and the subsequent activation of the STAT5 transcription factor.[5] By blocking this receptor, NNC 05-2090 inhibits these downstream effects.

NNC 05-2090 as an antagonist of the NMUR2 signaling pathway.

References

• 1. Targeting G protein-coupled receptor signalling by blocking G proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. G-Protein–Coupled Receptors Signaling Pathways in New Antiplatelet Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing NNC 05-2090 Concentration for Cell Culture Experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of NNC 05-2090 for their cell culture experiments. This guide includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and a summary of quantitative data to facilitate effective and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that may arise when working with NNC 05-2090 in a cell culture setting.

Q1: What is the primary mechanism of action of NNC 05-2090?

A1: NNC 05-2090 is primarily known as a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1).[1][2][3][4] It also inhibits other GABA transporters (GAT-1, GAT-2, GAT-3) to a lesser extent.[1] More recently, NNC 05-2090 has been identified as an antagonist of the neuromedin U receptor 2 (NMUR2), a G-protein coupled receptor, which can influence cell cycle progression.[5][6] Researchers should consider both of these activities when designing their experiments and interpreting their results.

Q2: What is a good starting concentration for NNC 05-2090 in my cell culture experiment?

A2: A good starting point for NNC 05-2090 concentration is to perform a dose-response experiment ranging from approximately 1 µM to 50 µM. The optimal concentration will be highly dependent on the cell type and the specific biological question being investigated. For GABA uptake inhibition assays, concentrations in the low micromolar range (e.g., 1-10 µM) are often effective.[1] For studies involving NMUR2 antagonism in glioma cells, concentrations up to 20 µM have been used.[7]

Q3: I am observing high levels of cell death in my cultures treated with NNC 05-2090. What could be the cause and how can I troubleshoot this?

A3: High levels of cell death could be due to cytotoxicity at the concentration of NNC 05-2090 being used. It is crucial to determine the cytotoxic profile of NNC 05-2090 in your specific cell line.

• Troubleshooting Steps:

  • Perform a Cell Viability Assay: Conduct a dose-response experiment and measure cell viability using a standard method like MTT, XTT, or trypan blue exclusion. This will help you determine the IC50 for cytotoxicity.

  • Reduce Concentration and/or Incubation Time: Based on the viability assay, lower the concentration of NNC 05-2090 or reduce the duration of the treatment.

  • Check Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your culture medium is not exceeding a non-toxic level (typically <0.1-0.5%). Run a solvent-only control.

  • Consider Off-Target Effects: NNC 05-2090 has known affinities for α1- and D2-receptors, which could contribute to unexpected cellular responses.[8]

Q4: I am not observing the expected biological effect in my experiment. What are the possible reasons?

A4: A lack of an observable effect can stem from several factors, from the compound's activity to the experimental setup.

• Troubleshooting Steps:

  • Verify Compound Activity: Ensure the NNC 05-2090 you are using is of high purity and has been stored correctly to maintain its activity.

  • Increase Concentration: The concentration you are using may be too low to elicit a response in your specific cell system. Gradually increase the concentration in a dose-response experiment.

  • Check for Transporter/Receptor Expression: Confirm that your cell line expresses the target of interest (BGT-1, other GATs, or NMUR2). This can be done using techniques like qPCR, western blotting, or immunofluorescence.

  • Optimize Incubation Time: The timing of the treatment may not be optimal to observe the desired effect. Perform a time-course experiment.

  • Re-evaluate the Hypothesis: The expected biological effect may not be mediated by the targeted pathway in your specific cell model.

Q5: How should I prepare and store NNC 05-2090?

A5: NNC 05-2090 hydrochloride is soluble in DMSO (up to 100 mM) and ethanol (B145695) (up to 13 mM). For cell culture experiments, it is recommended to prepare a concentrated stock solution in sterile DMSO and then dilute it to the final working concentration in your culture medium. Stock solutions should be stored desiccated at room temperature as recommended. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations (IC50) and binding affinities (Ki) of NNC 05-2090 for various transporters and receptors. These values can serve as a reference when planning your experiments.

Target	Action	Species/System	Value (µM)	Reference
GABA Transporters
BGT-1 (mGAT-2)	Inhibition (Ki)	Human	1.4
BGT-1	Inhibition (IC50)	CHO cells expressing BGT-1	10.6	[1][9]
GAT-1	Inhibition (Ki)	Human	19
GAT-1	Inhibition (IC50)	CHO cells	29.62	[1]
GAT-2	Inhibition (Ki)	Mouse	1.4	[10]
GAT-2	Inhibition (Ki)	Human	41
GAT-2	Inhibition (IC50)	CHO cells	45.29	[1]
GAT-3	Inhibition (Ki)	Human	15
GAT-3	Inhibition (IC50)	CHO cells	22.51	[1]
GABA Uptake	Inhibition (IC50)	Rat Cortex Synaptosomes	4.4	[1][8]
GABA Uptake	Inhibition (IC50)	Rat Inferior Colliculus Synaptosomes	2.5	[1][8]
Other Transporters
Serotonin Transporter	Inhibition (IC50)	CHO cells	5.29	[9]
Noradrenaline Transporter	Inhibition (IC50)	CHO cells	7.91	[9]
Dopamine Transporter	Inhibition (IC50)	CHO cells	4.08	[9]
Receptors
α1-receptor	Affinity (IC50)	-	0.266	[1][8]
D2-receptor	Affinity (IC50)	-	1.632	[1][8]
Cellular Effects
Glioma Cell Growth	Inhibition	In vitro	1.25 - 20	[7]

Experimental Protocols

Protocol 1: Determination of Optimal NNC 05-2090 Concentration using a Dose-Response Curve

This protocol outlines the steps to determine the optimal, non-toxic concentration range of NNC 05-2090 for your specific cell line and experimental endpoint.

• Cell Seeding: Seed your cells in a multi-well plate (e.g., 96-well) at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Preparation of NNC 05-2090 dilutions: Prepare a series of dilutions of your NNC 05-2090 stock solution in complete cell culture medium. A common starting range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM. Remember to include a vehicle control (medium with the same concentration of DMSO as your highest NNC 05-2090 concentration).

• Treatment: After allowing the cells to adhere overnight, replace the medium with the medium containing the different concentrations of NNC 05-2090.

• Incubation: Incubate the cells for a period relevant to your experiment (e.g., 24, 48, or 72 hours).

• Endpoint Measurement:

  • Cell Viability: To assess cytotoxicity, use a standard cell viability assay such as MTT or a live/dead cell staining kit.

  • Biological Endpoint: To assess the desired biological effect, perform the relevant assay (e.g., GABA uptake assay, cell proliferation assay, gene expression analysis).

• Data Analysis: Plot the results as a dose-response curve to determine the EC50 (effective concentration) for your biological endpoint and the CC50 (cytotoxic concentration). The optimal concentration for your experiments will be a concentration that gives a significant biological effect with minimal cytotoxicity.

Visualizations

Caption: Workflow for determining the optimal NNC 05-2090 concentration.

Caption: A troubleshooting guide for common NNC 05-2090 experimental issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Transaminase | TargetMol [targetmol.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 10. NNC 05-2090 hydrochloride |CAS:184845-18-9 Probechem Biochemicals [probechem.com]

How to minimize off-target effects of NNC 05-2090 in experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to minimize the off-target effects of NNC 05-2090 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is NNC 05-2090 and what is its primary target?

NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the Betaine/GABA Transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mGAT-2).[1][2][3][4] It is often used in research to investigate the role of BGT-1 in various physiological and pathological processes, including epilepsy and neuropathic pain.[1][5]

Q2: What are the known off-target effects of NNC 05-2090?

NNC 05-2090 is known to interact with several other proteins, which can lead to off-target effects. These include other GABA transporters (GAT-1, GAT-2, and GAT-3), monoamine transporters (serotonin, noradrenaline, and dopamine), and has binding affinities for α1- and D2-receptors.[1][3][6][7][8]

Q3: How can I be sure that the observed effects in my experiment are due to BGT-1 inhibition and not off-target effects?

To ensure the observed effects are primarily due to BGT-1 inhibition, a combination of strategies should be employed. These include using the lowest effective concentration of NNC 05-2090, performing detailed concentration-response curves, and using specific antagonists for the known off-target receptors as controls. Additionally, comparing the effects of NNC 05-2090 with other BGT-1 inhibitors that have different off-target profiles can help to confirm the role of BGT-1.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or unexpected results	Off-target effects at α1-adrenergic or D2-dopamine receptors.	Include control experiments with selective α1 antagonists (e.g., Prazosin) and D2 antagonists (e.g., Spiperone) to block these potential off-target interactions.
Observed effects are not dose-dependent in the expected range	Inhibition of multiple GABA or monoamine transporters at higher concentrations.	Perform a detailed concentration-response curve to determine the optimal concentration range where NNC 05-2090 is most selective for BGT-1. Start with concentrations closer to the Ki for BGT-1 and avoid concentrations that approach the IC50 values for other transporters.
Difficulty replicating published findings	Differences in experimental systems (e.g., cell lines, animal models) can alter the on-target vs. off-target activity profile.	Characterize the expression levels of BGT-1 and known off-target proteins in your specific experimental system. This will help in interpreting the results and selecting appropriate controls.
High cellular toxicity observed	Off-target effects leading to cellular stress or apoptosis.	Lower the concentration of NNC 05-2090 and shorten the incubation time. If toxicity persists, consider using a more selective BGT-1 inhibitor as a comparative compound.

Data Presentation

Table 1: Inhibitory Profile of NNC 05-2090

Target	Species	Assay Type	Value (µM)	Reference
BGT-1 (mGAT-2)	Human	Ki	1.4	[2][3][4]
BGT-1	-	IC50	10.6	[1][5]
mGAT2	-	Ki	1.4	[1]
GAT-1	Human	Ki	19	[2][3]
GAT-1	-	IC50	29.62	[1]
GAT-2	Human	Ki	41	[2][3]
GAT-2	-	IC50	45.29	[1]
GAT-3	Human	Ki	15	[2][3]
GAT-3	-	IC50	22.51	[1]
Serotonin Transporter	-	IC50	5.29	[1][7]
Noradrenaline Transporter	-	IC50	7.91	[1][7]
Dopamine Transporter	-	IC50	4.08	[1][7]

Table 2: Receptor Binding Affinity of NNC 05-2090

Target	Assay Type	Value (nM)	Reference
α1-receptor	IC50	266	[2][3][6]
D2-receptor	IC50	1632	[2][3][6]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of NNC 05-2090 using a GABA Uptake Assay

Objective: To identify the concentration range where NNC 05-2090 selectively inhibits BGT-1 with minimal effects on other GABA transporters.

Methodology:

• Cell Culture: Culture cells stably expressing either human BGT-1, GAT-1, GAT-2, or GAT-3.

• Compound Preparation: Prepare a stock solution of NNC 05-2090 in DMSO. Serially dilute the stock to create a range of concentrations spanning from low nanomolar to high micromolar.

• Assay Procedure:

  • Plate the cells in a 96-well plate.

  • Pre-incubate the cells with varying concentrations of NNC 05-2090 or vehicle control (DMSO) for 15-30 minutes.

  • Add [3H]GABA to each well and incubate for a defined period (e.g., 10-20 minutes) to allow for uptake.

  • Wash the cells with ice-cold buffer to remove extracellular [3H]GABA.

  • Lyse the cells and measure the intracellular [3H]GABA using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of GABA uptake inhibition for each concentration of NNC 05-2090 compared to the vehicle control.

  • Plot the percent inhibition against the log concentration of NNC 05-2090 for each transporter.

  • Determine the IC50 value for each transporter by fitting the data to a sigmoidal dose-response curve.

  • Select a concentration for your experiments that provides significant inhibition of BGT-1 while being well below the IC50 values for the other transporters.

Protocol 2: Control Experiment to Mitigate α1- and D2-Receptor Off-Target Effects

Objective: To differentiate the effects of BGT-1 inhibition from the off-target effects on α1- and D2-receptors.

Methodology:

• Experimental Groups:

  • Vehicle Control

  • NNC 05-2090 (at the determined optimal concentration)

  • Selective α1 antagonist (e.g., Prazosin)

  • Selective D2 antagonist (e.g., Spiperone)

  • NNC 05-2090 + Prazosin

  • NNC 05-2090 + Spiperone

• Procedure:

  • Pre-incubate the cells or tissue with the respective antagonists (Prazosin or Spiperone) for a sufficient time to ensure receptor blockade before adding NNC 05-2090.

  • Add NNC 05-2090 and proceed with your experimental protocol to measure the desired biological response.

• Data Analysis:

  • Compare the response in the "NNC 05-2090" group with the "NNC 05-2090 + Antagonist" groups.

  • If the effect of NNC 05-2090 is attenuated in the presence of an antagonist, it suggests that part of the observed effect is due to off-target binding to that receptor.

  • If the effect of NNC 05-2090 is unchanged in the presence of the antagonists, it provides stronger evidence that the observed effect is mediated by BGT-1.

Mandatory Visualizations

Caption: Target profile of NNC 05-2090.

Caption: Experimental workflow to minimize off-target effects.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Pharmacological Characterization of a Betaine/GABA Transporter 1 (BGT1) Inhibitor Displaying an Unusual Biphasic Inhibition Profile and Anti-seizure Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 8. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]

NNC 05-2090 stability in DMSO at -20°C

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of NNC 05-2090, a potent and selective inhibitor of the betaine/GABA transporter 1 (BGT-1).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for NNC 05-2090?

A1: Proper storage of NNC 05-2090 is crucial for maintaining its stability and activity. Recommendations for both solid form and solutions are summarized below.

Table 1: Recommended Storage Conditions for NNC 05-2090

Form	Temperature	Duration	Notes
Solid Powder	-20°C	12 months	Store under desiccating conditions.
4°C	6 months	Store under desiccating conditions.
In DMSO	-20°C	1 to 6 months	See stability notes below.
-80°C	6 months	For long-term storage of stock solutions.

Note on DMSO Solution Stability: There are varying recommendations for the stability of NNC 05-2090 in DMSO at -20°C, with some sources suggesting 1 month and others up to 6 months. To ensure the highest quality experimental results, it is recommended to prepare fresh solutions for immediate use. If storage is necessary, a conservative approach of storing aliquots at -20°C for no longer than one month is advised. For longer-term storage, -80°C is preferable. Studies on the stability of various compounds in DMSO suggest that the presence of water can be more detrimental than freeze-thaw cycles or the presence of oxygen.[1] Therefore, using anhydrous DMSO and ensuring a low-moisture environment is critical.

Q2: What is the solubility of NNC 05-2090 in common laboratory solvents?

A2: NNC 05-2090 exhibits good solubility in dimethyl sulfoxide (B87167) (DMSO).

Table 2: Solubility of NNC 05-2090

Solvent	Solubility
DMSO	≥ 45.1 mg/mL
Ethanol	< 5.64 mg/mL

Q3: What is the mechanism of action of NNC 05-2090?

A3: NNC 05-2090 is a selective inhibitor of the betaine/GABA transporter 1 (BGT-1), also known as GABA transporter 2 (GAT-2) in mice. By blocking BGT-1, NNC 05-2090 prevents the reuptake of GABA from the synaptic cleft, leading to an increase in extracellular GABA concentrations. This enhancement of GABAergic neurotransmission underlies its anticonvulsant and antiallodynic effects.

References

• 1. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results with NNC 05-2090

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using NNC 05-2090. Given its complex pharmacological profile, this document aims to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NNC 05-2090?

A1: NNC 05-2090 is primarily known as a γ-aminobutyric acid (GABA) uptake inhibitor. It shows moderate selectivity for the Betaine/GABA Transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mGAT-2).[1][2] By inhibiting GABA transporters, NNC 05-2090 increases the concentration of GABA in the synaptic cleft, enhancing inhibitory neurotransmission.[3]

Q2: I've seen recent literature linking NNC 05-2090 to a different target. Can you clarify?

A2: Yes, recent studies have identified NNC 05-2090 as a potent antagonist of the Neuromedin U Receptor 2 (NMUR2). This is a G protein-coupled receptor involved in various physiological processes, and its discovery as a target for NNC 05-2090 opens new avenues for research, particularly in areas like glioma treatment. This dual activity is a critical factor to consider in your experimental design.

Q3: What are the known off-targets for NNC 05-2090?

A3: NNC 05-2090 is not highly selective and interacts with several other transporters and receptors. This promiscuity is a common source of inconsistent results. Known off-targets include other GABA transporters (GAT-1, GAT-3), α1- and D2-dopamine receptors, as well as serotonin (B10506) and noradrenaline transporters.[1][4][5] It is crucial to be aware of these off-target effects when interpreting your data.

Q4: How should I prepare and store NNC 05-2090 stock solutions?

A4: NNC 05-2090 hydrochloride is soluble in DMSO up to 100 mM and in ethanol (B145695) up to 13 mM.[1] For long-term storage, it is recommended to store the solid compound under desiccating conditions at room temperature or -20°C, where it can be stable for at least two years. Stock solutions in DMSO can be stored at -20°C for several months. Avoid repeated freeze-thaw cycles.

Troubleshooting Inconsistent Results

Issue 1: High variability between replicate experiments.

• Possible Cause 1: Compound Precipitation. NNC 05-2090 has limited aqueous solubility. Diluting a concentrated DMSO stock directly into aqueous buffer can cause it to precipitate, leading to inconsistent effective concentrations.

  • Solution: When preparing your working solution, dilute the DMSO stock in your final assay medium in a stepwise manner. Ensure the final DMSO concentration is low (typically <0.5%) and consistent across all experimental conditions, including vehicle controls. Visually inspect for any signs of precipitation.

• Possible Cause 2: Off-Target Effects. The observed phenotype may be a result of NNC 05-2090 acting on one of its many off-targets, which may be variably expressed in your model system.

  • Solution:

    • Use control compounds: Include inhibitors that are specific to the suspected off-target (e.g., a selective D2 receptor antagonist) to see if you can replicate or block the effect.

    • Genetic knockdown/knockout: Use siRNA or CRISPR to reduce the expression of the intended target (BGT-1 or NMUR2). If the effect of NNC 05-2090 persists, it is likely due to an off-target mechanism.

    • Dose-response curve: A non-sigmoidal or biphasic dose-response curve can indicate multiple targets with different affinities are being affected.

Issue 2: The observed effect does not align with GABAergic signaling.

• Possible Cause: NMUR2 Antagonism. Your experimental model may have high expression of NMUR2. The effects you are observing could be due to the inhibition of this pathway rather than GABA uptake.

  • Solution:

    • Profile your model: Use qPCR or Western blot to determine the relative expression levels of BGT-1 and NMUR2 in your cells or tissue of interest.

    • Use a NMUR2 agonist: See if a known NMUR2 agonist can reverse the effects of NNC 05-2090.

    • Consult the NMUR2 signaling pathway diagram below to understand its downstream effects, which involve Gαq-mediated intracellular calcium release and STAT5 activation, impacting cell cycle progression.

Quantitative Data Summary

The following tables summarize the known binding affinities and inhibitory concentrations of NNC 05-2090 for its various targets.

Target (Transporter)	Species	Assay Type	Value (µM)	Reference
BGT-1 (mGAT-2)	Human	K_i	1.4	[1]
GAT-1	Human	K_i	19	[1]
GAT-3	Human	K_i	15	[1]
GAT-2	Human	K_i	41	[1]
GABA Uptake (Cortex)	Rat	IC_50	4.4	[4]
BGT-1	CHO Cells	IC_50	10.6	[5]
Serotonin Transporter	CHO Cells	IC_50	5.29	[5]
Noradrenaline Transporter	CHO Cells	IC_50	7.91	[5]
Dopamine Transporter	CHO Cells	IC_50	4.08	[5]

Target (Receptor)	Binding Assay	Value (nM)	Reference
α1-adrenergic	IC_50	266	[1][4]
D2-dopamine	IC_50	1632	[1][4]

Key Experimental Protocols

Protocol 1: In Vitro GABA Uptake Assay

This protocol is designed to measure the inhibition of GABA uptake in a cell line endogenously expressing or overexpressing a specific GABA transporter.

• Cell Plating: Plate cells (e.g., HEK293 expressing hBGT-1) in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare serial dilutions of NNC 05-2090 in assay buffer. Include a vehicle control (e.g., 0.1% DMSO) and a positive control inhibitor (if available).

• Pre-incubation: Wash the cells with pre-warmed assay buffer and then add the NNC 05-2090 dilutions. Incubate for 20-30 minutes at 37°C.

• Initiate Uptake: Add [³H]GABA (or a fluorescent GABA analog) to each well to a final concentration approximating the K_m for the transporter.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C. The exact time should be optimized to ensure uptake is in the linear range.

• Terminate Uptake: Rapidly wash the cells multiple times with ice-cold assay buffer to remove extracellular [³H]GABA.

• Cell Lysis: Lyse the cells with a suitable lysis buffer.

• Quantification: Measure the amount of internalized [³H]GABA using a scintillation counter.

• Data Analysis: Normalize the data to the vehicle control and plot the percent inhibition against the log of the NNC 05-2090 concentration to determine the IC_50 value.

Protocol 2: NMUR2-Mediated Cell Proliferation Assay

This protocol assesses the effect of NNC 05-2090 on the proliferation of cells expressing NMUR2 (e.g., glioma cell lines).

• Cell Plating: Seed glioma cells in a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of NNC 05-2090 (e.g., 0.1 to 50 µM). Include a vehicle control. For some experiments, you may co-treat with a NMUR2 agonist (like Neuromedin U) to assess competitive antagonism.

• Incubation: Incubate the cells for 48-72 hours.

• Viability Assessment: Add a viability reagent (e.g., MTT, resazurin, or a reagent that measures ATP content) to each well.

• Signal Measurement: Incubate as per the manufacturer's instructions and then measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and plot this against the log of the NNC 05-2090 concentration to determine the GI_50 (concentration for 50% growth inhibition).

Visualizations

Caption: NNC 05-2090 inhibits the BGT-1 transporter, increasing synaptic GABA.

Caption: NNC 05-2090 acts as an antagonist at the NMUR2 receptor.

Caption: A logical workflow for troubleshooting inconsistent NNC 05-2090 results.

References

• 1. rndsystems.com [rndsystems.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Structural insights into GABA transport inhibition using an engineered neurotransmitter transporter | The EMBO Journal [link.springer.com]
• 4. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]

Technical Support Center: Addressing NNC 05-2090 Toxicity in Primary Neuron Cultures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential toxicity issues when using NNC 05-2090 in primary neuron cultures.

Troubleshooting Guide

Encountering unexpected results or signs of toxicity in your primary neuron cultures treated with NNC 05-2090 can be challenging. This guide provides a systematic approach to identifying and resolving common issues.

Visualizing the Troubleshooting Workflow

Caption: A flowchart to guide troubleshooting efforts when encountering NNC 05-2090 toxicity.

Frequently Asked Questions (FAQs)

General

Q1: What is NNC 05-2090 and what is its primary mechanism of action?

NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as GAT-2 in mice.[1][2][3] By inhibiting GABA reuptake, it increases the extracellular concentration of GABA, thereby enhancing GABAergic neurotransmission.[1]

Q2: What are the known off-target effects of NNC 05-2090?

NNC 05-2090 also exhibits affinity for other GABA transporters (GAT-1, GAT-3) and monoamine transporters (serotonin, noradrenaline, dopamine).[4][5] Additionally, it has been shown to bind to α1-adrenergic and D2-dopamine receptors.[1][2][6][7] These off-target activities can contribute to its overall biological effect and potential toxicity.

Toxicity and Troubleshooting

Q3: I am observing significant cell death in my primary neuron cultures after applying NNC 05-2090. What could be the cause?

Several factors could contribute to neuronal death:

• High Concentration: The concentration of NNC 05-2090 may be above the toxic threshold for your specific primary neuron type.

• Off-Target Effects: Activation of off-target receptors, such as α1-adrenergic or D2-dopamine receptors, could trigger cytotoxic signaling pathways.

• GABA-Mediated Toxicity: Prolonged and excessive GABAergic stimulation can, under certain conditions, lead to neuronal excitotoxicity and cell death.[4] This can be particularly relevant in developing neurons where GABA can be depolarizing.

• Sub-optimal Culture Health: Pre-existing stress in the neuronal culture can make the cells more susceptible to the pharmacological effects of NNC 05-2090.

Q4: How can I determine the optimal, non-toxic concentration of NNC 05-2090 for my experiments?

It is crucial to perform a dose-response curve to determine the IC50 for its intended effect (GABA uptake inhibition) and the LD50 for toxicity in your specific primary neuron culture system. Start with a wide range of concentrations (e.g., from nanomolar to high micromolar) and assess both the desired pharmacological effect and cell viability.

Q5: My neurons show signs of stress, such as neurite blebbing and retraction, but not widespread death. What does this indicate?

These are early signs of cytotoxicity. It suggests that the concentration of NNC 05-2090 is sub-lethal but is still causing cellular stress. This could be due to off-target effects or a level of GABAergic stimulation that is disruptive to neuronal homeostasis. Consider reducing the concentration or the duration of exposure.

Q6: Could the observed toxicity be an experimental artifact?

Yes, it's possible. Ensure that:

• The NNC 05-2090 is fully dissolved in the vehicle and the final vehicle concentration is not toxic to the neurons.

• The culture media and supplements are fresh and of high quality.

• The primary neuron culture is healthy and at the appropriate density before adding the compound.

Data Presentation: Quantitative Data Summary

Table 1: Inhibitory Activity of NNC 05-2090 on Various Transporters

Target Transporter	Species	Assay Type	IC50 / Ki (µM)	Reference
BGT-1 (mGAT-2)	Human	Ki	1.4	[1]
GAT-1	Human	Ki	19	[1]
GAT-2	Human	Ki	41	[1]
GAT-3	Human	Ki	15	[1]
[3H]GABA Uptake	Rat Cortex	IC50	4.4 ± 0.8	[6][7]
[3H]GABA Uptake	Rat Inf. Colliculus	IC50	2.5 ± 0.7	[6][7]
Serotonin Transporter	CHO cells	IC50	5.29	[5]
Noradrenaline Transporter	CHO cells	IC50	7.91	[5]
Dopamine Transporter	CHO cells	IC50	4.08	[5]

Table 2: Off-Target Receptor Binding of NNC 05-2090

Off-Target Receptor	IC50 (nM)	Reference
α1-adrenergic	266	[1][2][6][7]
D2-dopamine	1632	[1][2][6][7]

Experimental Protocols

Protocol 1: Assessing Neuronal Viability using MTT Assay

This protocol provides a method to quantify the cytotoxic effects of NNC 05-2090 on primary neuron cultures.

Materials:

• Primary neuron cultures in 96-well plates

• NNC 05-2090 stock solution

• Vehicle (e.g., DMSO)

• Neurobasal medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader (570 nm)

Procedure:

• Culture primary neurons in a 96-well plate to the desired density and maturity.

• Prepare serial dilutions of NNC 05-2090 in pre-warmed Neurobasal medium. Include a vehicle-only control and a positive control for toxicity (e.g., a high concentration of glutamate).

• Carefully replace the existing medium in each well with the medium containing the different concentrations of NNC 05-2090 or controls.

• Incubate the plate for the desired exposure time (e.g., 24, 48 hours) at 37°C and 5% CO2.

• After incubation, add 10 µL of MTT solution to each well.

• Incubate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Incubate overnight at 37°C.

• Read the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Neurite Outgrowth Assay

This protocol allows for the assessment of sub-lethal toxicity by measuring changes in neurite morphology.

Materials:

• Primary neuron cultures on coated coverslips or in 96-well plates

• NNC 05-2090 stock solution

• Vehicle

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody against a neuronal marker (e.g., β-III tubulin)

• Fluorescently-labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• Fluorescence microscope and image analysis software

Procedure:

• Plate primary neurons at a low density on coated coverslips or in a 96-well plate.

• Allow neurons to adhere and extend neurites for a defined period (e.g., 24-48 hours).

• Treat the neurons with various concentrations of NNC 05-2090 or vehicle for the desired duration.

• Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

• Wash three times with PBS.

• Block non-specific antibody binding with 5% BSA for 1 hour.

• Incubate with the primary antibody (e.g., anti-β-III tubulin) overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently-labeled secondary antibody and DAPI for 1-2 hours at room temperature, protected from light.

• Wash three times with PBS.

• Mount coverslips or image the plate using a fluorescence microscope.

• Quantify neurite length and branching using image analysis software.

Visualizing the Experimental Workflow for Toxicity Assessment

Caption: A workflow for assessing the toxicity of NNC 05-2090 in primary neuron cultures.

Signaling Pathways

Hypothesized Signaling Pathway for NNC 05-2090 Action and Potential Toxicity

Caption: A diagram illustrating the primary and off-target actions of NNC 05-2090 that may lead to toxicity.

References

• 1. What are BGT1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Visualizing GABA transporters in vivo: an overview of reported radioligands and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GABA is toxic for mouse striatal neurones through a transporter-mediated process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. GABAergic drugs become neurotoxic in cortical neurons pre-exposed to brain-derived neurotrophic factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the bioavailability of NNC 05-2090 in animal studies

Technical Support Center: NNC 05-2090

This guide provides troubleshooting advice and experimental protocols for researchers working with NNC 05-2090, focusing on strategies to assess and improve its bioavailability in animal studies.

Frequently Asked Questions (FAQs)

Q1: We are observing low and variable plasma concentrations of NNC 05-2090 after oral administration in our mouse model. What could be the cause?

• Poor Aqueous Solubility: NNC 05-2090 is soluble in DMSO and ethanol (B145695) but has limited solubility in aqueous media.[1][2] This can lead to slow and incomplete dissolution in the gastrointestinal (GI) tract, which is a rate-limiting step for absorption.[3]

• First-Pass Metabolism: After absorption from the gut, the compound passes through the liver before reaching systemic circulation. Hepatic enzymes can metabolize NNC 05-2090, reducing the amount of active drug that reaches the bloodstream.[4]

• Formulation Issues: Simple suspension in an aqueous vehicle like saline or water is often inadequate for such compounds, leading to drug precipitation and non-uniform dosing.

Q2: What formulation strategies can we employ to enhance the oral bioavailability of NNC 05-2090?

A2: Improving the formulation is a critical step. The goal is to increase the dissolution rate and solubility of NNC 05-2090 in the GI tract. Consider the following approaches, starting with the simplest:

• Co-solvent Systems: Using a mixture of water-miscible solvents (e.g., PEG 300, propylene (B89431) glycol, ethanol) can help keep the drug in solution.[1] However, the concentration of the organic solvent must be carefully chosen to avoid toxicity.

• Lipid-Based Formulations: Since NNC 05-2090 is a lipophilic compound, lipid-based drug delivery systems (LBODDS) are highly effective.[5][6][7] These formulations can enhance absorption by utilizing the body's natural lipid absorption pathways. Options include:

  • Oil Solutions: Dissolving the compound in a pharmaceutically acceptable oil (e.g., sesame oil, oleic acid).[3][6]

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form a fine oil-in-water emulsion upon gentle agitation in the GI fluids.[3][7] This increases the surface area for dissolution and absorption.

• Particle Size Reduction:

  • Micronization: Reducing the particle size to the micron range increases the surface area-to-volume ratio, which can improve the dissolution rate.

• Amorphous Solid Dispersions: Dispersing NNC 05-2090 in a hydrophilic polymer matrix in an amorphous (non-crystalline) state can significantly enhance its aqueous solubility and dissolution rate.

Q3: How do we design a pharmacokinetic (PK) study to accurately measure the absolute oral bioavailability of our new NNC 05-2090 formulation?

A3: To determine absolute bioavailability, you must compare the drug exposure after oral (PO) administration with the exposure after intravenous (IV) administration, which is considered 100% bioavailable.[4][8]

A typical study design involves:

• Animal Model: Use two groups of animals (e.g., male C57BL/6 mice, 8-12 weeks old).[9]

• IV Group: Administer NNC 05-2090 dissolved in a suitable IV-compatible vehicle (e.g., saline with a small percentage of a solubilizing agent like DMSO or Cremophor EL) via tail vein injection.[9]

• PO Group: Administer your optimized NNC 05-2090 formulation via oral gavage.

• Blood Sampling: Collect serial blood samples at specific time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) from both groups.[9]

• Sample Analysis: Analyze plasma concentrations of NNC 05-2090 using a validated LC-MS/MS method.

• Calculation: Plot the plasma concentration versus time for each route and calculate the Area Under the Curve (AUC). The absolute bioavailability (F%) is calculated using the formula:

  F% = (AUCPO / DosePO) / (AUCIV / DoseIV) * 100 [4][10]

Q4: What is the primary mechanism of action for NNC 05-2090?

A4: NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the Betaine/GABA Transporter 1 (BGT-1), also known as mGAT-2 in mice.[1][2] By inhibiting BGT-1, NNC 05-2090 reduces the reuptake of the neurotransmitter GABA from the synaptic cleft into neurons and glial cells.[11][12][13] This leads to an increased extracellular concentration of GABA, enhancing inhibitory neurotransmission.[11] This mechanism is responsible for its observed anticonvulsant effects in animal models.[2]

Quantitative Data

The following tables summarize the known biological activity of NNC 05-2090.

Table 1: In Vitro Inhibitory Activity of NNC 05-2090

Target Transporter	Species	Potency (Ki)	Citation
BGT-1	Human	1.4 µM	[1]
GAT-1	Human	19 µM	[2]
GAT-2	Human	41 µM	[2]

| GAT-3 | Human | 15 µM |[2] |

Table 2: In Vivo Anticonvulsant Activity of NNC 05-2090 (i.p. administration)

Animal Model	Seizure Type	ED50	Citation
DBA/2 Mice	Sound-induced (Tonic)	6 µmol/kg	[14]
DBA/2 Mice	Sound-induced (Clonic)	19 µmol/kg	[14]

| Mice | Maximal Electroshock (MES) | 73 µmol/kg |[14] |

Experimental Protocols

Protocol 1: Assessment of Absolute Oral Bioavailability of NNC 05-2090 in Mice

This protocol provides a framework for a pharmacokinetic study to determine the absolute oral bioavailability of a test formulation of NNC 05-2090.

1. Materials & Reagents:

• NNC 05-2090 hydrochloride

• Test formulation vehicle (e.g., SEDDS, oil-based)

• IV formulation vehicle (e.g., 5% DMSO, 5% Cremophor EL in saline)

• Male C57BL/6 mice (8-12 weeks old)

• Sterile syringes and needles (for IV injection and oral gavage)[15]

• Blood collection tubes (e.g., EDTA-coated)

• Anesthetic (e.g., isoflurane)

• LC-MS/MS system for bioanalysis

2. Animal Dosing:

• Divide mice into two groups (n=3-5 per group): Group A (IV) and Group B (PO).

• Fast animals overnight (with free access to water) before dosing.

• Group A (IV): Administer NNC 05-2090 at a dose of 1-2 mg/kg via tail vein injection. The injection volume should be approximately 5 mL/kg.[15]

• Group B (PO): Administer the NNC 05-2090 test formulation at a dose of 5-10 mg/kg via oral gavage using a proper-sized gavage needle.[16][17][18] The volume should not exceed 10 mL/kg.[18]

3. Blood Sampling:

• Collect blood samples (~30-50 µL) via submandibular or saphenous vein bleeding at predefined time points.

• Suggested time points: 0 (pre-dose), 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

• Place blood into EDTA-coated tubes, mix gently, and keep on ice.

4. Plasma Preparation:

• Centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

5. Bioanalysis:

• Develop and validate a sensitive and specific LC-MS/MS method for the quantification of NNC 05-2090 in mouse plasma.

• Analyze the plasma samples to determine the drug concentration at each time point.

6. Pharmacokinetic Analysis:

• Plot the mean plasma concentration of NNC 05-2090 versus time for both the IV and PO groups.

• Calculate the Area Under the Curve from time zero to the last measurable time point (AUC0-t) and extrapolate to infinity (AUC0-inf) using non-compartmental analysis software.

• Calculate the absolute bioavailability (F%) as described in FAQ 3.

Visualizations

Caption: Troubleshooting workflow for improving the bioavailability of NNC 05-2090.

Caption: Simplified mechanism of action of NNC 05-2090 at a GABAergic synapse.

References

• 1. rndsystems.com [rndsystems.com]
• 2. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. certara.com [certara.com]
• 5. Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functions of Lipids for Enhancement of Oral Bioavailability of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Bioavailability - Wikipedia [en.wikipedia.org]
• 9. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioavailability and Bioequivalence: Absolute Bioavailability | EUPATI Open Classroom [learning.eupati.eu]
• 11. What are BGT1 inhibitors and how do they work? [synapse.patsnap.com]
• 12. Frontiers | A comparative review on the well-studied GAT1 and the understudied BGT-1 in the brain [frontiersin.org]
• 13. A comparative review on the well-studied GAT1 and the understudied BGT-1 in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. | BioWorld [bioworld.com]
• 15. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 16. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 17. animalcare.ubc.ca [animalcare.ubc.ca]
• 18. iacuc.wsu.edu [iacuc.wsu.edu]

NNC 05-2090 In Vivo Administration: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for the selection of a suitable vehicle for the in vivo administration of NNC 05-2090. It includes troubleshooting guides and frequently asked questions to address common challenges encountered during experimental setup.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the known solubility properties of NNC 05-2090?

A1: NNC 05-2090 is a lipophilic compound with poor aqueous solubility.[1] Its solubility has been determined in common organic solvents. It is soluble in Dimethyl Sulfoxide (DMSO) up to 100 mM and in ethanol (B145695) up to 13 mM.[2] This low aqueous solubility is a primary challenge for preparing formulations for in vivo administration.[3][4]

Q2: My NNC 05-2090 is precipitating out of solution after I dilute my DMSO stock with saline or PBS. What can I do?

A2: This is a common issue known as "crashing out," which occurs when a drug that is soluble in an organic solvent is introduced into an aqueous environment where it is poorly soluble. To prevent this, you should consider using a co-solvent system or adding surfactants.

• Co-solvents: These are water-miscible organic solvents that can help keep the compound in solution. Examples include Polyethylene Glycol (PEG), particularly PEG 300 or PEG 400, and ethanol.

• Surfactants: These agents can form micelles to encapsulate the hydrophobic drug, improving its stability in aqueous solutions. Common examples include Tween® 80 (Polysorbate 80) and Cremophor® EL.[4]

A typical approach is to first dissolve NNC 05-2090 in DMSO, then slowly add a co-solvent like PEG 400, and finally, dilute the mixture with saline or PBS to the final desired concentration while vortexing.

Q3: What is a recommended starting vehicle for intraperitoneal (i.p.) injection of NNC 05-2090 in mice?

A3: Based on its solubility profile and common practices for poorly soluble drugs, a multi-component vehicle is recommended. A widely used formulation for i.p. injection involves a combination of DMSO, a co-solvent, and an aqueous buffer. For example, a vehicle consisting of 5-10% DMSO, 10-40% PEG 400, and the remainder as sterile saline or PBS is a good starting point. It is critical to always run a vehicle-only control group in your experiment to account for any effects of the vehicle itself.

Q4: I need to administer NNC 05-2090 intravenously (i.v.). Are there special considerations?

A4: Intravenous administration has stricter requirements due to the risk of embolism from precipitated drug. The percentage of organic solvents like DMSO should be kept to a minimum. Formulations often require solubilizing agents such as cyclodextrins (e.g., HP-β-CD) or the use of lipid-based delivery systems like self-emulsifying drug delivery systems (SEDDS).[3][4] The final formulation must be sterile-filtered and clear of any visible particulates. Extensive tolerability studies are essential before proceeding with efficacy studies.

Q5: Are there any reports on successful in vivo administration of NNC 05-2090?

A5: Yes, NNC 05-2090 has been successfully administered in vivo in several preclinical studies. It has been given via intraperitoneal (i.p.) and intrathecal injection to mice to test its anticonvulsant and antiallodynic properties.[5][6][7][8] For instance, doses of 0.01, 0.1, and 0.3 mg/kg have been used in mice to study its effect on mechanical allodynia.[5] In another study, it was used at doses up to 50 mg/kg in a glioma xenograft model.[9]

Quantitative Data Summary

The following table summarizes the known solubility of NNC 05-2090 in common laboratory solvents.

Solvent	Solubility	In Vivo Considerations	Source
DMSO	Up to 100 mM	Excellent for stock solutions. Can be toxic at high concentrations in vivo; typically limited to <10% of the final injection volume.	[2]
Ethanol	Up to 13 mM	Can be used as a co-solvent. May cause dehydration or irritation at higher concentrations.	[2]
Aqueous Buffers (Saline, PBS)	Poorly Soluble	Not suitable as a primary solvent. Used as the final diluent in a co-solvent system.	[1][3]

Experimental Protocols

Protocol: Preparation of NNC 05-2090 in a DMSO/PEG 400/Saline Vehicle for Intraperitoneal Injection

This protocol provides a method for preparing a 1 mg/mL solution of NNC 05-2090 (Molecular Weight: 451.01 g/mol ) in a vehicle suitable for i.p. administration.[2] Adjust volumes as needed for your target concentration and dose.

Materials:

• NNC 05-2090 powder

• Dimethyl Sulfoxide (DMSO), sterile

• Polyethylene Glycol 400 (PEG 400), sterile

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes or vials

• Vortex mixer

Methodology:

• Calculate Required Mass: Determine the total volume of dosing solution needed. For a 1 mg/mL solution, weigh out the corresponding mass of NNC 05-2090 powder into a sterile vial.

• Initial Dissolution: Add a small volume of DMSO to the powder. For a final vehicle composition of 10% DMSO, 40% PEG 400, and 50% Saline, you would add 10% of your final volume as DMSO. For example, to make 1 mL of solution, add 100 µL of DMSO.

• Vortex: Vortex the vial vigorously until the NNC 05-2090 is completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Add Co-solvent: Slowly add the PEG 400 (e.g., 400 µL for a 1 mL final volume) to the DMSO solution while vortexing. It is crucial to add this slowly to prevent the drug from precipitating.

• Final Dilution: Add the sterile saline (e.g., 500 µL for a 1 mL final volume) to the mixture in a dropwise manner while continuously vortexing. This slow addition is critical to maintain solubility.

• Final Check: Once all components are added, inspect the final solution to ensure it is clear and free of any precipitate. If precipitation occurs, the formulation is not suitable, and different vehicle ratios or components should be tested.

• Administration: Use the solution immediately after preparation. For in vivo experiments, it is always recommended to prepare the formulation fresh on the day of use.[7]

Important: Always prepare a vehicle-only control using the same percentages of DMSO, PEG 400, and Saline to administer to a control group of animals.

Visualization

The following diagram illustrates a logical workflow for selecting an appropriate vehicle for NNC 05-2090 administration.

Caption: Decision workflow for NNC 05-2090 in vivo vehicle formulation.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. NNC 05-2090 hydrochloride | 184845-18-9 | GAT | MOLNOVA [molnova.com]
• 6. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 9. researchgate.net [researchgate.net]

Interpreting unexpected NNC 05-2090 experimental outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NNC 05-2090. This guide will help interpret unexpected experimental outcomes and provide standardized protocols for key experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NNC 05-2090?

A1: NNC 05-2090 is primarily known as a GABA uptake inhibitor, showing selectivity for the betaine/GABA transporter 1 (BGT-1).[1][2] It also inhibits other GABA transporters (GAT-1, GAT-2, and GAT-3) to a lesser extent.[1] By blocking these transporters, NNC 05-2090 increases the concentration of GABA in the synaptic cleft, thereby enhancing GABAergic neurotransmission.[3][4]

Q2: I'm observing effects that are inconsistent with GABAergic inhibition. What could be the cause?

A2: Unexpected outcomes could be due to NNC 05-2090's off-target activities. The compound has been shown to interact with several other receptors and transporters. Notably, it has binding affinity for α1-adrenergic and D2-dopamine receptors.[5] It also inhibits serotonin, noradrenaline, and dopamine (B1211576) transporters.[1][6] Recent studies have also identified NNC 05-2090 as a potential antagonist of the Neuromedin U receptor 2 (NMUR2), which could affect signaling pathways related to cell proliferation, particularly in glioma cells.[7]

Q3: Why am I seeing variable anticonvulsant effects in different seizure models?

A3: The anticonvulsant profile of NNC 05-2090 can differ between models because its primary action is not on GAT-1, the main target for some other GABA uptake inhibitors like tiagabine.[5] For example, it has shown greater efficacy against maximal electroshock (MES)-induced seizures compared to kindled seizures.[5] This is likely due to the differential roles of BGT-1 and other GABA transporter subtypes in various seizure pathologies.

Q4: Can NNC 05-2090 be used to study neuropathic pain?

A4: Yes, NNC 05-2090 has demonstrated antiallodynic effects in mouse models of neuropathic pain.[6] This effect is thought to be mediated by the inhibition of both BGT-1 and monoamine transporters.[6]

Q5: What is the recommended solvent and storage for NNC 05-2090?

A5: For long-term storage, NNC 05-2090 should be stored under desiccating conditions and can be stable for up to 12 months. The hydrochloride salt is soluble in aqueous solutions. For in vitro experiments, it is often dissolved in DMSO for stock solutions.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Lower than expected potency in vitro.	1. Degradation of the compound. 2. Incorrect concentration calculation. 3. Cell line expresses low levels of BGT-1.	1. Use a fresh aliquot of NNC 05-2090. 2. Verify molecular weight and recalculate concentration. 3. Confirm BGT-1 expression in your cell model via qPCR or Western blot.
Unexpected excitatory effects.	1. Off-target effects on monoamine transporters (dopamine, norepinephrine). 2. Interaction with α1-adrenergic receptors.	1. Use antagonists for dopaminergic and adrenergic receptors to see if the effect is blocked. 2. Test the effect in a cell line that does not express these off-target receptors.
Inconsistent results in vivo.	1. Poor bioavailability or rapid metabolism. 2. Route of administration. 3. Strain or species differences in transporter expression.	1. Perform pharmacokinetic studies to determine the compound's half-life. 2. Compare different routes of administration (e.g., intraperitoneal vs. intrathecal). 3. Consult literature for transporter expression data in your animal model.
Reduced glioma cell growth.	Potential antagonism of NMUR2. [7]	Investigate the NMUR2 signaling pathway in your glioma cell line. Test for changes in downstream targets like STAT5 phosphorylation. [7]

Data Presentation

Table 1: Inhibitory Activity of NNC 05-2090 on GABA and Monoamine Transporters

Transporter	IC50 / Ki Value (µM)	Reference
BGT-1 (mGAT2)	1.4 (Ki)	[1]
GAT-1	19 (Ki), 29.62 (IC50)	[1]
GAT-2	41 (Ki), 45.29 (IC50)	[1]
GAT-3	15 (Ki), 22.51 (IC50)	[1]
Serotonin Transporter	5.29 (IC50)	[1][6]
Noradrenaline Transporter	7.91 (IC50)	[1][6]
Dopamine Transporter	4.08 (IC50)	[1][6]

Table 2: Off-Target Receptor Binding Affinity of NNC 05-2090

Receptor	IC50 Value (nM)	Reference
α1-adrenergic	266	[5]
D2-dopamine	1632	[5]

Experimental Protocols

Protocol 1: In Vitro GABA Uptake Assay

This protocol is adapted from studies measuring [3H]GABA uptake in synaptosomes or cell lines.[1][5]

• Cell/Synaptosome Preparation: Prepare synaptosomes from rodent cerebral cortex or inferior colliculus, or use a cell line stably expressing the GABA transporter of interest.

• Pre-incubation: Pre-incubate the cells/synaptosomes with varying concentrations of NNC 05-2090 (e.g., 0.1-100 µM) in a suitable buffer for 25 minutes at 37°C.[4]

• Initiation of Uptake: Initiate GABA uptake by adding a solution containing [3H]GABA.

• Termination of Uptake: After a short incubation period (e.g., 6 minutes), terminate the uptake by rapid washing with ice-cold buffer.[4]

• Lysis and Scintillation Counting: Lyse the cells/synaptosomes and measure the amount of incorporated [3H]GABA using a scintillation counter.

• Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the NNC 05-2090 concentration.

Protocol 2: In Vivo Anticonvulsant Activity Assessment (Maximal Electroshock Model)

This protocol is based on studies evaluating the anticonvulsant effects of NNC 05-2090 in mice.[1][5]

• Animal Preparation: Use adult male mice (e.g., DBA/2 strain).

• Drug Administration: Administer NNC 05-2090 via intraperitoneal (i.p.) injection at various doses (e.g., 10-100 µmol/kg).

• Induction of Seizure: At the time of peak drug effect (determined by pilot studies), induce seizures by delivering a brief electrical stimulus via corneal or ear-clip electrodes.

• Observation: Observe the mice for the presence or absence of tonic hindlimb extension.

• Data Analysis: Calculate the ED50 value, which is the dose of NNC 05-2090 that protects 50% of the animals from the tonic hindlimb extension.

Visualizations

Caption: NNC 05-2090 enhances GABAergic signaling by inhibiting GABA reuptake.

Caption: A logical workflow for troubleshooting unexpected results with NNC 05-2090.

Caption: Overview of the primary and off-target molecular interactions of NNC 05-2090.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]

How to control for NNC 05-2090's effect on dopamine receptors

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing NNC 05-2090 in experiments, with a specific focus on understanding and controlling for its effects on dopamine (B1211576) receptors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NNC 05-2090?

NNC 05-2090 is primarily characterized as a GABA uptake inhibitor, showing selectivity for the GAT-2 (BGT-1) transporter.[1][2] It is a derivative of nipecotic acid.[3][4] Its inhibition of GABA uptake leads to increased extracellular GABA levels, which is the basis for its anticonvulsant properties.[3][4]

Q2: What are the known off-target effects of NNC 05-2090, particularly concerning dopamine receptors?

NNC 05-2090 exhibits affinity for D2 dopamine receptors.[3] It also has been shown to inhibit dopamine transporters, as well as serotonin (B10506) and noradrenaline transporters, at micromolar concentrations.[5] Furthermore, recent studies have identified NNC 05-2090 as an antagonist of the neuromedin U receptor 2 (NMUR2).[6][7][8][9]

Q3: What is the binding affinity of NNC 05-2090 for D2 dopamine receptors?

Studies have reported a binding affinity (Ki) of 1632 nM for D2 receptors.[3]

Q4: How can I experimentally control for the effects of NNC 05-2090 on dopamine receptors?

To isolate the effects of NNC 05-2090 on its primary target (GABA transporters) from its off-target effects on dopamine receptors, it is recommended to use a selective D2 receptor antagonist, such as haloperidol (B65202) or spiperone, in a parallel experiment. By comparing the results of NNC 05-2090 alone to NNC 05-2090 in the presence of a D2 antagonist, you can attribute any differences in effect to the engagement of D2 receptors.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected changes in dopamine-regulated behaviors or signaling pathways.	NNC 05-2090 is likely interacting with D2 dopamine receptors or dopamine transporters.	1. Co-administration with a selective D2 antagonist: Use a well-characterized D2 antagonist (e.g., haloperidol) to block the dopamine-mediated effects. 2. Dose-response curve: Determine if the unexpected effect is dose-dependent and if it aligns with the known affinity of NNC 05-2090 for D2 receptors. 3. Use a more selective compound: If the goal is to specifically target GABA transporters without dopamine receptor interaction, consider using a more selective GAT inhibitor.
Difficulty replicating anticonvulsant effects.	The observed anticonvulsant effects may be partially mediated by its action on dopamine receptors, in addition to GABA transporter inhibition.	1. Isolate the GABAergic component: Use a D2 antagonist to block the dopaminergic contribution and quantify the remaining anticonvulsant effect. 2. Control for vehicle effects: Ensure the vehicle used to dissolve NNC 05-2090 does not have any independent effects on seizure thresholds.
Inconsistent results in glioma cell proliferation assays.	NNC 05-2090's effect on glioma cells is attributed to its antagonism of the NMUR2 receptor.[6][7][8][9] If your glioma cell line also expresses D2 receptors, there could be confounding effects.	1. Characterize receptor expression: Confirm the expression levels of D2 receptors and NMUR2 in your glioma cell line using techniques like qPCR or Western blotting. 2. Use specific antagonists: Employ selective antagonists for both D2 and NMUR2 to dissect the individual contributions of each pathway to the observed phenotype.

Quantitative Data Summary

The following table summarizes the known binding affinities and inhibitory concentrations of NNC 05-2090 for various targets.

Target	Parameter	Value	Reference
D2 Dopamine Receptor	Binding Affinity (Ki)	1632 nM	[3]
α1-Adrenergic Receptor	Binding Affinity (Ki)	266 nM	[3]
GABA Transporter (GAT-1)	IC50	29.62 µM	[1]
GABA Transporter (GAT-2/BGT-1)	Ki	1.4 µM	[1]
GABA Transporter (GAT-3)	IC50	22.51 µM	[1]
Dopamine Transporter (DAT)	IC50	4.08 µM	[1][5]
Serotonin Transporter (SERT)	IC50	5.29 µM	[1][5]
Noradrenaline Transporter (NET)	IC50	7.91 µM	[1][5]

Experimental Protocols

Protocol 1: In Vitro Receptor Binding Assay to Determine Affinity for D2 Receptors

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of NNC 05-2090 for D2 dopamine receptors.

Materials:

• Cell membranes prepared from cells expressing human D2 dopamine receptors (e.g., CHO or HEK293 cells)

• Radioligand: [³H]-Spiperone or another suitable D2 receptor antagonist radioligand

• NNC 05-2090

• Unlabeled D2 receptor antagonist (e.g., Haloperidol) for determining non-specific binding

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Scintillation fluid

• Scintillation counter

• 96-well filter plates

Procedure:

• Prepare dilutions: Create a series of dilutions of NNC 05-2090 in assay buffer.

• Assay setup: In a 96-well plate, add in the following order:

  • Assay buffer

  • Cell membranes

  • NNC 05-2090 at various concentrations (for total binding, add buffer instead)

  • For non-specific binding wells, add a high concentration of unlabeled antagonist (e.g., 10 µM Haloperidol).

  • Radioligand (e.g., [³H]-Spiperone at a concentration near its Kd)

• Incubation: Incubate the plate at room temperature for 60-90 minutes.

• Filtration: Rapidly filter the contents of each well through the filter plate and wash with ice-cold assay buffer to separate bound from free radioligand.

• Scintillation counting: After the filters have dried, add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the NNC 05-2090 concentration.

  • Determine the IC50 value from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Experimental Workflow to Control for D2 Receptor Effects

This workflow describes how to design an experiment to differentiate the primary effects of NNC 05-2090 from its off-target dopaminergic effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Visualizing GABA transporters in vivo: an overview of reported radioligands and future directions | springermedizin.de [springermedizin.de]
• 3. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]

NNC 05-2090 lot-to-lot variability and quality control

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using NNC 05-2090. The information is designed to address specific issues that may be encountered during experiments, with a focus on lot-to-lot variability and quality control.

Frequently Asked Questions (FAQs)

Q1: What is NNC 05-2090 and what is its primary mechanism of action?

NNC 05-2090 is a research compound that functions as an inhibitor of GABA uptake, showing moderate selectivity for the betaine/GABA transporter 1 (BGT-1).[1] It is not entirely selective, as it also inhibits other GABA transporters (GAT-1, GAT-2, and GAT-3) and displays affinity for α1- and D2-receptors.[1][2] This compound has demonstrated anticonvulsant properties in various animal models.[1][2]

Q2: What are the known off-target effects of NNC 05-2090?

NNC 05-2090 is known to interact with several other transporters and receptors. In addition to its primary target, BGT-1, it inhibits serotonin, noradrenaline, and dopamine (B1211576) transporters.[1][3] It also shows binding affinity for α1- and D2-receptors.[1][2] Researchers should consider these off-target activities when designing experiments and interpreting results, as they may contribute to the observed pharmacological effects.

Q3: How can I assess the quality and consistency of a new lot of NNC 05-2090?

To address potential lot-to-lot variability, it is recommended to perform an internal quality control check on each new batch of NNC 05-2090. A straightforward approach is to determine the IC50 value in a standardized in vitro assay, such as a [3H]GABA uptake assay, and compare it to the values obtained from previous lots or published data. A significant deviation may indicate a difference in purity or potency.

Q4: What are the recommended storage and handling conditions for NNC 05-2090?

For long-term storage, NNC 05-2090 should be stored under desiccating conditions at room temperature and can be stored for up to 12 months. For experimental use, it is soluble in DMSO (up to 100 mM) and ethanol (B145695) (up to 13 mM). It is advisable to prepare fresh solutions for each experiment or store stock solutions at -20°C or -80°C for short periods, minimizing freeze-thaw cycles.

Troubleshooting Guide

Issue 1: Inconsistent results between different batches of NNC 05-2090.

• Question: I am observing a significant difference in the efficacy of NNC 05-2090 between two different lots I purchased. How can I troubleshoot this?

• Answer: Lot-to-lot variation is a known challenge in research.[4] To confirm if the discrepancy is due to the compound itself, consider the following steps:

  • Perform a side-by-side comparison: Design a simple, well-controlled experiment (e.g., a dose-response curve in a cell-based assay) to directly compare the activity of the old and new lots.

  • Analytical Chemistry: If possible, obtain a certificate of analysis (CoA) for each lot from the supplier and compare the purity and identity data. If a CoA is unavailable or lacks sufficient detail, consider independent analytical testing (e.g., HPLC-MS) to confirm the purity and concentration of your solutions.

  • Functional Assay Validation: Use a standardized functional assay, such as a GABA uptake inhibition assay, to determine the potency (IC50) of each lot. A significant shift in the IC50 would confirm a difference in the compound's activity.

Issue 2: Unexpected or off-target effects observed in my experiment.

• Question: I am using NNC 05-2090 to study BGT-1 inhibition, but I am seeing effects that are not consistent with this mechanism. What could be the cause?

• Answer: NNC 05-2090 is not completely selective for BGT-1 and is known to interact with other GABA transporters (GAT-1, GAT-2, GAT-3), monoamine transporters (serotonin, noradrenaline, dopamine), and α1/D2-receptors.[1][2][3] To investigate if these off-target effects are influencing your results, you could:

  • Use more selective inhibitors: Compare the effects of NNC 05-2090 with those of more selective inhibitors for the other potential targets (e.g., a selective GAT-1 inhibitor).

  • Employ knockout/knockdown models: If available, use cell lines or animal models where the off-target receptors or transporters have been genetically removed to see if the unexpected effect is abolished.

  • Vary the concentration: Off-target effects are often more pronounced at higher concentrations. Perform a dose-response study to see if the unexpected effect is only observed at higher doses of NNC 05-2090.

Quantitative Data Summary

Table 1: Inhibitory Activity of NNC 05-2090 on GABA and Monoamine Transporters

Transporter	IC50 / Ki Value (µM)	Species/System	Reference
BGT-1 (mGAT-2)	Ki: 1.4	Human	[1]
IC50: 10.6	Not Specified	[1]
GAT-1	Ki: 19	Human
IC50: 29.62	Not Specified	[1]
GAT-2	Ki: 41	Human
IC50: 45.29	Not Specified	[1]
GAT-3	Ki: 15	Human
IC50: 22.51	Not Specified	[1]
Serotonin Transporter	IC50: 5.29	CHO cells	[3]
Noradrenaline Transporter	IC50: 7.91	CHO cells	[3]
Dopamine Transporter	IC50: 4.08	CHO cells	[3]

Table 2: Binding Affinity of NNC 05-2090 for Receptors

Receptor	IC50 Value (nM)	Reference
α1-adrenergic Receptor	266	[1][2]
D2 Dopamine Receptor	1632	[1][2]

Experimental Protocols

Protocol 1: [3H]GABA Uptake Inhibition Assay in Rat Brain Synaptosomes

This protocol is a generalized method for assessing the inhibitory effect of NNC 05-2090 on GABA uptake.

• Synaptosome Preparation:

  • Homogenize rat cerebral cortex in ice-cold 0.32 M sucrose (B13894) solution.

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed to pellet the synaptosomes.

  • Resuspend the synaptosome pellet in a suitable assay buffer.

• GABA Uptake Assay:

  • Pre-incubate synaptosomes with varying concentrations of NNC 05-2090 or vehicle control.

  • Initiate the uptake reaction by adding a mixture of [3H]GABA and unlabeled GABA.

  • Incubate for a short period at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [3H]GABA.

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of NNC 05-2090 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the NNC 05-2090 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Caption: Signaling pathway of NNC 05-2090.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 4. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]

Preventing NNC 05-2090 precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and use of NNC 05-2090, with a focus on preventing precipitation in stock solutions.

Troubleshooting Guide: Preventing NNC 05-2090 Precipitation

Encountering precipitation in your NNC 05-2090 stock solutions can compromise experimental accuracy. This guide provides a systematic approach to troubleshoot and resolve these issues.

Issue: Precipitate observed in NNC 05-2090 stock solution upon preparation or during storage.

Potential Cause	Recommended Action
Incomplete Dissolution	Ensure the use of high-purity, anhydrous solvents. Vortex the solution vigorously. If precipitation persists, sonicate the solution in a water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution, but avoid excessive heat to prevent degradation.
Supersaturated Solution	The concentration of NNC 05-2090 may be too high for the chosen solvent and storage temperature. Consider preparing a more dilute stock solution.
Inappropriate Storage	Store stock solutions in small, single-use aliquots to minimize freeze-thaw cycles. For long-term stability, store at -80°C (up to 6 months) or -20°C for shorter periods (up to 1 month).[1] Ensure vials are tightly sealed to prevent solvent evaporation.
"Solvent Shock" during Dilution	When diluting the DMSO stock solution into an aqueous medium, the rapid change in solvent polarity can cause the compound to precipitate. To avoid this, add the stock solution dropwise to the aqueous medium while gently vortexing. Pre-warming the aqueous medium to 37°C can also improve solubility.
pH of the Solution	While specific data on the pH stability of NNC 05-2090 is limited, significant shifts in pH can affect the solubility of many compounds. When preparing aqueous dilutions, use a buffer system that is appropriate for your experimental conditions and ensure it is well-mixed.
Light Exposure	Although specific light sensitivity data for NNC 05-2090 is not readily available, it is a general best practice to protect stock solutions from light by using amber vials or by wrapping clear vials in foil.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving NNC 05-2090?

A1: NNC 05-2090 is readily soluble in Dimethyl Sulfoxide (DMSO) up to 100 mM. It is also soluble in ethanol, with reported solubilities of up to 13 mM. For most in vitro applications, preparing a concentrated stock solution in high-purity, anhydrous DMSO is recommended.

Q2: What are the optimal storage conditions for NNC 05-2090 solid and stock solutions?

A2: The solid form of NNC 05-2090 should be stored desiccated at room temperature or at 4°C. Stock solutions should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or at -80°C for up to six months.[1]

Q3: My NNC 05-2090 precipitated after I diluted my DMSO stock in my aqueous cell culture medium. What happened?

A3: This is a common phenomenon known as "solvent shock" or "antisolvent precipitation." NNC 05-2090 is highly soluble in an organic solvent like DMSO but has poor solubility in aqueous solutions. The rapid dilution into the aqueous medium causes the compound to crash out of solution. To prevent this, add the DMSO stock dropwise to your pre-warmed (37°C) media while gently mixing.

Q4: Can I warm my NNC 05-2090 solution to get it to dissolve?

A4: Gentle warming to 37°C can be used to aid in the dissolution of NNC 05-2090. However, prolonged or excessive heating should be avoided as it may lead to the degradation of the compound. Sonication is another effective method to facilitate dissolution without significant heating.

Q5: What should I do if I see a precipitate in my stock solution after taking it out of the freezer?

A5: If you observe a precipitate upon thawing, first allow the vial to come to room temperature. Then, try to redissolve the compound by vortexing and, if necessary, sonicating the solution for a few minutes. If the precipitate does not fully dissolve, it is recommended to prepare a fresh stock solution to ensure accurate dosing in your experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for NNC 05-2090.

Parameter	Value	Source
Molecular Weight	451.01 g/mol	N/A
Solubility in DMSO	Up to 100 mM	N/A
Solubility in Ethanol	Up to 13 mM	N/A
Stock Solution Storage (-20°C)	Up to 1 month	[1]
Stock Solution Storage (-80°C)	Up to 6 months	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM NNC 05-2090 Stock Solution in DMSO

• Materials:

  • NNC 05-2090 (solid)

  • High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Equilibrate the vial of solid NNC 05-2090 to room temperature before opening to prevent moisture condensation.

  • Weigh out the required amount of NNC 05-2090. For a 1 mL 10 mM stock solution, you will need 4.51 mg.

  • Add the appropriate volume of anhydrous DMSO to the solid NNC 05-2090.

  • Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

  • If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

  • Once fully dissolved, aliquot the stock solution into single-use, light-protected vials.

  • Store the aliquots at -20°C or -80°C.

Visualizations

Signaling Pathway of NNC 05-2090 Action

Caption: Mechanism of action of NNC 05-2090 in a GABAergic synapse.

Experimental Workflow for Preparing a Stable NNC 05-2090 Stock Solution

Caption: Workflow for preparing a stable NNC 05-2090 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]

Best practices for long-term storage of NNC 05-2090

Welcome to the technical support center for NNC 05-2090. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and effective use of this compound in experimental settings. Here you will find troubleshooting guides, frequently asked questions, and detailed protocols to support your research.

Best Practices for Long-Term Storage

Proper storage of NNC 05-2090 is crucial for maintaining its chemical integrity and biological activity over time. The following table summarizes the recommended storage conditions for NNC 05-2090 in both solid and solution forms.

Form	Storage Temperature	Conditions	Reported Stability	Source
Solid	Room Temperature (Ambient)	Desiccate (store under dry conditions)	Up to 12 months	Abcam
Solid	Room Temperature	Desiccate	Not specified	APExBIO[1], R&D Systems
Solid	0°C (short-term), -20°C (long-term)	Desiccate	≥ 2 years	AOBIOUS[2], Generic Datasheet[3]
Solid	Not specified	Not specified	≥ 4 years	Cayman Chemical[4]
In Solution (e.g., DMSO)	Not Recommended	Prepare fresh solutions for immediate use.	Not recommended for long-term storage.	APExBIO[1]

Key Recommendations:

• Solid Form: For long-term storage, NNC 05-2090 hydrochloride should be stored as a solid in a tightly sealed container under desiccating conditions.[5] While some suppliers suggest ambient temperature is sufficient, storage at -20°C is recommended for maximum stability over several years.

• Solutions: It is strongly advised to prepare solutions of NNC 05-2090 on the day of use.[1] If a stock solution must be prepared in advance, it should be aliquoted into single-use volumes and stored at -20°C or -80°C for the shortest possible time. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of NNC 05-2090.

Issue	Possible Cause	Recommended Solution
Compound appears clumpy or has changed color.	Moisture absorption.	Discard the compound as its purity may be compromised. In the future, ensure storage under strict desiccating conditions.
Inconsistent experimental results.	1. Compound degradation due to improper storage. 2. Repeated freeze-thaw cycles of stock solutions. 3. Inaccurate concentration of the working solution.	1. Use a fresh vial of NNC 05-2090. 2. Prepare single-use aliquots of your stock solution. 3. Recalibrate your equipment and ensure the compound is fully dissolved before making serial dilutions.
Difficulty dissolving the compound.	Incorrect solvent or insufficient mixing.	NNC 05-2090 is soluble in DMSO up to 100 mM and in ethanol (B145695) up to 13 mM. Ensure you are using an appropriate solvent and vortex or sonicate as needed to fully dissolve the solid.
Unexpected off-target effects in experiments.	NNC 05-2090 has known affinity for α1- and D2-receptors.	Be aware of the compound's full pharmacological profile when designing experiments and interpreting data.[6][7] Consider using appropriate antagonists for these off-target receptors as negative controls.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing NNC 05-2090 stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent, with a solubility of up to 100 mM. Ethanol is also a viable option, with a solubility of up to 13 mM.

Q2: Can I store NNC 05-2090 solutions for long-term use?

A2: Long-term storage of NNC 05-2090 in solution is not recommended due to the potential for hydrolysis and degradation.[1] It is best practice to prepare fresh solutions for each experiment.

Q3: How should I handle NNC 05-2090 safely in the lab?

A3: NNC 05-2090 should be handled in a well-ventilated area, and personal protective equipment (gloves, lab coat, safety glasses) should be worn. A safety data sheet suggests that a self-contained breathing apparatus may be necessary, indicating that inhalation should be avoided.[5]

Q4: What is the primary mechanism of action for NNC 05-2090?

A4: NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the betaine/GABA transporter 1 (BGT-1).[6][8][9] It also inhibits GABA transporter 1 (GAT-1), GAT-2, and GAT-3 at higher concentrations.[6][7]

Q5: At what temperature should NNC 05-2090 be shipped?

A5: The compound is typically shipped at ambient temperature.

Experimental Protocols

General Protocol for a [³H]GABA Uptake Assay

This protocol provides a general framework for assessing the inhibitory activity of NNC 05-2090 on GABA transporters in rat brain synaptosomes, based on methodologies described in the literature.[6][7]

1. Preparation of Synaptosomes:

• Homogenize rat cortex tissue in ice-cold 0.32 M sucrose (B13894) solution.
• Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.
• Centrifuge the resulting supernatant at a higher speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the crude synaptosomal fraction.
• Resuspend the pellet in a suitable assay buffer (e.g., Krebs-HEPES buffer).

2. GABA Uptake Assay:

• Pre-incubate synaptosomal aliquots with varying concentrations of NNC 05-2090 (or vehicle control) for a specified time (e.g., 10-15 minutes) at 37°C.
• Initiate the uptake reaction by adding a mixture of [³H]GABA and unlabeled GABA to the pre-incubated synaptosomes.
• Allow the uptake to proceed for a short period (e.g., 5-10 minutes) at 37°C.
• Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer to remove unincorporated [³H]GABA.
• Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• Calculate the percentage inhibition of [³H]GABA uptake at each concentration of NNC 05-2090 relative to the vehicle control.
• Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-response curve.

Visualizations

NNC 05-2090 Mechanism of Action

The following diagram illustrates the primary mechanism of action of NNC 05-2090 as an inhibitor of the BGT-1 GABA transporter.

Caption: Inhibition of GABA reuptake by NNC 05-2090 at the BGT-1 transporter.

Experimental Workflow: GABA Uptake Assay

This diagram outlines the key steps in a typical GABA uptake assay to determine the potency of an inhibitor like NNC 05-2090.

Caption: Workflow for a [³H]GABA uptake inhibition assay.

References

• 1. apexbt.com [apexbt.com]
• 2. aobious.com [aobious.com]
• 3. molnova.com [molnova.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. keyorganics.net [keyorganics.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. amsbio.com [amsbio.com]
• 9. NNC 05-2090 (hydrochloride) - Nordic Biosite [nordicbiosite.com]

NNC 05-2090 experimental controls and baseline measurements

Technical Support Center: NNC 05-2090

This guide provides researchers, scientists, and drug development professionals with essential information for using NNC 05-2090 in experiments. It includes frequently asked questions, troubleshooting guides, and detailed protocols to ensure robust and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NNC 05-2090?

NNC 05-2090 is primarily known as a γ-aminobutyric acid (GABA) uptake inhibitor.[1] It displays moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also identified as mouse GABA transporter type 2 (mGAT2).[2] By inhibiting BGT-1 and other GABA transporters (GATs), NNC 05-2090 increases the extracellular concentration of GABA, thereby enhancing GABAergic neurotransmission.[3][4] This activity is the basis for its anticonvulsant properties observed in vivo.[1][5]

Q2: What are the known off-target effects of NNC 05-2090 that I should control for?

NNC 05-2090 has several known off-target activities that are critical to consider in experimental design. It can inhibit serotonin, noradrenaline, and dopamine (B1211576) transporters with IC50 values similar to its potency at BGT-1.[6][7] Additionally, it shows binding affinity for α1-adrenergic and D2-dopamine receptors.[1][5] A recent study also identified it as a potential antagonist of Neuromedin U Receptor 2 (NMUR2), which could affect cell cycle progression.[8] These off-target effects mean that observed physiological changes may not be solely due to GABA transporter inhibition.

Q3: How should I prepare and store NNC 05-2090 solutions?

NNC 05-2090 hydrochloride is typically supplied as a solid.[9] For in vitro experiments, it is soluble in DMSO up to 100 mM and in ethanol (B145695) up to 13 mM. It is recommended to prepare a concentrated stock solution in DMSO, which can be aliquoted and stored under desiccating conditions at room temperature for up to 12 months.[1] For in vivo experiments, working solutions should be freshly prepared on the day of use.[2] Always refer to the batch-specific data on the Certificate of Analysis provided by the supplier.

Section 2: Data Presentation

Table 1: Summary of NNC 05-2090 In Vitro Activity

This table summarizes the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of NNC 05-2090 at its primary and major off-targets. These values are crucial for determining appropriate experimental concentrations and for understanding potential confounding effects.

Target Class	Specific Target	Species/System	Activity Type	Value (µM)	Reference(s)
GABA Transporters	hBGT-1 (human)	-	Ki	1.4
BGT-1	-	IC50	10.6	[2][7]
hGAT-1 (human)	-	Ki	19	[1]
GAT-1	-	IC50	29.62	[2][7]
hGAT-2 (human)	-	Ki	41	[1]
GAT-2	-	IC50	45.29	[2][7]
hGAT-3 (human)	-	Ki	15	[1]
GAT-3	-	IC50	22.51	[2][7]
Monoamine Transporters	Serotonin Transporter (SERT)	CHO Cells	IC50	5.29	[2][6]
Noradrenaline Transporter (NET)	CHO Cells	IC50	7.91	[2][6]
Dopamine Transporter (DAT)	CHO Cells	IC50	4.08	[2][6]
Receptors	α1-adrenergic Receptor	-	IC50	0.266	[1][5]
D2-dopamine Receptor	-	IC50	1.632	[1][5]

Section 3: Experimental Design & Troubleshooting

Q4: I am using NNC 05-2090 to study BGT-1. What are the essential experimental controls?

To specifically isolate the effects of NNC 05-2090 on BGT-1, a multi-layered control strategy is necessary.

• Positive Control: Use a known substrate of BGT-1, such as GABA or betaine, to establish baseline transporter activity.

• Negative Control (Vehicle): All experiments should include a vehicle control group (e.g., cells treated with the same concentration of DMSO used to dissolve NNC 05-2090) to account for any effects of the solvent.

• Negative Control (Transporter Knockout/Knockdown): The most rigorous control is to use a cell line or animal model where BGT-1 has been genetically knocked out or knocked down. NNC 05-2090 should have a significantly diminished effect in this system if its action is BGT-1 dependent.

• Pharmacological Controls: Use other, more selective inhibitors for different GABA transporters (e.g., Tiagabine for GAT-1) to demonstrate that the observed effect is not primarily mediated by other GATs.[3]

Q5: How can I control for the off-target effects of NNC 05-2090?

Given its activity at monoamine transporters and other receptors, controlling for off-target effects is critical for data interpretation.

• Use Co-application of Antagonists: To verify that an observed effect is not due to α1-adrenergic or D2-dopamine receptor binding, pre-incubate the system with selective antagonists for these receptors (e.g., Prazosin for α1, Spiperone for D2) before applying NNC 05-2090.[2] If the effect of NNC 05-2090 persists, it is less likely to be mediated by these receptors.

• Test for Monoamine Transporter Inhibition: Measure the uptake of radiolabeled dopamine, serotonin, or norepinephrine (B1679862) in the presence of NNC 05-2090. This will quantify the extent of its inhibitory activity on these transporters in your specific experimental system.[6]

• Dose-Response Curve: Generate a full dose-response curve. Effects mediated by higher-affinity targets (e.g., α1 receptors, with an IC50 of 266 nM) will occur at lower concentrations than those requiring BGT-1 inhibition (Ki of 1.4 µM).

Q6: What baseline measurements should I establish before applying NNC 05-2090?

Proper baseline measurements are fundamental for quantifying the effects of the inhibitor.

• Basal Transporter Activity: In uptake assays, measure the rate of substrate ([3H]GABA or betaine) uptake in the absence of any inhibitor. This is your 100% activity level.

• Non-Specific Uptake/Binding: Determine the level of substrate uptake at 4°C or in the presence of a saturating concentration of a non-specific inhibitor. This value should be subtracted from all other measurements to determine specific transport.

• Cell Viability: Perform a cell viability assay (e.g., MTT or Trypan Blue) to ensure that the concentrations of NNC 05-2090 and vehicle used are not toxic to the cells.

• Electrophysiology/Calcium Imaging: Before drug application, record a stable baseline of neuronal firing, membrane potential, or intracellular calcium concentration for several minutes to ensure the system is stable.[10]

Q7: I am not seeing an effect with NNC 05-2090 in my GABA uptake assay. What could be wrong?

Several factors could lead to a lack of effect. Follow this troubleshooting workflow to identify the potential issue.

Caption: Troubleshooting workflow for a lack of NNC 05-2090 activity.

Q8: I am observing an unexpected effect that doesn't seem related to GABA transport. How do I investigate this?

This is likely due to NNC 05-2090's off-target activity. The diagram below illustrates the compound's multiple targets and suggests pharmacological tools to dissect the observed effect.

Caption: NNC 05-2090's multi-target profile and associated controls.

Section 4: Experimental Protocols

Protocol: [³H]GABA Uptake Assay in Cultured Cells

This protocol provides a general framework for measuring the inhibition of GABA uptake by NNC 05-2090 in cells expressing GABA transporters (e.g., HEK-293 or CHO cells stably expressing BGT-1).

Materials:

• HEK-293 or CHO cells stably expressing the GABA transporter of interest.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Uptake Buffer (e.g., Krebs-Ringer-HEPES: 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, 10 mM Glucose, pH 7.4).

• [³H]GABA (Tritiated GABA).

• NNC 05-2090 stock solution (e.g., 10 mM in DMSO).

• Scintillation fluid and vials.

• Scintillation counter.

• Ice-cold PBS (Phosphate-Buffered Saline).

• 0.1 M NaOH.

Methodology:

• Cell Culture: Plate cells in 24- or 48-well plates and grow to ~90-95% confluency.

• Preparation:

  • On the day of the experiment, prepare serial dilutions of NNC 05-2090 in Uptake Buffer to achieve the desired final concentrations. Remember to include a vehicle-only control.

  • Prepare the [³H]GABA working solution in Uptake Buffer to a final concentration of ~10-50 nM (this may need optimization).

• Pre-incubation:

  • Aspirate the culture medium from the wells.

  • Wash the cells twice with 1 mL of pre-warmed (37°C) Uptake Buffer.

  • Add 200 µL of the appropriate NNC 05-2090 dilution (or vehicle) to each well.

  • Pre-incubate the plate at 37°C for 15-25 minutes.

• Initiate Uptake:

  • To start the reaction, add 50 µL of the [³H]GABA working solution to each well.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C. This time should be within the linear range of uptake, which must be determined empirically.

• Terminate Uptake:

  • To stop the reaction, rapidly aspirate the radioactive solution.

  • Immediately wash the cells three times with 1 mL of ice-cold PBS per well to remove extracellular [³H]GABA.

• Cell Lysis and Counting:

  • Lyse the cells by adding 250 µL of 0.1 M NaOH to each well and incubating for at least 30 minutes at room temperature.

  • Transfer the lysate from each well into a separate scintillation vial.

  • Add 4-5 mL of scintillation fluid to each vial.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Determine non-specific uptake from control wells incubated with a saturating dose of a non-selective inhibitor or performed at 4°C.

  • Subtract the non-specific CPM from all other measurements.

  • Normalize the data by expressing it as a percentage of the uptake in the vehicle-only control wells (set to 100%).

  • Plot the percent inhibition against the log concentration of NNC 05-2090 and fit the data to a four-parameter logistic equation to determine the IC50 value.

References

• 1. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Visualizing GABA transporters in vivo: an overview of reported radioligands and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. GABAergic signaling induces divergent neuronal Ca2+ responses in the suprachiasmatic nucleus network - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating the adrenergic effects of NNC 05-2090 in research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NNC 05-2090. The focus is on mitigating the known adrenergic effects of this compound to enable more precise investigation of its primary GABAergic mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is NNC 05-2090 and what are its primary targets?

NNC 05-2090 is primarily known as a GABA uptake inhibitor, with a notable affinity for the betaine/GABA transporter 1 (BGT-1) and GABA transporter 2 (GAT-2, mGAT2).[1][2] It is often used in research to study the effects of increased GABAergic tone and has demonstrated anticonvulsant properties.[1][2]

Q2: What are the known off-target effects of NNC 05-2090?

NNC 05-2090 exhibits significant off-target activity, most notably as an antagonist at alpha-1 adrenergic receptors.[3][4] It also inhibits the reuptake of monoamines, including serotonin, noradrenaline (norepinephrine), and dopamine.[5][6] These off-target effects can confound experimental results if not properly controlled.

Q3: Why is it important to mitigate the adrenergic effects of NNC 05-2090?

The adrenergic effects of NNC 05-2090, particularly its interaction with alpha-1 adrenergic receptors, can elicit physiological responses that may overlap with or counteract its GABAergic effects. For researchers aiming to specifically investigate the consequences of GABA transporter inhibition, it is crucial to isolate these effects from the adrenergic activity to ensure accurate data interpretation.

Q4: How can I mitigate the adrenergic effects of NNC 05-2090 in my experiments?

The most effective method to mitigate the adrenergic effects of NNC 05-2090 is to co-administer a selective alpha-1 adrenergic receptor antagonist. Prazosin (B1663645) is a well-characterized and commonly used selective antagonist for this purpose.[7][8][9] By blocking the alpha-1 adrenergic receptors, prazosin can prevent the off-target binding of NNC 05-2090 to these sites.

Data Presentation: NNC 05-2090 Target Affinity Profile

The following table summarizes the known inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of NNC 05-2090 for its various targets. This data is essential for designing experiments and understanding the compound's polypharmacology.

Target	Parameter	Value	Reference
GABA Transporters
mGAT2	Ki	1.4 µM	[1][2]
BGT-1	IC50	10.6 µM	[1][2]
GAT-1	IC50	29.62 µM	[1][2]
GAT-2	IC50	45.29 µM	[1][2]
GAT-3	IC50	22.51 µM	[1][2]
Monoamine Transporters
Serotonin Transporter	IC50	5.29 µM	[1][2][5]
Noradrenaline Transporter	IC50	7.91 µM	[1][2][5]
Dopamine Transporter	IC50	4.08 µM	[1][2][5]
Adrenergic Receptors
Alpha-1 (Prazosin binding)	IC50	266 nM	[1][2]
Dopamine Receptors
D2 (Spiperone binding)	IC50	1632 nM	[1][2]

Troubleshooting Guide

Problem: I am observing unexpected physiological responses in my cell culture/tissue preparation after applying NNC 05-2090 that are not consistent with GABAergic activity.

• Possible Cause: The observed effects are likely due to the off-target adrenergic activity of NNC 05-2090 at alpha-1 adrenergic receptors.

• Solution:

  • Co-administer a selective alpha-1 adrenergic antagonist: Prazosin is a suitable choice. Pre-incubate your cells or tissue with prazosin before adding NNC 05-2090. A typical starting concentration for prazosin in in vitro experiments is in the low nanomolar range, but this should be optimized for your specific system.

  • Run appropriate controls:

    • A control group treated with vehicle only.

    • A control group treated with NNC 05-2090 only.

    • A control group treated with prazosin only.

    • The experimental group treated with both prazosin and NNC 05-2090.

  • Validate the blockade: If possible, use a known alpha-1 adrenergic agonist to confirm that prazosin is effectively blocking the receptor in your experimental setup.

Problem: I am unsure of the optimal concentration of prazosin to use to block the adrenergic effects of NNC 05-2090 without causing its own off-target effects.

• Possible Cause: The effective concentration of an antagonist can vary between cell types and experimental conditions.

• Solution:

  • Perform a dose-response curve: Test a range of prazosin concentrations (e.g., from 1 nM to 1 µM) to determine the lowest concentration that effectively blocks the undesired adrenergic effects of NNC 05-2090.

  • Consult the literature: Review studies that have used prazosin to block alpha-1 adrenergic receptors in similar experimental models to guide your concentration selection.

  • Assess cell viability: Ensure that the chosen concentration of prazosin does not negatively impact the health of your cells or tissue.

Experimental Protocols

Protocol 1: In Vitro Co-administration of Prazosin to Mitigate Adrenergic Effects of NNC 05-2090

Objective: To isolate the GABAergic effects of NNC 05-2090 by blocking its off-target adrenergic activity in a cell culture model.

Materials:

• Cell line of interest expressing GABA transporters and alpha-1 adrenergic receptors.

• NNC 05-2090

• Prazosin hydrochloride

• Appropriate cell culture medium and supplements

• Vehicle (e.g., DMSO, saline)

• Assay-specific reagents (e.g., for measuring downstream signaling events)

Procedure:

• Cell Preparation: Plate cells at the desired density and allow them to adhere and grow to the appropriate confluency.

• Prazosin Pre-incubation:

  • Prepare a stock solution of prazosin in the appropriate vehicle.

  • Dilute the prazosin stock solution in cell culture medium to the desired final concentration (start with a concentration range of 10-100 nM).

  • Remove the existing medium from the cells and replace it with the prazosin-containing medium.

  • Incubate the cells for a sufficient time to allow for receptor binding (typically 30-60 minutes).

• NNC 05-2090 Treatment:

  • Prepare a stock solution of NNC 05-2090 in the appropriate vehicle.

  • Dilute the NNC 05-2090 stock solution in the prazosin-containing medium to the desired final concentration.

  • Add the NNC 05-2090 solution to the cells that have been pre-incubated with prazosin.

• Incubation: Incubate the cells for the desired experimental duration.

• Control Groups:

  • Vehicle Control: Treat cells with the vehicle(s) used for both prazosin and NNC 05-2090.

  • NNC 05-2090 Only: Treat cells with NNC 05-2090 in the absence of prazosin.

  • Prazosin Only: Treat cells with prazosin alone.

• Data Collection: Perform the desired assay to measure the experimental outcome (e.g., neurotransmitter uptake, electrophysiological recording, second messenger signaling).

Visualizations

Caption: Alpha-1 adrenergic receptor signaling pathway and the off-target interaction of NNC 05-2090.

Caption: Experimental workflow for mitigating NNC 05-2090's adrenergic effects.

References

• 1. Genetic profiling of alpha 1-adrenergic receptor subtypes by oligonucleotide microarrays: coupling to interleukin-6 secretion but differences in STAT3 phosphorylation and gp-130 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alpha-Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Frontiers | Modality specific roles for metabotropic GABAergic signaling and calcium induced calcium release mechanisms in regulating cold nociception [frontiersin.org]
• 4. Efficacy and safety of adrenergic alpha-1 receptor antagonists in older adults: a systematic review and meta-analysis supporting the development of recommendations to reduce potentially inappropriate prescribing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alpha 1-adrenergic receptor regulation: basic science and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of Exocytosis from Single Visualized GABAergic Boutons in Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The alpha-adrenergic blocking effect of prazosin on the human prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alpha-adrenergic receptor blockade with prazosin. Consideration of hypertension, heart failure, and potential new applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solubilization and purification of the alpha 1-adrenergic receptor using a novel affinity resin - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of NNC 05-2090 and Tiagabine in GAT-1 Inhibition

A detailed comparison of NNC 05-2090 and tiagabine (B1662831) reveals significant differences in their potency, selectivity, and overall pharmacological profile as inhibitors of the GABA transporter 1 (GAT-1). While both compounds function as GABA uptake inhibitors, their distinct interaction with GAT subtypes and other neurotransmitter transporters leads to different research applications and potential therapeutic effects. Tiagabine is a potent and highly selective GAT-1 inhibitor, whereas NNC 05-2090 is a non-selective GABA uptake inhibitor with a preference for the betaine/GABA transporter 1 (BGT-1).[1][2][3][4]

Mechanism of Action

Both NNC 05-2090 and tiagabine exert their effects by blocking the reuptake of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system. By inhibiting GABA transporters, these compounds increase the concentration of GABA in the synaptic cleft, thereby enhancing GABAergic neurotransmission.[5][6]

• Tiagabine: Acts as a potent and selective inhibitor of GAT-1.[7][8] This high specificity means it primarily targets the reuptake of GABA at synapses where GAT-1 is predominantly located, such as on presynaptic neurons.[3][9] Its mechanism is described as mixed-type, exhibiting both competitive and non-competitive properties.[10]

• NNC 05-2090: Functions as a broader-spectrum GABA uptake inhibitor. It is not preferential for GAT-1 and shows moderate selectivity for BGT-1 (also known as mGAT-2 in mouse studies).[1][2][4] It also demonstrates inhibitory activity against GAT-3 and other monoamine transporters, indicating a more complex pharmacological profile.[11][12][13]

Quantitative Data: Potency and Selectivity

The inhibitory activities of NNC 05-2090 and tiagabine have been quantified across various GABA transporter subtypes. The data, presented as IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values, highlight the significant differences in their potency and selectivity.

Table 1: Inhibitory Activity (Ki in µM) at Human GABA Transporters

Compound	hGAT-1	hGAT-2	hGAT-3	hBGT-1	Reference
Tiagabine	0.11	>100	800	>100	[14]

| NNC 05-2090 | 19 | 41 | 15 | 1.4 |[2][14] |

Table 2: Inhibitory Activity (IC50 in µM) at Various Transporters

Compound	GAT-1	GAT-2	GAT-3	BGT-1	Serotonin Transporter	Noradrenaline Transporter	Dopamine Transporter	Reference
Tiagabine	0.067	-	-	-	-	-	-

| NNC 05-2090 | 29.62 | 45.29 | 22.51 | 10.6 | 5.29 | 7.91 | 4.08 |[11] |

Note: Potency values can vary between studies due to different experimental conditions, such as the use of different cell lines (e.g., HEK, CHO) or tissue preparations (e.g., synaptosomes).[15][16][17]

Experimental Protocols

The quantitative data for GAT inhibition are primarily derived from in vitro GABA uptake assays.

Protocol: [3H]GABA Uptake Inhibition Assay

This assay measures the ability of a compound to inhibit the uptake of radiolabeled GABA into cells expressing a specific GABA transporter subtype.

• Cell Culture: Mammalian cells (e.g., HEK-293) are engineered to stably express a single human GABA transporter subtype (e.g., GAT-1).[15][16]

• Incubation with Inhibitor: The cells are pre-incubated for a set period with varying concentrations of the test compound (NNC 05-2090 or tiagabine).[16]

• Addition of Radioligand: A fixed concentration of radiolabeled GABA, typically [3H]GABA, is added to the cell culture.[16][18]

• Uptake Period: The cells are incubated for a short duration (e.g., 3 minutes) to allow for the uptake of [3H]GABA.[16]

• Termination of Uptake: The uptake process is rapidly stopped by washing the cells with ice-cold buffer.[16]

• Quantification: The cells are lysed, and the amount of intracellular [3H]GABA is measured using a liquid scintillation counter.[16]

• Data Analysis: The results are used to generate a dose-response curve, from which the IC50 value is calculated. Non-specific uptake is determined by measuring uptake in the presence of a saturating concentration of a potent inhibitor.[15][16]

Visualizations

Caption: Mechanism of GABA reuptake inhibition at a synapse.

Caption: Experimental workflow for a [3H]GABA uptake inhibition assay.

Summary of Comparison

The primary distinction between the two compounds lies in their selectivity and potency for GAT-1.

• Tiagabine is a highly potent and selective GAT-1 inhibitor. Its focused action makes it a valuable tool for studies specifically investigating the role of GAT-1 in GABAergic neurotransmission and as a therapeutic agent for conditions like epilepsy, where enhancing synaptic GABA levels is beneficial.[3][5][7]

• NNC 05-2090 is a non-selective inhibitor with a much lower affinity for GAT-1 compared to tiagabine.[1][2] Its profile is characterized by moderate inhibition of BGT-1 and GAT-3, as well as off-target effects on monoamine transporters and other receptors.[1][11][12] This broader activity profile suggests that its anticonvulsant effects observed in animal models may result from the inhibition of non-GAT-1 transporters, potentially offering a different mechanism for seizure control compared to selective GAT-1 inhibitors.[1][4]

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 3. Effects of GAT1 Inhibition by Tiagabine on Brain Glutamate and GABA Metabolism in the Anesthetized Rat In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. Articles [globalrx.com]
• 6. What is the mechanism of Tiagabine Hydrochloride? [synapse.patsnap.com]
• 7. Basic mechanisms of gabitril (tiagabine) and future potential developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The GABA transporter and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Visualizing GABA transporters in vivo: an overview of reported radioligands and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural basis of GABA reuptake inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 13. tandfonline.com [tandfonline.com]
• 14. ovid.com [ovid.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. A Binding Mode Hypothesis of Tiagabine Confirms Liothyronine Effect on γ-Aminobutyric Acid Transporter 1 (GAT1) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. biorxiv.org [biorxiv.org]

A Comparative Analysis of the Anticonvulsant Efficacy of NNC 05-2090 and NNC 05-2045

A comprehensive guide for researchers and drug development professionals on the relative anticonvulsant profiles of two non-selective GABA uptake inhibitors, NNC 05-2090 and NNC 05-2045. This document synthesizes available preclinical data to objectively compare their performance, supported by detailed experimental methodologies and visual representations of their proposed mechanisms and experimental applications.

Summary of Anticonvulsant Efficacy

NNC 05-2090 and NNC 05-2045 are two novel nipecotic acid derivatives that have demonstrated anticonvulsant properties.[1] Their primary mechanism of action is believed to be the inhibition of GABA uptake via non-GAT-1 transporters, with a proposed significant role for GAT-3 (mouse GAT4) inhibition.[1] This differs from selective GAT-1 inhibitors like tiagabine, resulting in a distinct anticonvulsant profile characterized by enhanced efficacy against maximal electroshock seizures and reduced efficacy against kindled seizures.[1]

The following tables summarize the quantitative data from comparative preclinical studies.

In Vitro GABA Uptake Inhibition

Compound	IC50 (µM) in Rat Cerebral Cortex Synaptosomes	IC50 (µM) in Rat Inferior Colliculus Synaptosomes (in the presence of a GAT-1 inhibitor)
NNC 05-2090	4.4 ± 0.8	2.5 ± 0.7
NNC 05-2045	12 ± 2	1.0 ± 0.1

Data from Dalby et al., 1997.[1]

In Vivo Anticonvulsant Activity (ED50, µmol/kg, i.p.)

Seizure Model	NNC 05-2090	NNC 05-2045
Sound-Induced Seizures (DBA/2 mice)
Tonic Convulsions	6	Not explicitly stated for direct comparison in the primary source, but NNC 05-2045 was tested.
Clonic Convulsions	19	Not explicitly stated for direct comparison in the primary source.
Maximal Electroshock (MES) Test (Mice)	73	29
Sound-Induced Seizures (GEP rats)
Wild Running	Not Tested	33
Clonic Convulsions	Not Tested	39
Tonic Convulsions	Not Tested	39

Data from Dalby et al., 1997.[1]

Receptor Binding Affinity

Both compounds also exhibit affinity for other receptors, which may contribute to their overall pharmacological profile.[1]

Compound	Receptor	Binding Affinity (nM)
NNC 05-2090	α1-adrenergic	266
D2	1632
NNC 05-2045	σ (sigma)	113
α1-adrenergic	550
D2	122

Data from Dalby et al., 1997.[1]

Proposed Mechanism of Action

The primary anticonvulsant effect of NNC 05-2090 and NNC 05-2045 is attributed to the inhibition of non-GAT-1 GABA transporters, particularly GAT-3.[1] By blocking the reuptake of GABA from the synaptic cleft, these compounds increase the extracellular concentration of this inhibitory neurotransmitter, thereby enhancing GABAergic neurotransmission and reducing neuronal hyperexcitability.

Caption: Proposed mechanism of action for NNC 05-2090 and NNC 05-2045.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of NNC 05-2090 and NNC 05-2045.

[3H]GABA Uptake Assay

• Objective: To determine the in vitro inhibitory potency of NNC 05-2090 and NNC 05-2045 on GABA transporters.

• Preparation: Synaptosomes were prepared from the cerebral cortex and inferior colliculus of rats.

• Procedure:

  • Synaptosomal preparations were incubated with varying concentrations of NNC 05-2090 or NNC 05-2045.

  • For the inferior colliculus experiments, a highly potent and selective GAT-1 inhibitor (NNC 05-0711) was added to isolate the effects on non-GAT-1 transporters.[1]

  • [3H]GABA was added to the incubation mixture.

  • The uptake of [3H]GABA into the synaptosomes was measured.

• Data Analysis: IC50 values, representing the concentration of the compound that inhibits 50% of [3H]GABA uptake, were calculated.

Maximal Electroshock (MES) Test

• Objective: To assess the anticonvulsant efficacy against generalized tonic-clonic seizures.

• Animals: Mice were used for this study.

• Procedure:

  • Animals were administered various doses of NNC 05-2090 or NNC 05-2045 via intraperitoneal (i.p.) injection.

  • At the time of peak effect, a maximal electrical stimulus was delivered through corneal electrodes.

  • The presence or absence of tonic hindlimb extension was recorded as the endpoint.

• Data Analysis: The ED50 value, the dose effective in protecting 50% of the animals from the tonic hindlimb extension, was determined for each compound.[1]

Sound-Induced Seizures in DBA/2 Mice

• Objective: To evaluate the efficacy against reflex seizures.

• Animals: DBA/2 mice, which are genetically susceptible to sound-induced seizures, were used.

• Procedure:

  • Mice were treated with different doses of NNC 05-2090 or NNC 05-2045 (i.p.).

  • Following a specific pretreatment time, the animals were exposed to a high-intensity acoustic stimulus.

  • The occurrence of clonic and tonic convulsions was observed and scored.

• Data Analysis: ED50 values for the suppression of tonic and clonic convulsions were calculated.[1]

Amygdala Kindling in Rats

• Objective: To assess the effect on complex partial seizures and seizure development.

• Animals: Rats with electrodes implanted in the amygdala were used.

• Procedure:

  • Animals were subjected to repeated, intermittent electrical stimulation of the amygdala until stable, generalized seizures (class 5) were consistently elicited (kindling).

  • Kindled rats were then treated with NNC 05-2090 or NNC 05-2045 (i.p.).

  • The amygdala was stimulated, and the resulting seizure severity and afterdischarge duration were recorded.

• Data Analysis: The effects of the compounds on seizure grade and afterdischarge duration were statistically analyzed. Both NNC 05-2045 and NNC 05-2090 significantly reduced generalized seizure severity at the highest doses tested.[1]

Caption: General experimental workflow for anticonvulsant profiling.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to NNC 05-2090 and Other BGT-1 Inhibitors in Neuropathic Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of NNC 05-2090 and other inhibitors of the Betaine/GABA Transporter 1 (BGT-1) in the context of neuropathic pain models. The objective is to present the current landscape of these inhibitors, supported by available experimental data, to aid in research and development efforts targeting neuropathic pain.

Introduction to BGT-1 Inhibition in Neuropathic Pain

Neuropathic pain is a chronic and debilitating condition arising from damage or dysfunction of the somatosensory nervous system. A key mechanism implicated in the pathophysiology of neuropathic pain is the dysregulation of inhibitory neurotransmission, primarily mediated by gamma-aminobutyric acid (GABA). GABA transporters (GATs) are crucial for regulating GABA levels in the synaptic cleft and extrasynaptic space. The GABA transporter subtype BGT-1 (SLC6A12) has emerged as a potential therapeutic target. BGT-1 is expressed on astrocytes and neurons and its inhibition is hypothesized to increase ambient GABA levels, thereby enhancing inhibitory tone and alleviating neuropathic pain symptoms.[1]

NNC 05-2090 is a moderately selective BGT-1 inhibitor that has demonstrated efficacy in preclinical models of neuropathic pain.[2] However, a comprehensive understanding of its performance relative to other BGT-1 inhibitors is essential for advancing therapeutic strategies. This guide compares NNC 05-2090 with other notable BGT-1 inhibitors, including EF1502, RPC-425, and BPDBA, based on available in vitro and in vivo data.

Comparative Analysis of BGT-1 Inhibitors

The following tables summarize the key pharmacological parameters and reported in vivo efficacy of NNC 05-2090 and other BGT-1 inhibitors. It is important to note that direct head-to-head comparative studies in neuropathic pain models are limited in the publicly available literature.

Table 1: In Vitro Potency and Selectivity of BGT-1 Inhibitors

Compound	Target(s)	IC50/Ki (µM) for BGT-1	Selectivity Profile	Reference(s)
NNC 05-2090	BGT-1, Monoamine Transporters	IC50: 10.6, Ki: 1.4	Moderately selective for BGT-1. Also inhibits serotonin, noradrenaline, and dopamine (B1211576) transporters with similar IC50 values (5.29, 7.91, and 4.08 µM, respectively).	[2][3]
EF1502	BGT-1, GAT1	-	Dual inhibitor.
RPC-425	BGT-1	-	Selective for BGT-1 over other GATs.
BPDBA	BGT-1	-	Non-competitive inhibitor of BGT-1.

Table 2: In Vivo Efficacy of BGT-1 Inhibitors in Neuropathic Pain and Other Models

Compound	Animal Model	Administration Route	Effective Dose Range	Observed Effect	Reference(s)
NNC 05-2090	Partial Sciatic Nerve Ligation (Mouse)	Intraperitoneal (i.p.), Intrathecal (i.t.)	0.01, 0.1, 0.3 mg/kg	Reverses mechanical allodynia.	[3]
Sound-induced seizures (DBA/2 mice)	i.p.	ED50: 19 µmol/kg (tonic), 26 µmol/kg (clonic)	Anticonvulsant activity.	[3]
Maximal Electroshock (MES) (Mice)	i.p.	ED50: 73 µmol/kg	Anticonvulsant activity.	[3]
EF1502	Epilepsy Models	-	-	Anticonvulsant activity. Data in neuropathic pain models is limited.
RPC-425	Epilepsy Models	-	-	Anticonvulsant activity. Data in neuropathic pain models is limited.
BPDBA	-	-	-	Data in in vivo models is limited.

Note: A significant gap exists in the literature regarding direct comparative studies of these BGT-1 inhibitors in validated neuropathic pain models. The majority of the in vivo research for EF1502, RPC-425, and BPDBA has been conducted in the context of epilepsy.

Experimental Protocols

Partial Sciatic Nerve Ligation (PSL) Model in Mice

The PSL model is a widely used method to induce neuropathic pain.

Objective: To create a consistent and long-lasting state of mechanical allodynia and thermal hyperalgesia.

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• Anesthesia (e.g., isoflurane)

• Surgical scissors and forceps

• 7-0 silk suture

• Warming pad

Procedure:

• Anesthetize the mouse using isoflurane.

• Make a small incision on the lateral surface of the thigh.

• Expose the sciatic nerve by blunt dissection through the biceps femoris muscle.

• Carefully isolate the sciatic nerve proximal to its trifurcation.

• Using a 7-0 silk suture, ligate approximately one-third to one-half of the dorsal portion of the sciatic nerve.

• Ensure that the ligature is tight enough to cause a slight twitch in the leg.

• Close the muscle and skin layers with sutures.

• Allow the animals to recover on a warming pad.

• Sham-operated animals undergo the same procedure without nerve ligation.

• Behavioral testing (e.g., von Frey test for mechanical allodynia) is typically performed before surgery and at various time points post-surgery (e.g., days 3, 7, 14, and 21).

GABA Uptake Assay

This assay is used to determine the potency of compounds in inhibiting BGT-1.

Objective: To measure the IC50 values of test compounds for BGT-1.

Materials:

• CHO or HEK293 cells stably expressing the human BGT-1 transporter.

• [³H]GABA (radiolabeled GABA)

• Test compounds (e.g., NNC 05-2090) at various concentrations.

• Assay buffer (e.g., Krebs-Ringer-HEPES)

• Scintillation counter

Procedure:

• Plate the BGT-1 expressing cells in 96-well plates and grow to confluence.

• Wash the cells with assay buffer.

• Pre-incubate the cells with the test compound at various concentrations for a specified time (e.g., 10-20 minutes) at room temperature.

• Initiate the uptake by adding a solution containing [³H]GABA and the test compound.

• Incubate for a short period (e.g., 1-5 minutes) to measure the initial rate of uptake.

• Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

• Lyse the cells and measure the amount of [³H]GABA taken up using a scintillation counter.

• Non-specific uptake is determined in the presence of a high concentration of a known BGT-1 inhibitor.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value using non-linear regression analysis.

Visualizations

Signaling Pathway

Caption: Role of BGT-1 in Neuropathic Pain Signaling in the Spinal Dorsal Horn.

Experimental Workflow

Caption: Experimental Workflow for Evaluating BGT-1 Inhibitors in a Neuropathic Pain Model.

Discussion and Future Directions

NNC 05-2090 demonstrates promising antiallodynic effects in a preclinical model of neuropathic pain.[3] Its mechanism of action, however, may not be solely attributable to BGT-1 inhibition, as it also displays activity at monoamine transporters.[2] This polypharmacology could be advantageous for treating a complex condition like neuropathic pain, where multiple neurotransmitter systems are dysregulated.

A significant challenge in the field is the lack of direct comparative studies between different BGT-1 inhibitors in neuropathic pain models. While compounds like EF1502 and RPC-425 have shown efficacy in epilepsy models, their potential in neuropathic pain remains largely unexplored in the public domain. Future research should prioritize head-to-head comparisons of these inhibitors in validated neuropathic pain models to elucidate their relative efficacy and therapeutic potential.

Furthermore, a deeper understanding of the specific role of BGT-1 in different neuronal and glial populations within the pain circuitry is needed. The development of more selective and potent BGT-1 inhibitors will be instrumental in dissecting the precise contribution of this transporter to the pathophysiology of neuropathic pain and in validating it as a therapeutic target.

References

• 1. The etiological contribution of GABAergic plasticity to the pathogenesis of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Validating the NMUR2 Antagonist Activity of NNC 05-2090: A Comparative Guide

This guide provides a comparative analysis of NNC 05-2090 and other known antagonists of the Neuromedin U Receptor 2 (NMUR2). The information is intended for researchers, scientists, and drug development professionals interested in the pharmacological modulation of this G-protein coupled receptor.

Introduction to NMUR2 and its Antagonism

Neuromedin U Receptor 2 (NMUR2) is a G-protein coupled receptor predominantly expressed in the central nervous system. It is involved in a variety of physiological processes, including the regulation of food intake, energy homeostasis, and pain perception. Recent studies have also implicated NMUR2 in the progression of certain cancers, such as glioma, making it a promising therapeutic target.[1] Antagonists of NMUR2 are valuable research tools and potential therapeutic agents for conditions where NMUR2 signaling is dysregulated.

NNC 05-2090 was identified as a small molecule antagonist of NMUR2 through a screening of 6,331 FDA-approved compounds.[1] It has been shown to inhibit NMUR2 downstream signaling and reduce the growth of glioma cells in vitro and in vivo.[1] This guide compares the antagonist activity of NNC 05-2090 with other reported NMUR2 antagonists, presenting available quantitative data, detailed experimental protocols for activity validation, and visualizations of the relevant signaling pathway and experimental workflows.

Comparative Analysis of NMUR2 Antagonists

The following table summarizes the available quantitative and qualitative data for NNC 05-2090 and other representative NMUR2 antagonists.

Antagonist	Type	Target	Potency/Affinity	Assay Type	Organism	Citation
NNC 05-2090	Small Molecule	NMUR2	Dose-dependent inhibition in the low micromolar range (1.25-20 µM)	PRESTO-Tango β-arrestin recruitment assay	Human	[1]
R-PSOP	Small Molecule	NMUR2	Ki: 52 nM Kb: 92 nM IC50: 86 nM	Radioligand Binding Calcium Mobilization Phosphoinositide Turnover	Human	[2]
R-PSOP	Small Molecule	NMUR2	Ki: 32 nM Kb: 155 nM	Radioligand Binding Calcium Mobilization	Rat	[2]
Peptide S4	Peptide	NMUR1/NMUR2	Kb: 41 nM (partial agonist activity)	Calcium Mobilization	Human	[3]
Peptide 9a (CPN-351)	Peptide	NMUR1/NMUR2	Kb: 421 nM	Calcium Mobilization	Human	[3]

Experimental Protocols

Detailed methodologies for key experiments cited in the validation of NMUR2 antagonist activity are provided below.

NMUR2 Antagonist Screening using PRESTO-Tango Assay

This protocol describes a high-throughput screening method to identify antagonists of NMUR2 based on β-arrestin recruitment.

Principle: The PRESTO-Tango assay is a luciferase-based screening system. Upon ligand binding to the GPCR, β-arrestin is recruited, leading to the cleavage of a fusion protein and the release of a transcription factor (tTA). The tTA then drives the expression of a luciferase reporter gene. Antagonists will inhibit this process.[4]

Protocol:

• Cell Culture: Maintain HTLA cells (HEK293T cells stably expressing a tTA-dependent luciferase reporter and a β-arrestin-TEV protease fusion protein) in DMEM supplemented with 10% FBS, penicillin/streptomycin, and appropriate selection antibiotics.

• Transfection: Transfect the HTLA cells with a plasmid encoding for human NMUR2.

• Compound Screening:

  • Plate the transfected cells in 384-well plates.

  • Add the library compounds (e.g., NNC 05-2090) at desired concentrations to the wells.

  • Incubate for a specified period (e.g., 1 hour).

  • Add the NMUR2 agonist, Neuromedin U (NMU), at a concentration that elicits a submaximal response (e.g., EC80).

  • Incubate for a further period (e.g., 16 hours) to allow for reporter gene expression.

• Luciferase Assay:

  • Add a luciferase substrate solution to the wells.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to a positive control (agonist alone) and a negative control (vehicle).

  • Compounds that show a concentration-dependent decrease in luciferase activity are identified as potential antagonists.[1]

Validation of Antagonist Activity using Calcium Mobilization Assay

This protocol is used to functionally validate the antagonist activity by measuring its ability to block agonist-induced intracellular calcium release.

Principle: NMUR2 is coupled to the Gαq signaling pathway, which upon activation by an agonist, leads to the release of intracellular calcium (Ca2+).[1] This change in intracellular Ca2+ concentration can be measured using a fluorescent calcium indicator. An antagonist will inhibit the agonist-induced calcium flux.

Protocol:

• Cell Culture: Culture HEK293 cells stably expressing human NMUR2 in a suitable medium.

• Cell Plating: Seed the cells into black-walled, clear-bottom 96-well plates and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and probenecid (B1678239) (to prevent dye extrusion).

  • Remove the culture medium and add the dye-loading buffer to the cells.

  • Incubate for 1 hour at 37°C in the dark.

• Antagonist Incubation:

  • Wash the cells with assay buffer.

  • Add the antagonist (e.g., NNC 05-2090) at various concentrations to the wells.

  • Incubate for 15-30 minutes.

• Agonist Stimulation and Measurement:

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Add the NMUR2 agonist (e.g., NMU-25) to the wells.

  • Measure the fluorescence intensity over time to monitor the intracellular calcium concentration.

• Data Analysis:

  • Determine the dose-response curve of the antagonist by plotting the inhibition of the agonist-induced calcium response against the antagonist concentration.

  • Calculate the IC50 value of the antagonist.

Assessment of Downstream Signaling: STAT5 Phosphorylation Assay

This protocol assesses the antagonist's ability to inhibit the phosphorylation of STAT5, a downstream effector in the NMUR2 signaling pathway.

Principle: Activation of NMUR2 can lead to the phosphorylation and activation of Signal Transducer and Activator of Transcription 5 (STAT5).[1] The level of phosphorylated STAT5 (pSTAT5) can be quantified using flow cytometry or western blotting.

Protocol (Flow Cytometry):

• Cell Treatment:

  • Culture glioma cells (e.g., U87MG) that endogenously express NMUR2.

  • Treat the cells with the antagonist (NNC 05-2090) at various concentrations for a predetermined time.

  • Stimulate the cells with an NMUR2 agonist (NMU) for a short period (e.g., 15-30 minutes).

• Cell Fixation and Permeabilization:

  • Fix the cells with a suitable fixation buffer (e.g., paraformaldehyde).

  • Permeabilize the cells with a permeabilization buffer (e.g., methanol) to allow antibody access to intracellular proteins.

• Antibody Staining:

  • Stain the cells with a fluorescently labeled antibody specific for phosphorylated STAT5 (pSTAT5).

  • Co-stain with antibodies for cell surface markers if desired.

• Flow Cytometry Analysis:

  • Acquire the data on a flow cytometer.

  • Analyze the median fluorescence intensity (MFI) of the pSTAT5 signal in the cell population of interest.

• Data Analysis:

  • Compare the pSTAT5 MFI in antagonist-treated cells to that in agonist-only treated cells to determine the extent of inhibition.

Visualizations

NMUR2 Signaling Pathway

Caption: NMUR2 signaling pathway and point of inhibition by NNC 05-2090.

Experimental Workflow for NMUR2 Antagonist Validation

Caption: General workflow for the validation of NMUR2 antagonist activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. WO2018022664A1 - Neuromodulating compositions and related therapeutic methods for the treatment of inflammatory and autoimmune diseases - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of NNC 05-2090's Effects on GAT-1, GAT-2, and GAT-3

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of NNC 05-2090's Inhibitory Profile on Key GABA Transporters

This guide provides a detailed comparative analysis of the effects of NNC 05-2090, a novel nipecotic acid derivative, on the gamma-aminobutyric acid (GABA) transporters GAT-1, GAT-2, and GAT-3. NNC 05-2090 is a GABA uptake inhibitor with a notable selectivity profile that distinguishes it from other classic inhibitors.[1] This document summarizes key experimental data, outlines methodologies for the cited experiments, and presents visual diagrams to elucidate the compound's interactions and the experimental workflow.

Quantitative Data Summary

The inhibitory potency of NNC 05-2090 on GAT-1, GAT-2, and GAT-3 has been quantified using IC50 and Ki values, which represent the concentration of the inhibitor required to block 50% of the transporter activity and the inhibition constant, respectively. The data, compiled from multiple studies, are presented in the table below for straightforward comparison. It is important to note that NNC 05-2090 also exhibits high affinity for the betaine/GABA transporter 1 (BGT-1).[2][3]

Transporter	Parameter	Value (µM)	Species/System	Reference
GAT-1	IC50	29.62	Rat Cortex Synaptosomes	[2]
Ki	19	Human (recombinant)	[3]
GAT-2	IC50	45.29	Rat Cortex Synaptosomes	[2]
Ki	41	Human (recombinant)	[3]
GAT-3	IC50	22.51	Rat Cortex Synaptosomes	[2]
Ki	15	Human (recombinant)	[3]
BGT-1	IC50	10.6	CHO cells expressing BGT-1	[2][4][5]
Ki	1.4	Human (recombinant)	[3]

Note: There can be variations in reported values across different experimental setups and species.

Experimental Protocols

The following outlines the general methodologies employed in the key experiments cited for determining the inhibitory effects of NNC 05-2090.

[3H]GABA Uptake Inhibition Assay in Synaptosomes

This assay is a common method to assess the activity of GABA transporters.

Objective: To determine the concentration at which NNC 05-2090 inhibits 50% of the [3H]GABA uptake by synaptosomes, which are resealed nerve terminals containing functional transporters.

Methodology:

• Synaptosome Preparation: Synaptosomes are prepared from specific brain regions, such as the rat cerebral cortex or inferior colliculus.[1] This involves homogenization of the brain tissue in a suitable buffer, followed by differential centrifugation to isolate the synaptosomal fraction.

• Incubation: The prepared synaptosomes are pre-incubated with varying concentrations of NNC 05-2090.

• [3H]GABA Uptake: Radiolabeled [3H]GABA is then added to the synaptosome suspension to initiate the uptake process. The uptake is allowed to proceed for a defined period at a controlled temperature (e.g., 25-37°C).

• Termination of Uptake: The uptake is rapidly terminated by filtration through glass fiber filters, which traps the synaptosomes but allows the free [3H]GABA to pass through.

• Scintillation Counting: The radioactivity retained on the filters, corresponding to the amount of [3H]GABA taken up by the synaptosomes, is measured using a liquid scintillation counter.

• Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition of [3H]GABA uptake against the logarithm of the NNC 05-2090 concentration.

Inhibition Assays in CHO Cells Stably Expressing GATs

This method provides a more specific assessment of the inhibitor's effect on individual transporter subtypes.

Objective: To determine the inhibitory potency and selectivity of NNC 05-2090 on specific, individually expressed human GABA transporter subtypes.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO) cells are genetically engineered to stably express a single subtype of the human GABA transporter (e.g., hGAT-1, hGAT-2, hGAT-3, or hBGT-1).

• Assay Procedure: The cells are plated in multi-well plates and incubated. On the day of the assay, the cells are washed and incubated with a buffer solution containing varying concentrations of NNC 05-2090.

• [3H]GABA Uptake: Radiolabeled [3H]GABA is added to initiate uptake.

• Termination and Measurement: After a defined incubation period, the uptake is terminated, and the amount of radioactivity taken up by the cells is measured, similar to the synaptosome assay.

• Data Analysis: Ki values are determined from the IC50 values using the Cheng-Prusoff equation, which takes into account the concentration of the radiolabeled substrate used in the assay.

Visualizations

Interaction of NNC 05-2090 with GABA Transporters

The following diagram illustrates the inhibitory action of NNC 05-2090 on the reuptake of GABA at a synaptic cleft, highlighting its differential effects on GAT-1, GAT-2, GAT-3, and BGT-1. GABA transporters are crucial for regulating the concentration of GABA in the synaptic cleft.[6][7] GAT-1 is primarily found in neurons, while GAT-3 is mainly expressed in glial cells.[7][8] GAT-2 and BGT-1 are also present in the brain, though at lower levels.[6]

Caption: NNC 05-2090's inhibitory effect on GABA transporters.

Experimental Workflow for [3H]GABA Uptake Assay

This diagram outlines the key steps involved in a typical radiolabeled GABA uptake assay used to determine the inhibitory potency of compounds like NNC 05-2090.

Caption: Workflow for determining GABA transporter inhibition.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 4. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 5. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GABA transporter - Wikipedia [en.wikipedia.org]
• 7. Localization and Function of GABA Transporters GAT-1 and GAT-3 in the Basal Ganglia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of NNC 05-2090 and Selective GAT-1 Inhibitors

In the landscape of neuropharmacology, the modulation of γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system, remains a cornerstone of therapeutic development for conditions such as epilepsy and neuropathic pain. A key mechanism for regulating GABAergic neurotransmission is the inhibition of GABA transporters (GATs), which are responsible for the reuptake of GABA from the synaptic cleft. This guide provides a detailed comparison of NNC 05-2090, a non-selective GABA uptake inhibitor, and selective inhibitors of the GABA transporter 1 (GAT-1), such as Tiagabine. This comparison is intended for researchers, scientists, and drug development professionals to delineate the distinct pharmacological profiles and potential therapeutic implications of these compounds.

Differentiating Pharmacological Profiles

NNC 05-2090 and selective GAT-1 inhibitors represent two distinct strategies for augmenting GABAergic signaling. While both classes of compounds inhibit GABA reuptake, their selectivity for the four known GABA transporter subtypes (GAT-1, GAT-2, GAT-3, and BGT-1) and their off-target activities differ significantly.[1]

NNC 05-2090 is characterized by a broad inhibitory profile. It displays moderate selectivity for the betaine/GABA transporter 1 (BGT-1) but also exhibits activity against GAT-1, GAT-2, and GAT-3.[2] Furthermore, NNC 05-2090 interacts with other neurotransmitter systems, showing affinity for α1-adrenergic and D2-dopamine receptors, and also inhibits the reuptake of serotonin, noradrenaline, and dopamine.[1] This polypharmacology suggests that the in vivo effects of NNC 05-2090 are likely a composite of its actions on multiple targets.

In stark contrast, selective GAT-1 inhibitors , such as Tiagabine, NNC-711, and SKF-89976A, are engineered for high-affinity and specific inhibition of the GAT-1 transporter.[3] GAT-1 is predominantly expressed on presynaptic neurons and astrocytes surrounding GABAergic synapses, playing a crucial role in terminating synaptic GABA transmission.[4] The high selectivity of these inhibitors for GAT-1 results in a more targeted modulation of GABAergic signaling with fewer off-target effects compared to non-selective inhibitors like NNC 05-2090.

Quantitative Comparison of Inhibitory Activity

The following tables summarize the in vitro inhibitory potency (IC₅₀/Kᵢ values) of NNC 05-2090 and representative selective GAT-1 inhibitors against various GABA transporters and off-target receptors.

Table 1: Inhibitory Activity against GABA Transporters (IC₅₀/Kᵢ in µM)

Compound	GAT-1	GAT-2	GAT-3	BGT-1
NNC 05-2090	19	41	15	1.4
Tiagabine	0.049[5]	>100	>100	>100
NNC-711	0.04	171	1700	622
SKF-89976A	0.13	550	944	7210

Table 2: Off-Target Receptor Binding Affinity of NNC 05-2090 (IC₅₀ in nM) [1]

Receptor	IC₅₀ (nM)
α1-adrenergic	266
D2-dopamine	1632

In Vivo Anticonvulsant Activity

The differences in pharmacological profiles between NNC 05-2090 and selective GAT-1 inhibitors translate to distinct in vivo anticonvulsant activities. NNC 05-2090 has demonstrated efficacy in various rodent models of seizures.

Table 3: Anticonvulsant Activity of NNC 05-2090 (ED₅₀ in µmol/kg, i.p.) [1]

Seizure Model	Tonic Convulsions	Clonic Convulsions
Sound-induced (DBA/2 mice)	6	19
Maximal Electroshock (MES)	73	-

Notably, studies have suggested that the anticonvulsant effects of NNC 05-2090 differ from those of selective GAT-1 inhibitors like tiagabine. For instance, NNC 05-2090 shows enhanced efficacy against maximal electroshock seizures and reduced efficacy against kindled seizures compared to selective GAT-1 inhibitors.[1][6] This suggests that the inhibition of non-GAT-1 transporters (potentially GAT-3 and BGT-1) and its off-target activities may contribute to its unique anticonvulsant profile.[6]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches, the following diagrams are provided.

Caption: GABAergic synapse showing targets of NNC 05-2090 and selective GAT-1 inhibitors.

Caption: Experimental workflow for a [³H]GABA uptake assay in synaptosomes.

Experimental Protocols

[³H]GABA Uptake Assay in Synaptosomes

This assay is a standard method to determine the inhibitory potency of compounds on GABA transporters.

• Synaptosome Preparation: Synaptosomes (resealed nerve terminals) are prepared from specific brain regions (e.g., cerebral cortex) of rodents. The tissue is homogenized in a buffered sucrose (B13894) solution and subjected to differential centrifugation to isolate the synaptosomal fraction.

• Pre-incubation: Aliquots of the synaptosomal suspension are pre-incubated with varying concentrations of the test compound (e.g., NNC 05-2090 or a selective GAT-1 inhibitor) or vehicle for a defined period (e.g., 10-20 minutes) at a specific temperature (e.g., 25-37°C).

• Initiation of Uptake: GABA uptake is initiated by the addition of a fixed concentration of radiolabeled GABA, typically [³H]GABA.

• Incubation: The mixture is incubated for a short period (e.g., 1-10 minutes) to allow for the uptake of [³H]GABA into the synaptosomes.

• Termination of Uptake: The uptake is terminated by rapid filtration through glass fiber filters, which traps the synaptosomes but allows the unbound [³H]GABA to pass through. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioactivity.

• Measurement of Radioactivity: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The percentage of inhibition of [³H]GABA uptake at each concentration of the test compound is calculated relative to the vehicle control. The IC₅₀ value, the concentration of the inhibitor that produces 50% inhibition of GABA uptake, is then determined by non-linear regression analysis.

Competitive Receptor Binding Assay

This assay is used to determine the affinity of a compound for a specific receptor, in this case, the off-target receptors of NNC 05-2090.

• Membrane Preparation: Membranes expressing the receptor of interest (e.g., α1-adrenergic or D2-dopamine receptors) are prepared from cell lines or brain tissue.

• Assay Setup: In a multi-well plate, the receptor membranes are incubated with a fixed concentration of a radiolabeled ligand known to bind specifically to the receptor and varying concentrations of the unlabeled test compound (the "competitor," e.g., NNC 05-2090).

• Incubation: The plate is incubated for a specific time at a defined temperature to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration through glass fiber filters.

• Measurement of Radioactivity: The radioactivity on the filters, representing the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding of the radioligand versus the concentration of the competitor. The IC₅₀ value, the concentration of the competitor that displaces 50% of the specifically bound radioligand, is determined. The Kᵢ (inhibition constant) can then be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Conclusion

NNC 05-2090 and selective GAT-1 inhibitors represent distinct pharmacological tools for modulating the GABAergic system. NNC 05-2090, with its broad-spectrum activity on multiple GABA transporter subtypes and off-target receptors, offers a complex pharmacological profile that may lead to unique therapeutic effects but also a higher potential for side effects. In contrast, selective GAT-1 inhibitors provide a more targeted approach to enhancing synaptic GABA levels, which has been clinically validated for the treatment of epilepsy. The choice between these two types of inhibitors will depend on the specific research question or therapeutic goal, with the understanding that their differing mechanisms of action will likely result in distinct physiological and clinical outcomes. Further research is warranted to fully elucidate the therapeutic potential of targeting multiple GABA transporters and the clinical implications of the off-target activities of compounds like NNC 05-2090.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. NNC 711 | GABA Transporters | Tocris Bioscience [tocris.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. caymanchem.com [caymanchem.com]
• 6. | BioWorld [bioworld.com]

Cross-validation of NNC 05-2090's anticonvulsant properties in different species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the anticonvulsant properties of NNC 05-2090, a novel GABA uptake inhibitor, based on available preclinical data. The information presented herein is intended to offer an objective comparison of NNC 05-2090's performance with alternative compounds, supported by experimental data from various rodent models of epilepsy.

Disclaimer: The available scientific literature on the anticonvulsant properties of NNC 05-2090 is currently limited to rodent species (mice and rats). No studies on non-rodent species were identified during the literature review for this guide. Therefore, a comprehensive cross-species validation beyond rodents cannot be provided at this time.

Mechanism of Action

NNC 05-2090 is a nipecotic acid derivative that functions as a GABA uptake inhibitor.[1] Unlike the selective GAT-1 inhibitor tiagabine, NNC 05-2090 does not act preferentially on the GAT-1 transporter.[2] Its anticonvulsant effects are proposed to be primarily mediated through the inhibition of GAT-3 (mouse GAT4) and potentially the betaine/GABA transporter 1 (BGT-1).[2][3] This mechanism leads to an increase in extracellular GABA levels, enhancing inhibitory neurotransmission.

Proposed mechanism of action for NNC 05-2090.

Comparative Efficacy Data

The anticonvulsant efficacy of NNC 05-2090 has been evaluated in several well-established rodent models of epilepsy. The following tables summarize the key quantitative data and provide a comparison with its structural analog, NNC 05-2045, and the selective GAT-1 inhibitor, tiagabine.

Table 1: In Vitro GABA Uptake Inhibition

Compound	Preparation	IC50 (µM)
NNC 05-2090	Rat Cerebral Cortex Synaptosomes	4.4 ± 0.8
Rat Inferior Colliculus Synaptosomes	2.5 ± 0.7
BGT-1	10.6[4]
GAT-1	29.62[4]
GAT-2	45.29[4]
GAT-3	22.51[4]
NNC 05-2045	Rat Cerebral Cortex Synaptosomes	12 ± 2
Rat Inferior Colliculus Synaptosomes	1.0 ± 0.1

Table 2: Anticonvulsant Activity in Rodent Models

Model	Species	Compound	Endpoint	ED50 (µmol/kg, i.p.)
Sound-Induced Seizures	DBA/2 Mice	NNC 05-2090	Tonic Convulsions	6
NNC 05-2090	Clonic Convulsions	19
NNC 05-2045	Wild Running	33
NNC 05-2045	Clonic Convulsions	39
NNC 05-2045	Tonic Convulsions	39
Maximal Electroshock (MES)	Mice	NNC 05-2090	Tonic Hindlimb Extension	73
NNC 05-2045	Tonic Hindlimb Extension	29
Amygdala Kindling	Rats	NNC 05-2090	Reduced Seizure Severity (grades 3-5)	Significant at 72-242 µmol/kg
NNC 05-2090	Reduced Afterdischarge Duration	Significant at 72-242 µmol/kg
NNC 05-2045	Reduced Seizure Severity (grades 3-5)	Significant at 72-242 µmol/kg

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Maximal Electroshock (MES) Test

This model is used to identify compounds that prevent the spread of seizures.

Workflow for the Maximal Electroshock (MES) test.

Sound-Induced Seizures in DBA/2 Mice

This model is used to evaluate drugs against reflex seizures.

Workflow for the sound-induced seizure model in DBA/2 mice.

Amygdala Kindling in Rats

This model mimics the development and manifestation of temporal lobe epilepsy.

Workflow for the amygdala kindling model in rats.

Comparison with Alternatives

The anticonvulsant profile of NNC 05-2090 shows notable differences when compared to its analog, NNC 05-2045, and the selective GAT-1 inhibitor, tiagabine.

• NNC 05-2090 vs. NNC 05-2045: While both compounds are effective in the MES and sound-induced seizure models, NNC 05-2045 appears to be more potent in the MES test (ED50 of 29 µmol/kg vs. 73 µmol/kg for NNC 05-2090). Conversely, NNC 05-2090 shows higher potency in inhibiting tonic convulsions in the sound-induced seizure model in DBA/2 mice (ED50 of 6 µmol/kg vs. 39 µmol/kg for NNC 05-2045). Both compounds demonstrated efficacy in reducing seizure severity in amygdala-kindled rats.

• NNC 05-2090 vs. Tiagabine: The primary distinction lies in their mechanism of action. Tiagabine's selective inhibition of GAT-1 results in a different anticonvulsant profile. NNC 05-2090 and NNC 05-2045 exhibit enhanced efficacy against MES-induced seizures and reduced efficacy against kindled seizures compared to selective GAT-1 inhibitors like tiagabine.[2] This suggests that targeting non-GAT-1 GABA transporters may offer a different therapeutic window for certain seizure types.

Conclusion

NNC 05-2090 demonstrates significant anticonvulsant properties in a range of rodent models of epilepsy. Its mechanism of action, distinct from selective GAT-1 inhibitors, suggests it may represent a novel therapeutic approach. However, the lack of data in non-rodent species is a significant limitation in fully assessing its cross-species validation and translational potential. Further research is warranted to explore the efficacy and safety of NNC 05-2090 in a broader range of species and to further elucidate the specific contributions of GAT-3 and BGT-1 inhibition to its anticonvulsant effects.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]
• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.com [medchemexpress.com]

Replicating Published Findings on NNC 05-2090's Antiallodynic Action: A Comparative Guide

This guide provides a comprehensive comparison of NNC 05-2090's antiallodynic properties with alternative GABA transporter inhibitors, supported by experimental data from published literature. It is designed for researchers, scientists, and drug development professionals interested in replicating and expanding upon these findings.

Comparative Efficacy in a Neuropathic Pain Model

NNC 05-2090 has demonstrated a significant antiallodynic effect in a mouse model of neuropathic pain induced by sciatic nerve ligation. Its efficacy is attributed to its unique mechanism of action, inhibiting both the betaine/GABA transporter (BGT-1) and monoamine transporters.[1] The following table summarizes the comparative effects of NNC 05-2090 and other GABA transporter inhibitors as reported in the literature.

Table 1: Comparison of Antiallodynic Effects of GABA Transporter Inhibitors in a Sciatic Nerve Ligation Model

Compound	Primary Target(s)	Administration Route	Antiallodynic Effect	Reference
NNC 05-2090	BGT-1, Serotonin Transporter (SERT), Norepinephrine Transporter (NET), Dopamine Transporter (DAT)	Intrathecal (i.t.), Intravenous (i.v.)	Effective	[1]
SKF89976A	GAT-1	Not specified in abstract	Weak effect	[1]
(S)-SNAP5114	GAT-3	Not specified in abstract	No effect	[1]

Note: Specific quantitative data on paw withdrawal thresholds for NNC 05-2090 were not publicly available in the cited literature at the time of this guide's compilation. The effect is described as reported in the primary study.[1]

In Vitro Transporter Inhibition Profile

The inhibitory activity of NNC 05-2090 on various transporters was determined using a substrate uptake assay in Chinese Hamster Ovary (CHO) cells stably expressing the respective transporters.[1]

Table 2: Inhibitory Potency (IC50) of NNC 05-2090 on Various Transporters

Transporter	IC50 (µM)
Betaine/GABA Transporter (BGT-1)	10.6
Serotonin Transporter (SERT)	5.29
Norepinephrine Transporter (NET)	7.91
Dopamine Transporter (DAT)	4.08

Data from Jinzenji et al., 2014.[1]

Experimental Protocols

To facilitate the replication of these findings, detailed methodologies for key experiments are provided below.

Sciatic Nerve Ligation Model of Neuropathic Pain in Mice

This protocol is a standard method to induce mechanical allodynia, a key feature of neuropathic pain.

Objective: To create a consistent model of neuropathic pain for the evaluation of analgesic compounds.

Procedure:

• Anesthesia: Anesthetize adult male mice using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a combination of ketamine/xylazine).

• Surgical Preparation: Shave and disinfect the lateral aspect of the thigh on the desired side.

• Incision: Make a small incision in the skin and bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

• Ligation: Carefully isolate the sciatic nerve and ligate approximately one-third to one-half of the nerve diameter with a 7-0 or 8-0 silk suture. The ligation should be tight enough to cause a slight twitch in the corresponding limb.

• Closure: Suture the muscle and skin layers.

• Post-operative Care: Provide appropriate post-operative analgesia and monitor the animals for signs of distress. Allow several days for the development of stable mechanical allodynia before behavioral testing.

Assessment of Mechanical Allodynia (von Frey Test)

This test measures the paw withdrawal threshold in response to a mechanical stimulus.

Objective: To quantify the level of mechanical allodynia.

Apparatus: A set of calibrated von Frey filaments.

Procedure:

• Acclimation: Place the mice in individual clear Plexiglas chambers on a wire mesh floor and allow them to acclimate for at least 30 minutes before testing.

• Stimulation: Apply the von Frey filaments to the plantar surface of the hind paw, starting with a filament of low bending force and progressing to filaments of increasing force.

• Response: A positive response is defined as a brisk withdrawal or flinching of the paw upon application of the filament.

• Threshold Determination: The 50% paw withdrawal threshold can be determined using the up-down method.

[³H]GABA Uptake Assay in Stably Transfected CHO Cells

This in vitro assay is used to determine the inhibitory potency of compounds on specific GABA transporters.

Objective: To measure the IC50 values of test compounds for GABA transporters.

Materials:

• CHO cells stably expressing the transporter of interest (e.g., BGT-1, GAT-1, GAT-3).

• [³H]GABA (radiolabeled gamma-aminobutyric acid).

• Assay buffer (e.g., Krebs-Ringer-HEPES).

• Test compounds at various concentrations.

• Scintillation counter.

Procedure:

• Cell Culture: Culture the stably transfected CHO cells to near confluence in appropriate culture plates.

• Pre-incubation: Wash the cells with assay buffer and then pre-incubate them with the test compound at various concentrations for a specified time (e.g., 10-20 minutes) at 37°C.

• Initiation of Uptake: Initiate the uptake reaction by adding a solution containing a fixed concentration of [³H]GABA and unlabeled GABA.

• Incubation: Incubate for a short period (e.g., 1-10 minutes) at 37°C.

• Termination of Uptake: Stop the reaction by rapidly washing the cells with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of radioactivity taken up by the cells using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of [³H]GABA uptake at each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

Visualizations

Signaling Pathway of NNC 05-2090's Antiallodynic Action

Caption: Proposed mechanism of NNC 05-2090's antiallodynic action.

Experimental Workflow for Evaluating Antiallodynic Compounds

Caption: Workflow for in vivo assessment of antiallodynic effects.

Logical Relationship of Findings

Caption: Relationship between transporter inhibition and antiallodynic outcome.

References

• 1. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of NNC 05-2090 for BGT-1 Over Other Transporters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory activity of NNC 05-2090 on the Betaine/GABA Transporter 1 (BGT-1) versus other key neurotransmitter transporters. The data presented is compiled from various studies to offer a comprehensive overview of its selectivity profile, supported by detailed experimental methodologies.

Quantitative Analysis of NNC 05-2090 Inhibitory Activity

The following table summarizes the inhibitory potency (IC50 and Ki values) of NNC 05-2090 against a range of neurotransmitter transporters. These values have been collated from multiple sources and represent findings from studies utilizing recombinant cell lines and synaptosomal preparations.

Transporter	Inhibitory Potency (µM)	Species/System	Reference(s)
BGT-1 (GAT-2/mGAT-2)	Ki: 1.4	hBGT-1	[1]
IC50: 10.6	CHO cells expressing BGT-1	[2][3]
IC50: 5.10	Not Specified	[4]
GAT-1	Ki: 19	hGAT-1	[1][5]
GAT-2	Ki: 41	hGAT-2	[1][5]
GAT-3	Ki: 15	hGAT-3	[1][5]
Serotonin Transporter (SERT)	IC50: 5.29	CHO cells expressing SERT	[2]
Norepinephrine Transporter (NET)	IC50: 7.91	CHO cells expressing NET	[2]
Dopamine Transporter (DAT)	IC50: 4.08	CHO cells expressing DAT	[2]
α1-adrenergic receptor	IC50: 0.266	Not Specified	[1]
D2-dopamine receptor	IC50: 1.632	Not Specified	[1]

Summary of Specificity:

NNC 05-2090 demonstrates a moderate selectivity for BGT-1 over other GABA transporters (GAT-1, GAT-2, and GAT-3), with reported Ki values suggesting an approximately 10-fold or greater preference for BGT-1.[1][5][6] However, it is noteworthy that NNC 05-2090 also exhibits potent inhibitory activity against the monoamine transporters for serotonin, norepinephrine, and dopamine, with IC50 values in a similar micromolar range to that of BGT-1.[2] This suggests that the pharmacological effects of NNC 05-2090 may be attributed to its interaction with both BGT-1 and these monoamine transporters.[2] Some studies also indicate that NNC 05-2090 and its analogs can act on both BGT-1 and GAT-3.[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the assessment of NNC 05-2090's transporter specificity.

[³H]GABA Uptake Inhibition Assay in Stably Transfected HEK-293 Cells

This method is employed to determine the inhibitory potency of compounds on specific transporters expressed in a controlled cellular environment.

1. Cell Culture and Plating:

• Human Embryonic Kidney (HEK-293) cells stably expressing the transporter of interest (e.g., hBGT-1, hGAT-1, hGAT-2, or hGAT-3) are cultured in appropriate media.

• Cells are seeded into 24- or 48-well plates and grown to confluence.

2. Assay Procedure:

• On the day of the experiment, the cell culture medium is removed, and the cells are washed with a pre-warmed Krebs-Ringer-HEPES buffer (pH 7.4).

• Cells are then pre-incubated for 10-20 minutes at 37°C with varying concentrations of NNC 05-2090 or vehicle control.

• The uptake reaction is initiated by adding a solution containing a fixed concentration of [³H]GABA.

• The incubation is carried out for a short period (typically 1-10 minutes) at 37°C to ensure measurement of the initial uptake rate.

3. Termination and Lysis:

• The uptake is terminated by rapidly aspirating the radioactive solution and washing the cells multiple times with ice-cold buffer to remove extracellular [³H]GABA.

• The cells are then lysed using a lysis buffer (e.g., 0.1 M NaOH or 1% SDS).

4. Scintillation Counting and Data Analysis:

• The cell lysates are transferred to scintillation vials with a scintillation cocktail.

• The amount of [³H]GABA taken up by the cells is quantified using a liquid scintillation counter.

• Non-specific uptake is determined in the presence of a high concentration of a known potent inhibitor for the respective transporter.

• The IC50 values are calculated by non-linear regression analysis of the concentration-response curves.

[³H]GABA Uptake Inhibition Assay in Rat Brain Synaptosomes

This ex vivo method assesses the inhibitory effect of compounds on transporters in a preparation of nerve terminals from brain tissue.

1. Synaptosome Preparation:

• Brain tissue from specific regions (e.g., cerebral cortex) is homogenized in ice-cold sucrose (B13894) buffer.

• The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.

• The resulting supernatant is then centrifuged at a higher speed to pellet the synaptosomes.

• The synaptosomal pellet is resuspended in an appropriate assay buffer.

2. Uptake Assay:

• Aliquots of the synaptosomal suspension are pre-incubated with various concentrations of NNC 05-2090 or vehicle for a defined period at 37°C.

• The uptake is initiated by the addition of [³H]GABA.

• The reaction is allowed to proceed for a short duration at 37°C.

3. Termination and Separation:

• The uptake is terminated by rapid filtration through glass fiber filters, followed by several washes with ice-cold buffer to separate the synaptosomes from the radioactive medium.

4. Quantification and Analysis:

• The radioactivity retained on the filters is measured by liquid scintillation counting.

• Non-specific uptake is determined in parallel incubations performed at 4°C or in the presence of a saturating concentration of a standard inhibitor.

• IC50 values are determined from the inhibition curves.[8]

Visualizations

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for [³H]GABA uptake inhibition assay in HEK-293 cells.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Antiallodynic action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a betaine/GABA transporter inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. NNC 05-2090, GABA uptake inhibitor (CAS 184845-43-0) | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: NNC 05-2090 and SNAP-5114 in GABA Uptake Inhibition

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Key GABA Transporter Inhibitors

In the landscape of neuroscience research and drug development, the modulation of gamma-aminobutyric acid (GABA)ergic signaling is a cornerstone for investigating and potentially treating a myriad of neurological and psychiatric disorders. Central to this regulation are the GABA transporters (GATs), which control the concentration of GABA in the synaptic cleft and surrounding areas. This guide provides a detailed, data-driven comparison of two prominent GABA uptake inhibitors: NNC 05-2090 and SNAP-5114. We will delve into their inhibitory profiles, mechanisms of action, and the experimental protocols used to characterize them.

Quantitative Comparison of Inhibitory Activity

The inhibitory potency of NNC 05-2090 and SNAP-5114 has been evaluated against various GABA transporter subtypes. The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) and inhibitor constant (Kᵢ) values from multiple studies. It is important to note that direct comparisons of absolute values should be made with caution due to variations in experimental systems and conditions.

Compound	Transporter Subtype	Inhibitory Potency (µM)	Parameter	Experimental System
NNC 05-2090	BGT-1 (hBGT-1)	1.4	Kᵢ	Not specified
BGT-1	10.6	IC₅₀	CHO cells expressing BGT-1
GAT-1 (hGAT-1)	19	Kᵢ	Not specified
GAT-1	29.62	IC₅₀	Not specified
GAT-2 (hGAT-2)	41	Kᵢ	Not specified
GAT-2	45.29	IC₅₀	Not specified
GAT-3 (hGAT-3)	15	Kᵢ	Not specified
GAT-3	22.51	IC₅₀	Not specified
Rat Cortex Synaptosomes	4.4	IC₅₀	[³H]GABA uptake
Rat Inferior Colliculus Synaptosomes	2.5	IC₅₀	[³H]GABA uptake
SNAP-5114	GAT-2 (rGAT-2)	21	IC₅₀	COS-7 cells expressing rGAT-2
GAT-3 (hGAT-3)	5	IC₅₀	COS-7 cells expressing hGAT-3
GAT-3 (hGAT-3)	0.31 - 0.45	IC₅₀	HEK293 cells expressing hGAT-3
GAT-1 (hGAT-1)	388	IC₅₀	COS-7 cells expressing hGAT-1
GAT-1 (hGAT-1)	>100	IC₅₀	HEK293 cells expressing hGAT-1

Data Interpretation:

NNC 05-2090 demonstrates moderate selectivity for the betaine/GABA transporter 1 (BGT-1) over the other GABA transporter subtypes (GAT-1, GAT-2, and GAT-3)[1][2][3]. In contrast, SNAP-5114 exhibits a clear preference for GAT-3, with significantly lower potency against GAT-1 and GAT-2[4][5]. Recent studies have further refined the IC₅₀ of SNAP-5114 for GAT-3 to be in the sub-micromolar range[1]. One study also indicated that NNC 05-2090 can inhibit serotonin, noradrenaline, and dopamine (B1211576) transporters with IC₅₀ values similar to its potency at BGT-1[6][7].

Mechanism of Action

The primary mechanism of action for both NNC 05-2090 and SNAP-5114 is the inhibition of GABA reuptake from the extracellular space. By blocking their respective target transporters, these compounds increase the concentration and prolong the presence of GABA in the synapse and extrasynaptic regions, thereby enhancing GABAergic neurotransmission.

Recent structural and functional studies have revealed that SNAP-5114 acts as a noncompetitive inhibitor of GAT-3[1]. It binds to the inward-open conformation of the transporter, effectively locking it in a state that is incompetent for GABA transport[1]. The mechanism of NNC 05-2090 is understood to be competitive inhibition at the GABA binding site, though further detailed structural studies would be beneficial for a complete understanding.

Experimental Protocols

The characterization of NNC 05-2090 and SNAP-5114 as GABA uptake inhibitors typically involves in vitro assays using cell lines or primary tissue preparations that express the specific GABA transporter subtypes. A common and well-established method is the radiolabeled GABA uptake assay.

Radiolabeled GABA Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of a radiolabeled GABA analog, typically [³H]GABA, into cells or synaptosomes.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells or Chinese Hamster Ovary (CHO) cells are commonly used due to their low endogenous transporter expression.

• Cells are cultured in appropriate media and transiently or stably transfected with plasmids encoding the specific human or rodent GABA transporter subtype (e.g., hGAT-1, hGAT-3, hBGT-1).

2. Assay Procedure:

• Transfected cells are seeded into multi-well plates.

• On the day of the assay, the culture medium is removed, and the cells are washed with a pre-warmed physiological buffer (e.g., Hanks' Balanced Salt Solution).

• Cells are then pre-incubated for a defined period (e.g., 10-20 minutes) with the test compound (NNC 05-2090 or SNAP-5114) at various concentrations or with vehicle control.

• The uptake reaction is initiated by adding a solution containing a fixed concentration of [³H]GABA.

• The incubation is carried out for a specific time (e.g., 10-30 minutes) at a controlled temperature (e.g., 37°C).

• The uptake is terminated by rapidly washing the cells with ice-cold buffer to remove extracellular [³H]GABA.

3. Quantification and Data Analysis:

• The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Non-specific uptake is determined in the presence of a high concentration of a non-labeled GABA analog or a potent inhibitor.

• Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

• The percentage of inhibition at each concentration of the test compound is calculated relative to the vehicle control.

• IC₅₀ values are determined by fitting the concentration-response data to a sigmoidal dose-response curve using non-linear regression analysis.

Visualizing the Molecular Landscape

To better understand the context of NNC 05-2090 and SNAP-5114's function, the following diagrams illustrate the GABAergic synapse and a typical experimental workflow.

Caption: GABAergic synapse showing sites of action for NNC 05-2090 and SNAP-5114.

References

• 1. Molecular basis of human GABA transporter 3 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. A functional role for both γ-aminobutyric acid (GABA) transporter-1 and GABA transporter-3 in the modulation of extracellular GABA and GABAergic tonic conductances in the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GABA transporter - Wikipedia [en.wikipedia.org]
• 7. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]

Does NNC 05-2090 show synergistic effects with other anticonvulsants?

A detailed comparison for researchers and drug development professionals on the potential synergistic effects of NNC 05-2090 with other anticonvulsants, supported by preclinical experimental data.

NNC 05-2090, a novel nipecotic acid derivative, has demonstrated notable anticonvulsant properties in various preclinical models. Its primary mechanism of action involves the inhibition of GABA uptake, with a pronounced selectivity for the betaine/GABA transporter 1 (BGT-1) and, to a lesser extent, GABA transporter 3 (GAT-3). This mode of action distinguishes it from traditional anticonvulsants and suggests a potential for synergistic effects when used in combination therapies. This guide provides a comprehensive analysis of the available data on NNC 05-2090 and explores the evidence for its synergistic potential with other anticonvulsant agents.

Mechanism of Action: A Multi-Transporter Approach

NNC 05-2090 primarily enhances GABAergic neurotransmission by blocking the reuptake of GABA from the synaptic cleft and extrasynaptic spaces. By inhibiting BGT-1 and GAT-3, it increases the concentration of GABA available to bind to its receptors, thereby augmenting inhibitory signaling in the brain.[1][2] This dual-transporter inhibition profile is distinct from selective GAT-1 inhibitors like tiagabine.

The proposed mechanism of action is illustrated in the signaling pathway diagram below.

Caption: Signaling pathway of GABA neurotransmission and points of inhibition by NNC 05-2090 and Tiagabine.

Anticonvulsant Efficacy of NNC 05-2090 (Monotherapy)

NNC 05-2090 has demonstrated dose-dependent anticonvulsant effects in several rodent models of epilepsy. The following table summarizes the key quantitative data from these studies.

Animal Model	Seizure Type	Endpoint	ED₅₀ (μmol/kg, i.p.)	Reference
DBA/2 Mice	Sound-induced Tonic Convulsions	Inhibition of convulsions	6	[3]
DBA/2 Mice	Sound-induced Clonic Convulsions	Inhibition of convulsions	19	[3]
Mice	Maximal Electroshock (MES)	Inhibition of tonic hindlimb extension	73	[3]
Amygdala Kindled Rats	Generalized Seizures	Reduction in seizure severity	-	[3]
Amygdala Kindled Rats	Afterdischarge	Reduction in duration	-	[3]

Synergistic Potential with Other Anticonvulsants

While direct experimental studies on the synergistic effects of NNC 05-2090 with other conventional anticonvulsants are not yet available, a strong rationale for such synergy exists, particularly with GAT-1 inhibitors. This is based on the principle of dual-target inhibition within the GABAergic system.

Preclinical studies have shown that combining inhibitors of different GABA transporters can lead to synergistic anticonvulsant effects. For instance, the combination of the selective GAT-1 inhibitor tiagabine with EF1502 , a dual inhibitor of GAT-1 and BGT-1, produced a synergistic anticonvulsant effect in mouse models of epilepsy.[4] This suggests that simultaneously targeting both synaptic (via GAT-1) and extrasynaptic (via BGT-1) GABA clearance mechanisms can be more effective than targeting either one alone.

Given that NNC 05-2090 is a potent BGT-1 inhibitor, it is highly probable that it would exhibit a similar synergistic relationship with a selective GAT-1 inhibitor like tiagabine. The proposed workflow for investigating such a synergistic effect is outlined below.

Caption: A typical experimental workflow to determine synergistic effects of anticonvulsant drug combinations.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further investigation.

Maximal Electroshock (MES) Test in Mice

• Animals: Male NMRI mice.

• Drug Administration: NNC 05-2090 is administered intraperitoneally (i.p.) at various doses.

• Seizure Induction: A corneal electrode is used to deliver a 50 Hz alternating current (e.g., 50 mA for 0.2 seconds) to induce a seizure.

• Endpoint: The presence or absence of a tonic hindlimb extension is recorded. The ED₅₀, the dose that protects 50% of the animals from the tonic extensor component of the seizure, is then calculated.

Sound-Induced Seizures in DBA/2 Mice

• Animals: DBA/2 mice, which are genetically susceptible to audiogenic seizures.

• Drug Administration: NNC 05-2090 is administered i.p. at various doses.

• Seizure Induction: Mice are placed in a sound-attenuated chamber and exposed to a high-intensity acoustic stimulus (e.g., 120 dB).

• Endpoint: The occurrence of wild running, clonic seizures, and tonic seizures is observed and scored. The ED₅₀ for the inhibition of each seizure component is determined.

Amygdala Kindling in Rats

• Animals: Male Wistar rats.

• Surgical Procedure: A bipolar electrode is stereotaxically implanted into the amygdala.

• Kindling Procedure: A daily electrical stimulation is applied to the amygdala to induce afterdischarges and progressive seizure development.

• Drug Testing: Once the animals are fully kindled (i.e., consistently exhibit generalized seizures), NNC 05-2090 is administered i.p. before the daily stimulation.

• Endpoints: The severity of the behavioral seizure is scored, and the duration of the afterdischarge is recorded from the electroencephalogram (EEG).

Conclusion

NNC 05-2090 presents a promising profile as an anticonvulsant due to its unique mechanism of action involving the inhibition of BGT-1 and GAT-3. While direct evidence for its synergistic effects with other anticonvulsants is still needed, the strong preclinical data on the synergistic interactions between different classes of GABA transporter inhibitors provide a solid foundation for further investigation. The combination of NNC 05-2090 with a selective GAT-1 inhibitor, such as tiagabine, is a particularly compelling area for future research. Such a combination therapy could potentially offer enhanced efficacy and a broader spectrum of activity in the treatment of epilepsy. The experimental protocols and data presented in this guide offer a starting point for researchers and drug development professionals to explore the full therapeutic potential of NNC 05-2090.

References

• 1. tandfonline.com [tandfonline.com]
• 2. | BioWorld [bioworld.com]
• 3. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]

Validating the In Vitro to In Vivo Translation of NNC 05-2090's Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo effects of NNC 05-2090, a notable GABA uptake inhibitor. The following sections detail its performance against alternative compounds, supported by experimental data, to facilitate an objective evaluation of its therapeutic potential.

Executive Summary

NNC 05-2090 is a potent inhibitor of GABA uptake, demonstrating moderate selectivity for the betaine/GABA transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mGAT-2). In vitro studies confirm its ability to block GABA reuptake in brain tissue preparations. These in vitro findings translate to significant in vivo anticonvulsant activity in various rodent models of epilepsy. Furthermore, emerging research suggests a potential alternative mechanism of action for NNC 05-2090 as a neuromedin U receptor 2 (NMUR2) antagonist, indicating a possible role in glioma therapy. This guide will focus on the well-established GABA transporter inhibition and its translation to anticonvulsant efficacy, while also touching upon the newer findings related to its anti-glioma potential.

In Vitro Activity: GABA Uptake Inhibition

NNC 05-2090's primary in vitro effect is the inhibition of GABA transporters. The following table summarizes its inhibitory potency and selectivity compared to its structural analog, NNC 05-2045, and the well-characterized GAT-1 selective inhibitor, tiagabine (B1662831).

Table 1: In Vitro Inhibition of [³H]GABA Uptake

Compound	Preparation	IC₅₀ (µM)	Reference
NNC 05-2090	Rat cerebral cortex synaptosomes	4.4 ± 0.8	[1]
Rat inferior colliculus synaptosomes (in the presence of a GAT-1 inhibitor)	2.5 ± 0.7	[1]
NNC 05-2045	Rat cerebral cortex synaptosomes	12 ± 2	[1]
Rat inferior colliculus synaptosomes (in the presence of a GAT-1 inhibitor)	1.0 ± 0.1	[1]
Tiagabine	Not directly compared in the same study	-

Note: The data for NNC 05-2090 and NNC 05-2045 are from the same study, allowing for a direct comparison. A direct quantitative comparison with tiagabine from the same study is not available.

In Vivo Efficacy: Anticonvulsant Activity

The in vitro GABA uptake inhibition of NNC 05-2090 translates to robust anticonvulsant effects in vivo. The following tables compare its efficacy with NNC 05-2045 and other established anticonvulsants in various preclinical models of epilepsy.

Table 2: Anticonvulsant Activity in Sound-Induced Seizures in DBA/2 Mice

Compound	ED₅₀ (µmol/kg, i.p.) - Tonic Convulsions	ED₅₀ (µmol/kg, i.p.) - Clonic Convulsions	Reference
NNC 05-2090	19	6	[1]
NNC 05-2045	Not reported in this model	Not reported in this model	[1]
Tiagabine	1	Not reported	[2]

Table 3: Anticonvulsant Activity in the Maximal Electroshock (MES) Test in Mice

Compound	ED₅₀ (µmol/kg, i.p.)	Reference
NNC 05-2090	73	[1]
NNC 05-2045	29	[1]
Tiagabine	Ineffective in this model	[3][4]
Lamotrigine	36	[2]
Gabapentin	185	[2]
Vigabatrin	2322	[2]

Table 4: Anticonvulsant Activity in Amygdala Kindled Rats

Compound	Effect on Generalized Seizure Severity	Effect on Afterdischarge Duration	Reference
NNC 05-2090	Significant reduction at 72-242 µmol/kg	Significant reduction	[1]
NNC 05-2045	Significant reduction at 72-242 µmol/kg	Not reported	[1]
Tiagabine	Reduces generalized seizures	Attenuates afterdischarge duration	[2]

Alternative Mechanism of Action: NMUR2 Antagonism in Glioma

Recent preliminary findings from a conference abstract suggest that NNC 05-2090 may also act as an antagonist of the neuromedin U receptor 2 (NMUR2). This research indicates that NNC 05-2090 can inhibit the growth of human glioma cells in vitro and in vivo. However, a full peer-reviewed publication with detailed experimental protocols and comprehensive data is not yet available. This section will be updated as more information becomes public.

Experimental Protocols

In Vitro [³H]GABA Uptake Assay in Rat Brain Synaptosomes

Objective: To measure the inhibitory effect of NNC 05-2090 on the uptake of radiolabeled GABA into isolated nerve terminals (synaptosomes).

Materials:

• Male Wistar rats (150-200 g)

• Sucrose solution (0.32 M)

• Krebs-Ringer-HEPES buffer (pH 7.4)

• [³H]GABA (specific activity ~30-60 Ci/mmol)

• Non-labeled GABA

• Test compounds (NNC 05-2090, etc.) dissolved in appropriate vehicle

• Scintillation fluid

• Glass fiber filters (e.g., Whatman GF/C)

• Homogenizer, refrigerated centrifuge, liquid scintillation counter

Procedure:

• Synaptosome Preparation:

  • Euthanize rats and rapidly dissect the cerebral cortex.

  • Homogenize the tissue in ice-cold 0.32 M sucrose.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at 17,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.

  • Resuspend the pellet in Krebs-Ringer-HEPES buffer.

• GABA Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with either vehicle or varying concentrations of the test compound for a specified time (e.g., 10-15 minutes) at 37°C.

  • Initiate the uptake reaction by adding a mixture of [³H]GABA and non-labeled GABA to a final concentration of approximately 1 µM.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [³H]GABA.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Determine the specific uptake by subtracting the non-specific uptake (measured in the presence of a high concentration of a standard uptake inhibitor or at 0-4°C).

  • Calculate the percentage inhibition of GABA uptake at each concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific GABA uptake) by non-linear regression analysis.

In Vivo Anticonvulsant Models

1. Sound-Induced Seizures in DBA/2 Mice

Objective: To assess the ability of NNC 05-2090 to protect against seizures induced by a loud auditory stimulus in a genetically susceptible mouse strain.[3][4][5]

Procedure:

• Use male or female DBA/2 mice at an age of maximum seizure susceptibility (typically 21-28 days).

• Administer the test compound (e.g., NNC 05-2090) or vehicle intraperitoneally (i.p.).

• At the time of expected peak drug effect, place the mouse in a sound-attenuated chamber.

• Expose the mouse to a high-intensity sound stimulus (e.g., 110-120 dB) for a fixed duration (e.g., 60 seconds).

• Observe and score the seizure response, typically including wild running, clonic convulsions, and tonic hindlimb extension.

• The endpoint is the prevention of the tonic hindlimb extension component of the seizure.

• Calculate the ED₅₀ (the dose that protects 50% of the animals from tonic seizures).

2. Maximal Electroshock (MES) Test in Mice

Objective: To evaluate the efficacy of NNC 05-2090 in preventing the spread of seizures induced by a maximal electrical stimulus.

Procedure:

• Use adult male mice (e.g., CD-1 or ICR strain).

• Administer the test compound or vehicle (e.g., i.p. or per os).

• At the time of expected peak drug effect, apply a drop of topical anesthetic to the corneas.

• Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

• Observe the animal for the presence or absence of a tonic hindlimb extension seizure.

• An animal is considered protected if the tonic hindlimb extension is abolished.

• Calculate the ED₅₀.

3. Amygdala Kindling in Rats

Objective: To determine the effect of NNC 05-2090 on focal seizures that generalize, modeling complex partial seizures.[6][7][8]

Procedure:

• Surgically implant a bipolar electrode into the basolateral amygdala of adult male rats.

• After a recovery period, determine the afterdischarge threshold (ADT), which is the minimum current intensity required to elicit an afterdischarge.

• Deliver daily electrical stimulations at or slightly above the ADT.

• Monitor and score the behavioral seizure severity using a standardized scale (e.g., Racine's scale).

• Continue stimulations until the animals are fully kindled (consistently exhibiting Stage 4 or 5 seizures).

• In fully kindled rats, administer the test compound or vehicle before the daily electrical stimulation.

• Record and score the seizure severity and measure the afterdischarge duration from the electroencephalogram (EEG).

• Analyze the data to determine if the test compound reduces seizure severity and/or afterdischarge duration.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: In Vitro Mechanism of NNC 05-2090 as a GABA Uptake Inhibitor.

Caption: General workflow for in vivo anticonvulsant testing of NNC 05-2090.

Caption: Hypothesized mechanism of NNC 05-2090 as an NMUR2 antagonist in glioma.

References

• 1. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. researchgate.net [researchgate.net]
• 4. Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Audiogenic epileptic DBA/2 mice strain as a model of genetic reflex seizures and SUDEP [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. Preclinical Epilepsy CRO - Amygdala Kindling Model & EEG [synapcell.com]
• 8. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]

Comparative Efficacy of NNC 05-2090 in Modulating Tonic versus Clonic Seizures: A Preclinical Evidence-Based Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticonvulsant effects of NNC 05-2090 on tonic and clonic seizures, based on available preclinical data. NNC 05-2090 is a novel nipecotic acid derivative that functions as a non-selective GABA uptake inhibitor, exhibiting a distinct pharmacological profile compared to selective GAT-1 inhibitors like tiagabine. This document summarizes key quantitative data, details experimental methodologies, and visualizes the proposed mechanisms and workflows to facilitate a deeper understanding of its therapeutic potential and differential impact on seizure semiologies.

Quantitative Assessment of Anticonvulsant Efficacy

The anticonvulsant activity of NNC 05-2090 has been evaluated in various rodent models of epilepsy, yielding quantitative data on its potency against different seizure types. The following tables summarize the median effective dose (ED50) of NNC 05-2090 required to suppress tonic and clonic seizures in two standard preclinical models.

Table 1: Efficacy of NNC 05-2090 in the Sound-Induced Seizure Model in DBA/2 Mice

Seizure Type	NNC 05-2090 ED50 (μmol/kg, i.p.)
Tonic	6
Clonic	19

Table 2: Efficacy of NNC 05-2090 in the Maximal Electroshock (MES) Test in Mice

Seizure Component	NNC 05-2090 ED50 (μmol/kg, i.p.)
Tonic Hindlimb Extension	73

Proposed Mechanism of Action and Signaling Pathway

NNC 05-2090 exerts its anticonvulsant effects primarily by inhibiting the reuptake of GABA, the main inhibitory neurotransmitter in the central nervous system. Unlike selective GAT-1 inhibitors, NNC 05-2090 demonstrates a broader spectrum of activity, with a notable affinity for the non-GAT-1 GABA transporters, particularly GAT-3. It is hypothesized that the inhibition of GAT-3 is a key contributor to its efficacy against tonic seizures. Additionally, NNC 05-2090 displays affinity for α1-adrenergic and D2-dopaminergic receptors, which may also modulate its overall anticonvulsant profile.

Proposed signaling pathway of NNC 05-2090.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, providing a framework for the replication and validation of the presented findings.

Sound-Induced Seizures in DBA/2 Mice

This model is used to assess the efficacy of anticonvulsant compounds against seizures triggered by a specific auditory stimulus in a genetically susceptible mouse strain.

Animals: Male or female DBA/2 mice, typically between 21 and 30 days of age, are used as they are most susceptible to audiogenic seizures at this age.

Housing: Mice are housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

Procedure:

• Drug Administration: NNC 05-2090 or vehicle is administered intraperitoneally (i.p.) at various doses to different groups of mice.

• Acclimation: After a predetermined pretreatment time (e.g., 30 minutes), individual mice are placed in a sound-attenuating chamber for a brief acclimation period (e.g., 1-2 minutes).

• Auditory Stimulus: A high-intensity acoustic stimulus (e.g., an electric bell or a specific frequency tone, typically 90-120 dB) is presented for a fixed duration (e.g., 60 seconds) or until a tonic-clonic seizure is observed.

• Observation: Seizure activity is observed and scored. The typical seizure progression includes a wild running phase, followed by clonic seizures, and culminating in a tonic hindlimb extension. The presence or absence of the tonic and clonic phases is recorded.

• Data Analysis: The percentage of animals protected from tonic and clonic seizures at each dose is determined, and the ED50 is calculated using probit analysis.

Experimental workflow for the sound-induced seizure model.

Maximal Electroshock (MES) Test in Mice

The MES test is a widely used preclinical model to identify anticonvulsant drugs that are effective against generalized tonic-clonic seizures.

Animals: Adult male mice (e.g., Swiss Webster or C57BL/6) are typically used.

Housing: Standard laboratory housing conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. Food and water are provided ad libitum.

Procedure:

• Drug Administration: NNC 05-2090 or vehicle is administered i.p. to groups of mice at various doses.

• Pretreatment Time: A specific pretreatment time is allowed for the drug to reach its peak effect (e.g., 30-60 minutes).

• Electroshock Application: A brief electrical stimulus (e.g., 50-60 Hz, 0.2 seconds duration) is delivered through corneal or ear-clip electrodes. The current intensity is suprathreshold to induce a maximal seizure in control animals (typically resulting in tonic hindlimb extension).

• Observation: The primary endpoint is the presence or absence of the tonic hindlimb extension phase of the seizure. The duration of this phase can also be measured.

• Data Analysis: The number of animals protected from tonic hindlimb extension at each dose is recorded, and the ED50 is calculated.

Independent Verification of NNC 05-2090's Kᵢ Values for GABA Transporters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity (Kᵢ values) of the GABA uptake inhibitor NNC 05-2090 for the four main GABA transporters: GAT1, GAT2, GAT3, and the betaine/GABA transporter 1 (BGT1). The data presented is based on published literature and is intended to offer a clear, comparative overview of NNC 05-2090's performance against other commonly used GABA reuptake inhibitors.

Comparative Analysis of Inhibitor Affinities

The inhibitory potency of NNC 05-2090 and other selective GABA reuptake inhibitors is summarized in the table below. The data, presented as Kᵢ or IC₅₀ values, has been compiled from various independent studies to provide a comprehensive comparison.

Inhibitor	GAT1 (h/r)	GAT2 (h/r)	GAT3 (h/r)	BGT1 (h)
NNC 05-2090	19 µM (h)[1]	41 µM (h)[1]	15 µM (h)[1]	1.4 µM (h)[1]
Tiagabine	0.067 µM (r)[2]	>300 µM (m)[2]	>300 µM (m)[2]	0.8 µM (m)[2]
SNAP-5114	388 µM (h)[3]	21 µM (r)[3]	5 µM (h)[3]	>100 µM
Guvacine	14 µM (h) / 39 µM (r)[4][5]	58 µM (r)[4][5]	119 µM (h) / 378 µM (r)[4][5]	-

h: human, r: rat, m: mouse. Kᵢ values are presented unless otherwise noted as IC₅₀. Please refer to the cited sources for specific experimental conditions.

Experimental Protocols: Determination of Kᵢ Values

The determination of Kᵢ values for GABA transporter inhibitors typically involves competitive radioligand binding assays or uptake inhibition assays. While specific parameters may vary between studies, the general methodology is outlined below.

Radioligand Binding Assay (General Protocol)

A radioligand binding assay is a fundamental technique used to determine the affinity of a compound for a specific receptor or transporter.[6] This method relies on the competition between a radiolabeled ligand (e.g., [³H]GABA or a high-affinity labeled inhibitor) and an unlabeled test compound (e.g., NNC 05-2090) for binding to the target transporter.

Key Steps:

• Membrane Preparation: Membranes from cells or tissues expressing the GABA transporter of interest are isolated.

• Incubation: The membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound.

• Separation: The bound and free radioligand are separated, typically by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Kᵢ value is then calculated from the IC₅₀ using the Cheng-Prusoff equation:

  Kᵢ = IC₅₀ / (1 + [L]/Kₑ)

  where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[6]

[³H]GABA Uptake Inhibition Assay

This assay measures the ability of a compound to inhibit the uptake of radiolabeled GABA into cells or synaptosomes expressing the target transporter.

Key Steps:

• Cell/Synaptosome Preparation: Cells stably expressing a specific GABA transporter subtype or synaptosomes (isolated nerve terminals) are prepared.

• Incubation: The cells or synaptosomes are incubated with [³H]GABA in the presence of various concentrations of the test compound.

• Termination of Uptake: The uptake process is stopped, often by rapid filtration and washing with ice-cold buffer.

• Quantification: The amount of [³H]GABA taken up by the cells or synaptosomes is measured by scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the GABA uptake (IC₅₀) is determined.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general principles of GABAergic neurotransmission and the experimental workflow for determining inhibitor potency.

Caption: Simplified GABAergic synapse showing GABA release, receptor binding, and reuptake via GAT1, which is inhibited by NNC 05-2090.

Caption: Experimental workflow for determining the Kᵢ value of an inhibitor using a competitive radioligand binding assay.

References

• 1. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 2. Tiagabine hydrochloride | GAT-1 inhibitor | Hello Bio [hellobio.com]
• 3. (S)-SNAP 5114 | GABA Transporters | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Handling and Disposal of NNC 05-2090: A Guide for Laboratory Professionals

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals regarding the proper handling and disposal of NNC 05-2090. Given the absence of a publicly available, specific Safety Data Sheet (SDS), this guide emphasizes general best practices for chemical waste disposal. It is imperative to consult the official SDS provided by your supplier and your institution's Environmental Health and Safety (EHS) office for specific disposal instructions.

I. Immediate Safety and Handling Precautions

Before handling NNC 05-2090, it is crucial to review the complete Safety Data Sheet (SDS) provided by the manufacturer. Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

II. General Disposal Protocol for Chemical Waste

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. The following steps outline a general procedure that should be adapted to comply with your institution's specific protocols and the information provided in the product-specific SDS.[1][2][3]

• Waste Identification and Segregation:

  • Properly identify NNC 05-2090 waste.

  • Do not mix with incompatible waste streams. For instance, acids should be kept separate from bases.[1][2]

  • Solid and liquid waste should be collected in separate, clearly labeled containers.[4]

• Waste Accumulation and Storage:

  • Use dedicated, leak-proof, and clearly labeled hazardous waste containers.[1][2] The label must include the words "Hazardous Waste," the full chemical name ("NNC 05-2090"), and the accumulation start date.[1]

  • Store waste containers in a designated and supervised Satellite Accumulation Area (SAA) within the laboratory, away from regular lab activities.[4]

  • Ensure containers are compatible with the chemical.[4]

• Final Disposal:

  • Hazardous chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

  • Do not dispose of NNC 05-2090 down the drain or in the regular trash.[1][3]

  • Contact your EHS office to schedule a waste pickup.[1]

• Decontamination of Empty Containers:

  • Empty containers that held NNC 05-2090 must be decontaminated before disposal.

  • A common procedure is to triple rinse the container with a suitable solvent. The first rinsate should be collected and disposed of as hazardous waste.[1]

III. Chemical and Biological Profile of NNC 05-2090

The following table summarizes the quantitative data available for NNC 05-2090, a potent inhibitor of the GABA transporter mGAT2.[5]

Property	Value	Reference
Molecular Weight	451.01 g/mol	[6]
Molecular Formula	C₂₇H₃₀N₂O₂・HCl	[6]
Purity	≥98% (HPLC)	[6]
Solubility	Soluble to 100 mM in DMSO and to 13 mM in ethanol	[6]
Storage	Desiccate at room temperature	[6]
CAS Number	184845-18-9	[6]
Ki for hBGT-1	1.4 μM	[6]
Ki for hGAT-3	15 μM	[6]
Ki for hGAT-1	19 μM	[6]
Ki for hGAT-2	41 μM	[6]
IC₅₀ for α₁-receptors	266 nM	[6]
IC₅₀ for D₂-receptors	1632 nM	[6]
IC₅₀ for BGT-1	10.6 μM	[5]
IC₅₀ for Serotonin Transporter	5.29 μM	[7]
IC₅₀ for Noradrenaline Transporter	7.91 μM	[7]
IC₅₀ for Dopamine Transporter	4.08 μM	[7]

IV. Mechanism of Action: GABA Transporter Inhibition

NNC 05-2090's primary mechanism of action is the inhibition of GABA uptake by targeting GABA transporters (GATs). GATs are crucial for regulating the extracellular concentration of the inhibitory neurotransmitter GABA.[8][9] By inhibiting these transporters, particularly BGT-1 (or mGAT2), NNC 05-2090 increases the concentration of GABA in the synaptic cleft, thereby enhancing inhibitory neurotransmission.[8] This action is the basis for its anticonvulsant properties.[10]

Caption: Mechanism of NNC 05-2090 action on GABAergic signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience [tocris.com]
• 7. Antiallodynic Action of 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methyoxyphenyl)-4-piperidinol (NNC05-2090), a Betaine/GABA Transporter Inhibitor [jstage.jst.go.jp]
• 8. tandfonline.com [tandfonline.com]
• 9. Structure, function, and plasticity of GABA transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090, not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling NNC 05-2090

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of NNC 05-2090, a potent inhibitor of the GABA transporter GAT3 and betaine-GABA transporter BGT1. Adherence to these procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling NNC 05-2090, a comprehensive approach to personal protection is mandatory to prevent accidental exposure. The following personal protective equipment should be utilized:

• Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989 standard are required. For operations with a higher risk of splashing or aerosol generation, a face shield worn over safety glasses is essential.[1]

• Skin Protection:

  • Gloves: Disposable nitrile gloves provide good short-term protection against a wide range of chemicals and should be worn at all times.[1] It is crucial to inspect gloves for any signs of degradation or perforation before use and to change them immediately upon any contact with the substance.

  • Lab Coat: A laboratory coat must be worn and fully buttoned to protect the skin.[1] For handling pyrophoric materials, a Nomex® laboratory coat is recommended.[1]

  • Clothing: Long pants and closed-toe shoes that cover the entire foot are required to minimize skin exposure.[1] Clothing made of polyester (B1180765) or acrylic materials should be avoided.[1] For handling particularly hazardous chemicals, coveralls with a hood or a full-body protective suit may be necessary.[2]

• Respiratory Protection: Work with NNC 05-2090 should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of any dust or aerosols. If engineering controls are not sufficient to maintain exposure below permissible limits, a respirator is required.[1] The use of a respirator necessitates annual medical evaluations, fit testing, and training on proper use and maintenance.[1]

Summary of Required Personal Protective Equipment

Protection Type	Recommended Equipment
Eye/Face Protection	Chemical splash goggles or safety glasses (ANSI Z.87.1 1989 standard).[1] A face shield should be worn over safety glasses during procedures with a high risk of splashing.[1]
Hand Protection	Disposable nitrile gloves.[1] Gloves should be inspected before each use and changed immediately after contact with the chemical.
Skin and Body Protection	Laboratory coat (fully buttoned), long pants, and closed-toe shoes.[1] For higher-risk activities, chemical-resistant coveralls or a full-body suit may be appropriate.[2]
Respiratory Protection	A properly fitted respirator is required if work cannot be conducted in a well-ventilated area or a chemical fume hood, and there is a risk of inhaling dust or aerosols.[1]

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of NNC 05-2090 is essential for laboratory safety and regulatory compliance.

Experimental Workflow:

The following diagram outlines the key steps for safely handling NNC 05-2090 during a typical experimental workflow.

Caption: Workflow for Safe Handling of NNC 05-2090.

Disposal Plan:

All waste materials contaminated with NNC 05-2090, including empty containers, disposable labware, and used PPE, must be treated as hazardous chemical waste.

• Segregation: Keep NNC 05-2090 waste separate from other waste streams.

• Labeling: Clearly label all waste containers with the full chemical name ("NNC 05-2090") and appropriate hazard warnings.

• Storage: Store waste in sealed, leak-proof containers in a designated and well-ventilated waste accumulation area.

• Disposal: Arrange for the disposal of chemical waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of NNC 05-2090 down the drain or in regular trash.

References

• 1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 2. creativesafetysupply.com [creativesafetysupply.com]